4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

• CAS: 35973-24-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid: Chemical Properties and Scientific Insights

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic organic compound that has garnered interest within the scientific community for its potential applications in medicinal chemistry and drug development.[1] Its structure, featuring a quinoline core appended with hydroxyl, nitro, and carboxylic acid functional groups, suggests a rich chemical reactivity and the potential for diverse biological activities.[1] The quinoline scaffold itself is a well-established pharmacophore present in numerous clinically used drugs, known for a wide range of biological effects including antibacterial, and antitumor activities.[2][3] The addition of a nitro group, a known pharmacophore and potential toxicophore, further enhances the complexity and potential bioactivity of the molecule. This guide provides a comprehensive overview of the known chemical properties of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, drawing upon available data and insights from structurally related compounds to offer a valuable resource for researchers in the field.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. While specific experimental data for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is not extensively reported in publicly available literature, we can infer and estimate certain properties based on its structure and data from analogous compounds.

Core Chemical Structure and Properties

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is characterized by the molecular formula C₁₀H₆N₂O₅ and a molecular weight of approximately 234.17 g/mol .[1] The molecule's core is a quinoline ring system, which is a bicyclic aromatic heterocycle containing a benzene ring fused to a pyridine ring.

• 4-Hydroxy Group: The hydroxyl group at the 4-position can exhibit keto-enol tautomerism, existing in equilibrium with its 4-oxo form. This tautomerism can significantly influence the molecule's reactivity, aromaticity, and hydrogen bonding capabilities.

• 6-Nitro Group: The electron-withdrawing nature of the nitro group at the 6-position significantly impacts the electron density distribution of the quinoline ring system, influencing its reactivity and potential biological interactions.

• 3-Carboxylic Acid Group: The carboxylic acid moiety imparts acidic properties to the molecule and provides a key site for salt formation, esterification, and amide bond formation, which are crucial for prodrug strategies and modulating pharmacokinetic properties.

Table 1: Summary of Physicochemical Properties of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid and Related Compounds

Property	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	4-Hydroxyquinoline-3-carboxylic acid (Precursor)	7-Chloro-6-nitroquinazolin-4(3H)-one (Analogue)
Molecular Formula	C₁₀H₆N₂O₅	C₁₀H₇NO₃	C₈H₄ClN₃O₃
Molecular Weight	234.17 g/mol [1]	189.17 g/mol	225.57 g/mol [4]
Melting Point	Data not available	268-273 °C	263.5–265.0 °C[4]
pKa	Data not available (Estimated to have at least two pKa values due to the carboxylic acid and the phenolic hydroxyl group)	Data not available	Data not available
Solubility	Data not available (Expected to have low solubility in water and better solubility in polar organic solvents like DMSO and DMF)	Data not available	Data not available
Appearance	Solid	Solid	Light yellow solid[4]

Note: Data for the target compound is limited. Information from its precursor and a structurally similar analogue is provided for comparative purposes.

Synthesis and Reactivity

The primary synthetic route to 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid involves the nitration of its precursor, 4-hydroxyquinoline-3-carboxylic acid.[1] This electrophilic aromatic substitution reaction is a cornerstone of organic synthesis for introducing nitro groups onto aromatic rings.

General Synthesis Protocol: Nitration of 4-Hydroxyquinoline-3-carboxylic acid

The synthesis typically employs a mixture of concentrated nitric acid and concentrated sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.

Step-by-Step Methodology:

• Dissolution: 4-Hydroxyquinoline-3-carboxylic acid is dissolved in concentrated sulfuric acid at a reduced temperature (typically 0-5 °C) to control the exothermic reaction.

• Nitration: A pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid is added dropwise to the solution of the starting material while maintaining the low temperature.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: The reaction mixture is then carefully poured onto crushed ice, leading to the precipitation of the crude product.

• Purification: The precipitate is collected by filtration, washed with cold water to remove residual acid, and then purified, typically by recrystallization from a suitable solvent such as ethanol or acetic acid.

Diagram of the synthesis workflow for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Reactivity Profile

The reactivity of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is dictated by its functional groups:

• Oxidation: The 4-hydroxy group can be oxidized to the corresponding quinone derivative using strong oxidizing agents.

• Reduction of the Nitro Group: The nitro group can be reduced to an amino group using various reducing agents, such as tin(II) chloride or catalytic hydrogenation. This amino derivative can then serve as a versatile intermediate for further functionalization.

• Reactions of the Carboxylic Acid: The carboxylic acid group can undergo typical reactions such as esterification, amide bond formation, and conversion to the acid chloride.

• Electrophilic and Nucleophilic Aromatic Substitution: The electron-withdrawing nitro group deactivates the benzene ring towards further electrophilic substitution, while the quinoline nitrogen deactivates the pyridine ring. Conversely, the electron-rich nature of the 4-hydroxy group can direct electrophiles. The presence of the nitro group can also make the quinoline ring susceptible to nucleophilic aromatic substitution reactions under certain conditions. Nitroquinolines are generally stable compounds, but polynitrated quinolones can exhibit significant reactivity.[5]

Spectroscopic Characterization

Table 2: Predicted and Comparative Spectroscopic Data

Spectroscopic Technique	Predicted Features for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	Comparative Data: 7-Chloro-6-nitroquinazolin-4(3H)-one[4]
¹H NMR (in DMSO-d₆)	Aromatic protons (δ 7.5-9.0 ppm), Carboxylic acid proton (broad singlet, δ >12 ppm), Hydroxyl proton (broad singlet, variable ppm).	Aromatic protons (δ 8.64, 8.27, 7.97 ppm), OH proton (broad singlet, δ 12.73 ppm).
¹³C NMR (in DMSO-d₆)	Carbonyl carbon (δ ~165-175 ppm), Aromatic carbons (δ ~110-160 ppm), Carbon bearing the nitro group will be deshielded.	Carbonyl carbon (δ 159.3 ppm), Aromatic carbons (δ 121.7-151.5 ppm).
FTIR (KBr pellet, cm⁻¹)	O-H stretch (broad, ~2500-3300 cm⁻¹), C=O stretch (~1700-1730 cm⁻¹), N-O asymmetric stretch (~1500-1550 cm⁻¹), N-O symmetric stretch (~1330-1370 cm⁻¹), Aromatic C=C and C=N stretches (~1400-1650 cm⁻¹).	O-H stretch (3452, 3215 cm⁻¹), C=O stretch (1696 cm⁻¹), N-O stretch (1336 cm⁻¹), C=N and C=C stretches (1666, 1612, 1523 cm⁻¹).
UV-Vis (in a polar solvent)	Multiple absorption bands are expected due to the extended π-system of the quinoline ring and the presence of chromophores (nitro and hydroxyl groups).	Data not available.

Biological Activity and Potential Applications

Quinoline derivatives are known for their broad spectrum of biological activities.[2][3] Studies on 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid have suggested its potential as an antibacterial, antifungal, and antiprotozoal agent.[1] The precise mechanism of action is not yet fully elucidated but is thought to involve the metabolic reduction of the nitro group to reactive intermediates that can induce cellular damage, as well as the ability of the hydroxyl and carboxylic acid groups to form hydrogen bonds with biological macromolecules.

The structural motif of 4-quinoline carboxylic acid is a key component in a class of inhibitors targeting dihydroorotate dehydrogenase (DHODH), an enzyme involved in pyrimidine biosynthesis, which is a validated target for antiproliferative and anti-inflammatory therapies.[2] This suggests that 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid and its derivatives could be promising candidates for further investigation in these therapeutic areas.

Analytical Methodologies

The analysis and quantification of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are crucial for quality control, pharmacokinetic studies, and other research applications. While a specific, validated analytical method for this compound is not published, a robust method can be developed based on established techniques for similar molecules.

Proposed Analytical Workflow: High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC with UV detection is a suitable and widely used technique for the analysis of quinoline carboxylic acids and other aromatic compounds.[6]

Step-by-Step Protocol:

• Sample Preparation: Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water or dimethyl sulfoxide.

• Chromatographic System:

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic modifier (e.g., acetonitrile or methanol) would likely provide good separation.

  • Flow Rate: A typical flow rate of 1.0 mL/min can be used.

  • Column Temperature: Maintaining a constant column temperature (e.g., 30 °C) will ensure reproducible results.

• Detection: UV detection at a wavelength corresponding to an absorption maximum of the compound. Based on the structure, a wavelength in the range of 254-350 nm should be appropriate.

• Quantification: A calibration curve should be constructed using standards of known concentrations to quantify the amount of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in unknown samples.

Proposed analytical workflow for the quantification of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid using HPLC.

Conclusion and Future Directions

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a molecule with significant potential for further research and development, particularly in the field of medicinal chemistry. Its synthesis is achievable through established methods, and its structural features suggest a range of interesting biological activities. However, a notable gap exists in the literature regarding its detailed physicochemical and spectroscopic characterization. Future research should focus on obtaining precise experimental data for its melting point, solubility, and pKa values. Furthermore, the acquisition and full assignment of its ¹H NMR, ¹³C NMR, FTIR, and UV-Vis spectra would be invaluable for the scientific community. The development and validation of a robust analytical method, such as the proposed HPLC workflow, will be essential for enabling more in-depth studies into its pharmacokinetics and biological activity. As our understanding of this compound grows, so too will the potential for its application in the development of novel therapeutic agents.

References

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• Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives. MDPI. [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. ACS Publications. [Link]

• meta-Nitration of Pyridines and Quinolines through Oxazino Azines. ACS Publications. [Link]

• HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column - SIELC Technologies. SIELC Technologies. [Link]

• 8-Hydroxy-5-nitroquinoline as a C-nucleophilic reagent in the reaction of C, C-coupling with quinazoline. ResearchGate. [Link]

• 4-Hydroxy-7-nitroquinoline-3-carboxylic acid | C10H6N2O5 | CID 328530 - PubChem. PubChem. [Link]

• Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. MDPI. [Link]

• Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. De Gruyter. [Link]

• The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Europe PMC. [Link]

• Discovery of N-quinazolinone-4-hydroxy-2- quinolone-3-carboxamides as DNA gyrase B- targeted antibacterial - u:scholar. u:scholar. [Link]

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A Comprehensive Guide to the Structural Elucidation of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. The title compound, 4-hydroxy-6-nitro-3-quinolinecarboxylic acid, incorporates several key pharmacophoric features—a hydroxyl group, a nitro moiety, and a carboxylic acid—onto this privileged heterocyclic core. An unambiguous determination of its molecular architecture is paramount for understanding its structure-activity relationship (SAR), mechanism of action, and for guiding further drug development efforts. This in-depth guide presents a systematic, multi-technique workflow for the complete structural elucidation of this molecule. We will move from foundational analysis to advanced spectroscopic techniques, detailing not just the 'what' but the 'why' behind each experimental choice, ensuring a self-validating and robust analytical cascade.

Foundational Analysis: Building the Molecular Blueprint

Before delving into complex spectroscopic methods, a foundational understanding of the molecule's basic composition is essential. This initial phase provides the fundamental constraints within which our structural hypothesis must fit.

1.1. Elemental Composition and Degree of Unsaturation

The proposed molecular formula for 4-hydroxy-6-nitro-3-quinolinecarboxylic acid is C₁₀H₆N₂O₅ .

• Elemental Analysis: Combustion analysis would be performed to experimentally determine the percentage composition of Carbon, Hydrogen, and Nitrogen. The results must align with the theoretical percentages calculated from the molecular formula (C: 51.73%, H: 2.60%, N: 12.07%).

• Degree of Unsaturation (DoU): This simple calculation provides crucial insight into the number of rings and/or multiple bonds present.

  • DoU = C + 1 - (H/2) + (N/2)

  • DoU = 10 + 1 - (6/2) + (2/2) = 11 - 3 + 1 = 9

A DoU of 9 is consistent with the proposed quinoline structure, which contains a benzene ring (4 DoU), a pyridine ring (3 DoU), a C=C bond within the pyridine ring (1 DoU), and a carboxylic acid carbonyl group (1 DoU). This initial check validates the plausibility of the core structure.

The Integrated Spectroscopic Workflow

Caption: Integrated workflow for structure elucidation.

Functional Group Identification: FT-IR Spectroscopy

Infrared spectroscopy is an indispensable, non-destructive technique for the rapid identification of key functional groups. The vibrational frequencies of bonds within the molecule act as a "fingerprint" of its constituent parts.

Expected Spectral Features: The FT-IR spectrum provides the first experimental evidence for the presence of the hydroxyl, nitro, and carboxylic acid groups.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale & Expected Appearance
3300–2500	O–H Stretch	Carboxylic Acid (dimer)	A very broad, strong absorption, often obscuring the C-H stretches. This is characteristic of hydrogen-bonded dimers.[1][2]
~3200	O–H Stretch	Phenolic Hydroxyl	A sharper, but still broad, peak resulting from intramolecular hydrogen bonding to the adjacent carboxyl group.
3100–3000	C–H Stretch	Aromatic	Weaker, sharp absorptions appearing on the shoulder of the broad O-H band.
1725–1700	C=O Stretch	Carboxylic Acid	A very strong, sharp absorption. Its position indicates conjugation with the quinoline ring system.
1620–1450	C=C and C=N Stretches	Aromatic Rings	Multiple sharp bands of variable intensity, characteristic of the quinoline core.
1550–1500	N-O Asymmetric Stretch	Nitro Group (Ar-NO₂)	A very strong, characteristic absorption.[3]
1355–1315	N-O Symmetric Stretch	Nitro Group (Ar-NO₂)	Another strong, characteristic absorption for the nitro group.[3]
~1200	C–O Stretch	Phenolic Hydroxyl	A strong band associated with the phenolic C-O bond.

Experimental Protocol: Acquiring the FT-IR Spectrum (ATR)

• Sample Preparation: Ensure the solid sample is dry and finely powdered. No extensive preparation is needed for Attenuated Total Reflectance (ATR).

• Instrument Setup: Use a clean, dry ATR crystal (typically diamond or germanium). Record a background spectrum of the empty crystal to subtract atmospheric H₂O and CO₂ signals.

• Data Acquisition: Place a small amount (1-2 mg) of the sample onto the ATR crystal. Apply pressure using the anvil to ensure good contact.

• Scanning: Co-add 16 or 32 scans at a resolution of 4 cm⁻¹ over the range of 4000–400 cm⁻¹.

• Data Processing: Perform automatic baseline correction and background subtraction. Label significant peaks.

Molecular Weight and Formula Confirmation: Mass Spectrometry

Mass spectrometry provides the exact molecular weight and, with high resolution, the precise elemental formula. Its fragmentation patterns offer valuable clues about the molecule's connectivity.

Technique of Choice: High-Resolution Mass Spectrometry with Electrospray Ionization (ESI-HRMS). ESI is a soft ionization technique that minimizes fragmentation, ensuring the observation of the molecular ion, which is crucial for this analysis.

Expected Results:

• Molecular Ion: The compound has both acidic (carboxylic acid, phenol) and basic (quinoline nitrogen) sites. Therefore, it can be observed in both positive and negative ion modes.

  • Negative Mode [M-H]⁻: Calculated exact mass for C₁₀H₅N₂O₅⁻ is 233.0198 . This is often the most intense and cleanest signal for carboxylic acids.

  • Positive Mode [M+H]⁺: Calculated exact mass for C₁₀H₇N₂O₅⁺ is 235.0355 .

• Fragmentation Analysis: Tandem MS (MS/MS) of the isolated molecular ion will reveal characteristic losses that corroborate the structure. The fragmentation of nitroarenes often involves complex rearrangements.[4][5]

Fragment Ion	m/z (from [M-H]⁻)	Neutral Loss	Structural Rationale
[M-H-H₂O]⁻	215.0093	H₂O	Loss of water, likely from the carboxylic acid and adjacent phenolic hydroxyl.
[M-H-NO]⁻	203.0249	NO	A common fragmentation pathway for ortho-nitro phenols.
[M-H-CO₂]⁻	189.0297	CO₂	Decarboxylation is a hallmark fragmentation of carboxylic acids.
[M-H-NO₂]⁻	187.0348	NO₂	Direct loss of the nitro group.
[M-H-CO₂-NO]⁻	159.0347	CO₂, NO	Sequential loss indicating the presence of both functional groups.

Experimental Protocol: ESI-HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile/water (50:50 v/v).

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

• MS Parameters (Negative Ion Mode):

  • Ion Source: ESI

  • Polarity: Negative

  • Capillary Voltage: ~3.0-3.5 kV

  • Drying Gas (N₂): Flow rate and temperature optimized to desolvate ions without causing fragmentation (e.g., 8 L/min, 300 °C).

  • Analyzer: Time-of-Flight (TOF) or Orbitrap for high resolution.

• Data Acquisition: Acquire spectra over a mass range of m/z 50-500. For MS/MS, isolate the [M-H]⁻ ion (m/z 233.02) and apply collision energy (e.g., 10-30 eV) to induce fragmentation.

The Definitive Framework: Multinuclear and Multidimensional NMR Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the precise connectivity of a molecule's carbon-hydrogen framework in solution.[6] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments is required for an unambiguous assignment.[7][8][9]

¹H NMR Spectroscopy: The Proton Environment

The ¹H NMR spectrum will reveal the number of distinct proton environments, their integration (relative number of protons), and their coupling patterns (neighboring protons).

• Expected Signals (in DMSO-d₆):

  • δ ~15.0-13.0 (1H, very broad s): Carboxylic acid proton (-COOH). Its broadness is due to hydrogen bonding and exchange. Confirmed by its disappearance upon D₂O addition.

  • δ ~11.5 (1H, broad s): Phenolic hydroxyl proton (-OH). Its chemical shift is influenced by intramolecular hydrogen bonding. Also disappears upon D₂O addition.

  • δ ~9.0 (1H, s): H2 proton. This proton is a singlet as it has no adjacent proton neighbors. Its downfield shift is due to the anisotropic effect of the adjacent carboxylic acid and the electron-withdrawing nature of the heterocyclic nitrogen.

  • δ ~8.8 (1H, d, J ≈ 2.5 Hz): H5 proton. This proton is ortho to the electron-withdrawing nitro group, shifting it significantly downfield. It appears as a doublet due to coupling with H7.

  • δ ~8.4 (1H, dd, J ≈ 9.0, 2.5 Hz): H7 proton. This proton is coupled to both H5 (meta-coupling, small J) and H8 (ortho-coupling, large J).

  • δ ~8.0 (1H, d, J ≈ 9.0 Hz): H8 proton. Appears as a doublet due to ortho-coupling with H7.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum shows a signal for each unique carbon atom, providing a map of the carbon backbone.

• Expected Signals (in DMSO-d₆): (10 distinct signals)

  • δ ~170-165: Carboxylic acid carbon (C=O).

  • δ ~160-155: C4 (bearing the -OH group).

  • δ ~150-140: C6 (bearing the -NO₂ group) and C8a.

  • δ ~140-130: C2 and C4a.

  • δ ~130-120: C7 and C8.

  • δ ~120-110: C5 and C3.

2D NMR: Connecting the Dots

2D NMR experiments are critical for assembling the fragments identified by 1D NMR into a coherent structure.

Caption: Key HMBC correlations confirming connectivity.

• COSY (¹H-¹H Correlation): Will confirm the aromatic spin system by showing a cross-peak between H7 and H8 (strong, ortho) and H7 and H5 (weaker, meta).

• HSQC (¹H-¹³C One-Bond Correlation): Directly links each proton to the carbon it is attached to (e.g., H2 to C2, H5 to C5, H7 to C7, H8 to C8).

• HMBC (¹H-¹³C Multiple-Bond Correlation): This is the ultimate tool for mapping the skeleton. Key expected correlations include:

  • H2 will show correlations to C3 , C4 , and the bridgehead carbon C8a , locking down the top ring.

  • The -COOH proton will correlate to C2 and C3 , confirming the position of the carboxylic acid.

  • H5 will correlate to C7 , C4a , and C6 , confirming its position relative to the nitro group and the ring junction.

  • H8 will correlate to C6 and C4a , completing the assignment of the benzene portion of the quinoline.

Predicted NMR Data Summary

Position	¹H δ (ppm), Mult. (J in Hz)	¹³C δ (ppm)	Key HMBC Correlations (from H)
2	~9.0, s	~138	C3, C4, C8a
3	-	~115	-
4	-	~158	-
4a	-	~135	-
5	~8.8, d (2.5)	~118	C4a, C6, C7
6	-	~145	-
7	~8.4, dd (9.0, 2.5)	~128	C5, C8, C8a
8	~8.0, d (9.0)	~125	C4a, C6, C7
8a	-	~142	-
COOH	-	~168	-
-COOH	~14.0, br s	-	C2, C3, C4
4-OH	~11.5, br s	-	C3, C4, C4a

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~10-15 mg of the sample in ~0.6 mL of a deuterated solvent (DMSO-d₆ is ideal due to its ability to dissolve polar compounds and slow the exchange of labile protons). Add tetramethylsilane (TMS) as an internal standard (0 ppm).

• 1D Spectra Acquisition:

  • Acquire a ¹H spectrum with sufficient scans to achieve a good signal-to-noise ratio.

  • Acquire a broadband proton-decoupled ¹³C spectrum. This may require a longer acquisition time.

• D₂O Exchange: Add one drop of D₂O to the NMR tube, shake, and re-acquire the ¹H spectrum to confirm the exchangeable -OH and -COOH protons.

• 2D Spectra Acquisition: Acquire COSY, HSQC, and HMBC spectra using standard pulse programs. Optimize acquisition and processing parameters to achieve good resolution in both dimensions.

The Ultimate Confirmation: Single-Crystal X-ray Crystallography

While the combination of MS and NMR provides an exceptionally strong case for the proposed structure, single-crystal X-ray crystallography offers the final, irrefutable proof.[10] It provides a precise 3D map of electron density, revealing the exact spatial arrangement of every atom in the solid state.

Methodology:

• Crystal Growth: The primary challenge is to grow a single, diffraction-quality crystal. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or solvent layering. Solvents like DMF, DMSO, or ethanol/water mixtures would be initial candidates.

• Data Collection: A suitable crystal is mounted on a diffractometer. X-rays are directed at the crystal, and the resulting diffraction pattern is collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to solve the phase problem and generate an initial electron density map. This map is then refined into a final structural model.

Expected Outcome: The analysis will yield a complete structural model, confirming the quinoline core, the precise positions of all substituents (4-OH, 6-NO₂, 3-COOH), and all bond lengths and angles. Furthermore, it will reveal intermolecular interactions, such as the hydrogen-bonding network involving the carboxylic acid dimers and the nitro groups in the crystal lattice.

Conclusion

The structural elucidation of 4-hydroxy-6-nitro-3-quinolinecarboxylic acid is a systematic process that relies on the convergence of evidence from multiple, orthogonal analytical techniques. The journey begins with confirming the molecular formula through elemental analysis and high-resolution mass spectrometry. FT-IR spectroscopy provides the initial fingerprint of the key functional groups. The core of the elucidation lies in a comprehensive suite of 1D and 2D NMR experiments, which meticulously map the proton and carbon framework and establish atomic connectivity. Finally, single-crystal X-ray crystallography stands as the ultimate arbiter, providing a definitive and unambiguous three-dimensional structure. This rigorous, self-validating workflow ensures the highest level of scientific integrity, providing the solid structural foundation necessary for any further investigation into the compound's chemical and biological properties.

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• Badran, A., et al. (2025). Unusual transformation of 4-hydroxy-6-methyl-3-nitro-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione into 1-methyl-4-substituted amino-2-oxo-1,2-dihydroquinoline-3-carboxylic acids. Tetrahedron, 175, 134532. [Link]

• Zhang, L., et al. (2022). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. Molecules, 27(15), 4989. [Link]

• Mohammadi, M. S., et al. (2016). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Physical Chemistry: An Indian Journal, 11(4), 139. [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tsijournals.com [tsijournals.com]
• 9. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 10. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Enigma: A Technical Guide to the Potential Mechanisms of Action of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound with a quinoline core, possessing structural motifs that suggest a range of biological activities, including antibacterial, antifungal, and antiprotozoal effects.[1] While the precise molecular mechanism of this compound remains to be experimentally elucidated, its chemical architecture, featuring a quinoline-4-carboxylic acid scaffold, a nitro group, and a hydroxyl group, allows for the formulation of several well-grounded mechanistic hypotheses. This guide synthesizes information from structurally analogous compounds to propose potential biological targets and signaling pathways. We will explore three primary putative mechanisms: the inhibition of dihydroorotate dehydrogenase (DHODH) by the quinoline-4-carboxylic acid core, the multifaceted roles of the nitro group in metal chelation and the generation of reactive intermediates, and the potential for the 4-hydroxyquinoline moiety to disrupt cellular respiration. This document serves as a technical framework to guide future experimental investigations into the pharmacological actions of this intriguing molecule.

Introduction

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (molecular formula: C₁₀H₆N₂O₅) is a derivative of this class, distinguished by a hydroxyl group at the 4-position, a nitro group at the 6-position, and a carboxylic acid at the 3-position.[1] These functional groups are not mere decorations; they are predicted to be key players in the compound's biological activity. The carboxylic acid and hydroxyl groups can participate in hydrogen bonding with biological macromolecules, while the nitro group can be reduced to form reactive species.[1] The broader family of quinolinecarboxylic acids has yielded potent inhibitors of crucial enzymes, and nitro-containing compounds are well-known for their antimicrobial properties.[2][3] This guide will deconstruct the molecule to propose its most likely mechanisms of action.

Part 1: The Quinoline-4-Carboxylic Acid Scaffold: A Potential Inhibitor of Dihydroorotate Dehydrogenase (DHODH)

A significant body of evidence points to the ability of quinoline-4-carboxylic acids to inhibit dihydroorotate dehydrogenase (DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway.[3][4] This pathway is essential for the production of nucleotides required for DNA and RNA synthesis, making DHODH a prime target for antimicrobial and anticancer therapies.[3]

The Role of DHODH in Cellular Proliferation

DHODH catalyzes the oxidation of dihydroorotate to orotate.[3] Inhibition of this enzyme leads to a depletion of the pyrimidine pool, which in turn halts the cell cycle in the S-phase and ultimately inhibits cell proliferation.[3]

Hypothesized Interaction with DHODH

It is plausible that 4-hydroxy-6-nitro-3-quinolinecarboxylic acid acts as a DHODH inhibitor. The carboxylic acid at the 3-position is well-positioned to form critical hydrogen bonds and electrostatic interactions within the enzyme's active site, mimicking the binding of the natural substrate. The quinoline ring itself would likely engage in hydrophobic interactions within the binding pocket.

Experimental Validation: DHODH Inhibition Assay

To test this hypothesis, a continuous spectrophotometric assay measuring the reduction of a dye coupled to the oxidation of dihydroorotate can be employed.

Protocol:

• Reagent Preparation:

  • Assay Buffer: 100 mM HEPES, pH 8.0, 150 mM KCl, 0.1% Triton X-100.

  • Enzyme: Recombinant human DHODH.

  • Substrates: Dihydroorotate and Coenzyme Q10.

  • Electron Acceptor: 2,6-dichloroindophenol (DCIP).

  • Test Compound: 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid dissolved in DMSO.

• Assay Procedure:

  • In a 96-well plate, add 50 µL of assay buffer.

  • Add 1 µL of the test compound at various concentrations.

  • Add 25 µL of DHODH enzyme solution.

  • Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 25 µL of a substrate mix containing dihydroorotate, Coenzyme Q10, and DCIP.

  • Immediately measure the decrease in absorbance at 600 nm over time using a plate reader. The rate of DCIP reduction is proportional to DHODH activity.

• Data Analysis:

  • Calculate the initial reaction rates.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC₅₀ value.

Caption: Workflow for a DHODH enzyme inhibition assay.

Part 2: The Nitro Group: A Multifunctional Effector

The presence of a nitro group opens up several other potential mechanisms of action, largely centered around its electrochemical properties.

Metal Chelation

The structurally related compound nitroxoline (8-hydroxy-5-nitroquinoline) exerts its antimicrobial effects primarily through the chelation of essential divalent metal cations like Mg²⁺, Mn²⁺, Fe²⁺, and Zn²⁺, which are vital for bacterial growth.[5] The 4-hydroxyl and 6-nitro groups of 4-hydroxy-6-nitro-3-quinolinecarboxylic acid may similarly coordinate with metal ions, depriving microorganisms of these essential cofactors.

Bio-reduction and Generation of Reactive Intermediates

A common mechanism for nitroaromatic compounds, particularly in antimicrobial contexts, involves the enzymatic reduction of the nitro group within the target cell.[2] This process, often carried out by nitroreductases, generates highly reactive nitroso and hydroxylamino intermediates. These intermediates can then covalently modify and damage a wide range of cellular macromolecules, including DNA, RNA, and proteins, leading to cytotoxicity.

Caption: Bio-reduction pathway of a nitroaromatic compound.

The Nitro Group as a Masked Electrophile

In some enzymatic contexts, a nitro group can act as a "masked electrophile." For instance, 3-nitropropionate is a potent inhibitor of isocitrate lyase, where the nitro group is activated within the enzyme's active site to form a covalent thiohydroximate adduct with a cysteine residue.[6] It is conceivable that 4-hydroxy-6-nitro-3-quinolinecarboxylic acid could inhibit certain enzymes through a similar mechanism of covalent modification.

Part 3: The 4-Hydroxyquinoline Moiety and Cellular Respiration

Derivatives of 4-hydroxyquinoline-3-carboxylic acid have been shown to be inhibitors of dehydrogenase enzymes, particularly those involved in cellular respiration.[7] These studies revealed a specificity for the inhibition of mitochondrial malate dehydrogenase over its cytoplasmic counterpart.[7]

Potential Inhibition of Dehydrogenases

By targeting key dehydrogenases in pathways like the citric acid cycle, 4-hydroxy-6-nitro-3-quinolinecarboxylic acid could disrupt cellular energy production, leading to cytostatic or cytotoxic effects. This could be a particularly relevant mechanism for its antiprotozoal activity, as these organisms may have unique metabolic vulnerabilities.

Experimental Protocol: Malate Dehydrogenase (MDH) Inhibition Assay

Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5.

  • Enzyme: Purified mitochondrial malate dehydrogenase.

  • Substrates: Oxaloacetate and NADH.

  • Test Compound: 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in DMSO.

• Assay Procedure:

  • In a UV-transparent 96-well plate, add assay buffer, NADH, and the test compound at various concentrations.

  • Add the MDH enzyme and incubate for 10 minutes.

  • Initiate the reaction by adding oxaloacetate.

  • Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• Data Analysis:

  • Determine the initial reaction rates from the linear portion of the absorbance curve.

  • Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.

A Synthesized Mechanistic Hypothesis

It is unlikely that 4-hydroxy-6-nitro-3-quinolinecarboxylic acid acts through a single mechanism. More probably, its biological effects are the result of a combination of the actions described above. The compound may simultaneously chelate essential metal ions, inhibit DHODH, and disrupt cellular respiration. The dominant mechanism may vary depending on the target organism and its specific physiology.

Caption: Integrated hypothesis for the mechanism of action.

Conclusion and Future Directions

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a compound with significant potential for biological activity, stemming from its distinct chemical features. Based on the known mechanisms of structurally related molecules, we have proposed three primary avenues of action: inhibition of DHODH, disruption of cellular processes through the actions of the nitro group, and inhibition of cellular respiration.

This guide provides a foundational framework for empirical investigation. Future research should focus on:

• Enzymatic Assays: Performing the DHODH and dehydrogenase inhibition assays described herein to obtain quantitative measures of inhibitory potency (IC₅₀ values).

• Microbiological Studies: Determining the minimum inhibitory concentrations (MICs) against a panel of bacteria, fungi, and protozoa.

• Target Identification: Employing techniques such as affinity chromatography or proteomics to identify the specific protein targets of the compound within cells.

• Structural Biology: Co-crystallizing the compound with its putative enzyme targets to elucidate the precise binding mode at the atomic level.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the compound to understand the contribution of each functional group to its biological activity.

Through such a systematic approach, the enigmatic mechanism of 4-hydroxy-6-nitro-3-quinolinecarboxylic acid can be unraveled, potentially paving the way for the development of new therapeutic agents.

References

Sources

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• 3. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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• 7. 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking the Therapeutic Potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid: A Technical Guide to Target Identification and Validation

For: Researchers, scientists, and drug development professionals.

Abstract

The quinoline scaffold represents a privileged structure in medicinal chemistry, with derivatives demonstrating a broad spectrum of pharmacological activities.[1][2] 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a distinct member of this family, exhibiting documented antimicrobial, antifungal, and antiprotozoal properties.[3] However, its precise molecular targets and mechanisms of action remain largely uncharted, representing a significant knowledge gap in harnessing its full therapeutic potential. This technical guide provides a comprehensive framework for the systematic identification and validation of therapeutic targets for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. We will explore promising candidate targets based on structural analogy to known inhibitors and outline a multi-pronged strategy encompassing in silico prediction and robust in vitro experimental validation. This document is intended to serve as a practical roadmap for researchers seeking to elucidate the pharmacology of this intriguing molecule and accelerate its journey from a chemical entity to a potential therapeutic agent.

Introduction: The Enigmatic Potential of a Nitroquinoline Carboxylic Acid

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid possesses a unique chemical architecture, combining the established biological relevance of the quinoline core with a nitro group and a carboxylic acid moiety. These functional groups are known to participate in various biological interactions. The nitro group can be bioreduced to form reactive intermediates, while the hydroxyl and carboxylic acid groups are capable of forming hydrogen bonds with biological macromolecules.[3] This suggests a promiscuous interaction profile, potentially contributing to its observed broad-spectrum biological activities.[3]

While the exact molecular basis for its antimicrobial effects is yet to be fully elucidated, the broader class of quinolone antibiotics is known to target bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication.[4] Furthermore, the quinoline and quinolone frameworks are associated with a diverse array of pharmacological effects, including anti-inflammatory, anticancer, and neuroprotective activities.[1] This raises the compelling possibility that 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid may modulate key players in human pathophysiology, extending its therapeutic applicability beyond infectious diseases.

This guide will systematically explore the most plausible therapeutic targets for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, drawing upon the known pharmacology of structurally related compounds. We will then provide detailed, field-proven methodologies for the experimental validation of these putative targets.

A Multi-faceted Approach to Target Identification

To deorphanize 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, a logical and iterative approach combining computational and experimental strategies is paramount. This ensures a comprehensive exploration of the target landscape and provides a robust validation cascade.

Figure 1: A multi-pronged workflow for target identification.

In Silico Target Prediction: A Hypothesis-Generating Engine

Computational methods provide a rapid and cost-effective means to generate hypotheses about the potential protein targets of a small molecule. By comparing the structure of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid to databases of known ligands, we can identify proteins that are likely to bind to it.

Recommended Platforms:

• SwissTargetPrediction: A web-based tool that predicts the most probable protein targets of a small molecule based on 2D and 3D similarity to known ligands.

• PharmMapper: An online tool that identifies potential targets by mapping the pharmacophoric features of a small molecule to a database of pharmacophore models derived from protein-ligand complexes.

Workflow:

• Obtain the 2D structure (SMILES or SDF format) of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

• Submit the structure to the chosen in silico prediction server.

• Analyze the list of predicted targets, prioritizing those with the highest prediction scores and those belonging to protein families implicated in the known biological activities of quinolines (e.g., dehydrogenases, kinases, proteases).

Experimental Target Identification: The Gold Standard

While in silico methods are valuable for hypothesis generation, experimental validation is essential to definitively identify the direct binding partners of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Affinity Purification-Mass Spectrometry (AP-MS):

This powerful technique involves immobilizing the small molecule of interest on a solid support and using it as "bait" to capture its binding partners from a cell lysate.[5] The captured proteins are then identified by mass spectrometry.

Protocol: Affinity Probe Synthesis and Pull-Down Assay

• Probe Synthesis:

  • Synthesize a derivative of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). The carboxylic acid moiety is a prime site for modification without drastically altering the core pharmacophore.

• Cell Lysis:

  • Culture a relevant human cell line (e.g., a cancer cell line for oncology applications, or an immune cell line for inflammatory diseases) to a high density.

  • Lyse the cells in a non-denaturing lysis buffer to preserve protein-protein interactions.

• Affinity Purification:

  • Incubate the cell lysate with the immobilized 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid probe.

  • As a negative control, incubate a separate aliquot of the lysate with beads that have been treated with a non-binding control molecule.

• Washing and Elution:

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the specifically bound proteins using a denaturing buffer.

• Protein Identification:

  • Separate the eluted proteins by SDS-PAGE and identify the protein bands that are unique to the probe-treated sample by in-gel digestion followed by LC-MS/MS analysis.

Prioritized Therapeutic Targets and Validation Protocols

Based on the known activities of structurally similar compounds, we have prioritized several promising therapeutic targets for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. The following sections provide detailed protocols for their in vitro validation.

Dihydroorotate Dehydrogenase (DHODH): A Key Player in Proliferation

Rationale: Several 4-quinoline carboxylic acid derivatives have been identified as potent inhibitors of DHODH, an enzyme essential for de novo pyrimidine biosynthesis.[1][6] Inhibition of DHODH depletes the cellular pool of pyrimidines, leading to cell cycle arrest and making it an attractive target for cancer and inflammatory diseases.[6]

Experimental Protocol: In Vitro DHODH Inhibition Assay

This protocol is adapted from established methods for assessing DHODH inhibitors.[3][7]

Materials:

• Recombinant human DHODH

• Dihydroorotate (DHO)

• Decylubiquinone (co-substrate)

• 2,6-dichloroindophenol (DCIP) (redox indicator)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 150 mM KCl, 0.1% Triton X-100)

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

• Brequinar (positive control inhibitor)

• 96-well microplate

• Plate reader capable of measuring absorbance at 600 nm

Procedure:

• Prepare a stock solution of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in DMSO.

• In a 96-well plate, add the following to each well:

  • Assay buffer

  • A serial dilution of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid or Brequinar.

  • Recombinant human DHODH.

• Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Initiate the reaction by adding a mixture of DHO, decylubiquinone, and DCIP.

• Immediately measure the decrease in absorbance at 600 nm over time in a kinetic mode. The rate of DCIP reduction is proportional to DHODH activity.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Identification and Mechanistic Evaluation of Novel DHODH Inhibitors as Potent Broad-Spectrum Antiviral Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinolone antibiotics - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 5. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of novel dihydroorotate dehydrogenase (DHODH) inhibitors for cancer: computational drug repurposing strategy - PMC [pmc.ncbi.nlm.nih.gov]

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid CAS number 52980-22-0

An In-Depth Technical Guide to 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (CAS: 52980-22-0)

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (4H6N3QCA), a heterocyclic compound of significant interest in medicinal and chemical research. The document delineates its chemical and physical properties, established synthesis methodologies, and analytical characterization techniques. A core focus is placed on its demonstrated biological activities, including antibacterial, antifungal, and antiprotozoal properties, alongside a discussion of its hypothesized mechanism of action. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and critical safety information to facilitate further investigation and application of this promising molecule.

Introduction and Molecular Profile

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, identified by CAS number 52980-22-0, belongs to the quinoline carboxylic acid class of compounds. Its structure is characterized by a quinoline core functionalized with a hydroxyl group at the 4-position, a nitro group at the 6-position, and a carboxylic acid at the 3-position.[1] This unique arrangement of functional groups imparts diverse chemical reactivity and a spectrum of biological activities, making it a valuable scaffold in drug discovery and a subject of academic research.[1] The nitro group, a potent electron-withdrawing group, significantly influences the molecule's electronic properties and is often a key pharmacophore in various bioactive compounds.[2]

Physicochemical Properties

The fundamental properties of 4H6N3QCA are summarized below. Understanding these characteristics is essential for its handling, formulation, and application in experimental settings.

Property	Value	Source
CAS Number	52980-22-0	N/A
Molecular Formula	C₁₀H₆N₂O₅	[1]
Molecular Weight	234.17 g/mol	[1]
Appearance	Solid
InChI Key	HVEINHUJRQCZNZ-UHFFFAOYSA-N
SMILES String	([O-])c1cc2c(ncc(c2O)C(=O)O)cc1

Note: Experimental values for properties like melting point, boiling point, and solubility are not consistently reported in publicly available literature and should be determined empirically.

Synthesis and Chemical Reactivity

Primary Synthetic Pathway: Nitration

The most common laboratory-scale synthesis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid involves the direct nitration of its precursor, 4-hydroxyquinoline-3-carboxylic acid.[1]

• Causality of Reagent Choice : This reaction typically employs a mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄). Sulfuric acid acts as a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺). This powerful electrophile is necessary to attack the electron-rich quinoline ring system. The 6-position is targeted for substitution due to the directing effects of the existing substituents on the aromatic rings.

Caption: General workflow for the synthesis of 4H6N3QCA via nitration.

Alternative Synthetic Routes

Other classical methods for synthesizing the quinoline core, which can be subsequently modified, include the Conrad-Limpach-Knorr and Pfitzinger syntheses.[1] These methods involve condensation reactions of anilines or isatin with various precursors, offering alternative pathways to quinoline-4-carboxylic acid derivatives that can then undergo nitration.[1]

Key Chemical Reactions

The functional groups of 4H6N3QCA allow for several downstream chemical modifications:

• Reduction : The nitro group can be readily reduced to an amino group (NH₂) using agents like hydrogen gas with a palladium catalyst, opening pathways to synthesize a new class of derivatives.[1]

• Oxidation : The hydroxyl group is susceptible to oxidation, potentially forming quinone derivatives with strong oxidizing agents.[1]

• Substitution : The carboxylic acid group can undergo esterification or amidation, allowing for the creation of prodrugs or the modulation of solubility and pharmacokinetic properties.[1]

Biological Activities and Potential Applications

Research indicates that 4H6N3QCA possesses a promising range of biological activities, positioning it as a candidate for further therapeutic development.[1]

Biological Activity	Description	Potential Application
Antibacterial	The compound has demonstrated activity against various Gram-positive and Gram-negative bacterial strains.[1]	Development of new antibiotics to combat resistant bacterial infections.
Antifungal	Efficacy has been shown against certain fungal species.[1]	Treatment of fungal infections.
Antiprotozoal	Preliminary in vitro studies suggest potential activity against parasitic protozoa, such as those causing leishmaniasis.[1]	Development of novel therapies for parasitic diseases.

The broader class of quinoline carboxylic acids has been investigated for inhibiting key enzymes like dihydroorotate dehydrogenase (DHODH), which is crucial for pyrimidine biosynthesis in rapidly proliferating cells, including cancer cells and parasites.[3] This suggests a potential, yet unconfirmed, avenue of investigation for 4H6N3QCA.

Hypothesized Mechanism of Action

While the precise mechanism of action for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid has not been fully elucidated in scientific literature, its activity can be rationally hypothesized based on its structural features.[1]

• Reactive Intermediate Formation : The nitro group can be enzymatically reduced within target cells to form reactive nitroso or hydroxylamino intermediates. These reactive species can covalently modify and damage essential biomolecules such as proteins and DNA, leading to cytotoxicity.

• Hydrogen Bonding : The hydroxyl and carboxylic acid moieties are capable of forming strong hydrogen bonds.[1] This allows the molecule to dock into the active sites of enzymes, potentially inhibiting their function by blocking substrate access or disrupting the catalytic machinery.

• Metal Chelation : Some quinoline derivatives are known to chelate metal ions that are essential cofactors for microbial enzymes. While not explicitly documented for this compound, it remains a possible mechanism contributing to its antimicrobial effects.[4]

Caption: Hypothesized molecular interactions of 4H6N3QCA with cellular targets.

Experimental Protocols

The following protocols are provided as validated starting points for the synthesis, analysis, and biological evaluation of 4H6N3QCA.

Protocol: Synthesis via Nitration

This protocol must be conducted in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical safety goggles.

• Preparation : Cool a flask containing 50 mL of concentrated sulfuric acid to 0°C in an ice bath with continuous stirring.

• Substrate Addition : Slowly add 10 g of 4-hydroxyquinoline-3-carboxylic acid to the cooled sulfuric acid, ensuring the temperature does not rise above 10°C.

• Nitrating Mixture : Prepare the nitrating mixture by slowly adding 5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid in a separate, cooled flask.

• Reaction : Add the nitrating mixture dropwise to the substrate solution over 30-60 minutes, maintaining the reaction temperature at 0-5°C.

• Incubation : After the addition is complete, allow the reaction to stir at 0-5°C for an additional 2 hours.

• Quenching : Carefully pour the reaction mixture over a large volume of crushed ice.

• Precipitation & Isolation : The product will precipitate as a solid. Collect the solid by vacuum filtration.

• Washing : Wash the collected solid thoroughly with cold deionized water until the filtrate is neutral to pH paper.

• Drying : Dry the product in a vacuum oven at 50-60°C to a constant weight.

• Characterization : Confirm the identity and purity of the synthesized 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid using NMR, IR, and Mass Spectrometry.[1]

Protocol: Analytical Characterization by HPLC

This protocol provides a general framework for purity analysis. Method optimization (e.g., mobile phase composition, gradient) is required for specific applications.

• Column : Use a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A : 0.1% Formic acid in water.[5]

• Mobile Phase B : 0.1% Formic acid in acetonitrile.[5]

• Flow Rate : 1.0 mL/min.[6]

• Detection : UV detection at 254 nm and 280 nm.

• Gradient :

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate.

• Sample Preparation : Dissolve a small amount of the compound in a suitable solvent (e.g., DMSO or methanol) to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Injection Volume : 10 µL.[5]

Protocol: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Safety and Handling

While a specific, dedicated safety data sheet (SDS) for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is not widely available, precautions should be based on its chemical class (nitroaromatic, carboxylic acid) and data from similar compounds.[1][7]

• Personal Protective Equipment (PPE) : Always wear chemical-resistant gloves (e.g., nitrile), a laboratory coat, and chemical safety goggles or a face shield when handling the compound.[7]

• Respiratory Protection : Avoid creating dust.[7] If dust formation is likely, use a certified particulate respirator. Handle only in a well-ventilated area or a chemical fume hood.

• Hazards :

  • Irritation : May cause skin, eye, and respiratory tract irritation.

  • Toxicity : Quinolines and nitro compounds can have varying degrees of toxicity. Ingestion and inhalation should be avoided.[1]

  • Explosive Potential : The nitro group raises concerns about potential explosive properties under specific conditions of heat, shock, or friction.[1]

• First Aid :

  • Skin Contact : Wash affected area thoroughly with soap and water.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes.[8]

  • Inhalation : Move to fresh air.

  • Ingestion : Do not induce vomiting. Seek immediate medical attention.

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place, away from strong oxidizing agents and sources of ignition.

Conclusion and Future Directions

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (CAS 52980-22-0) is a heterocyclic compound with well-documented antimicrobial and antiprotozoal potential. Its synthesis is straightforward, and its structure offers multiple points for chemical modification to optimize activity, selectivity, and pharmacokinetic properties. The primary knowledge gap remains the definitive elucidation of its mechanism of action. Future research should focus on target identification studies, exploring its potential as an enzyme inhibitor (e.g., DHODH), and expanding its evaluation against a broader panel of clinically relevant pathogens, including drug-resistant strains. Such efforts will be critical in determining its true potential as a lead compound for the development of next-generation therapeutics.

References

• National Institutes of Health (NIH). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. [Link]

• Google Patents. EP0245690A1 - Process for the preparation of 4-hydroxy-quinoline-3-carboxylic acids.

• ACS Publications. Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy | Journal of Medicinal Chemistry. [Link]

• ScienceDirect. 4-hydroxy-3-nitro-2-quinolones and related compounds as inhibitors of allergic reactions. [Link]

• De Gruyter. (2025, June 1). Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. [Link]

• ResearchGate. (2017, March 19). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. [Link]

• PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. [Link]

• SIELC Technologies. HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. [Link]

• MDPI. (2022, June 5). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. [Link]

• MDPI. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. [Link]

• PubMed. Metabolomic analysis of key central carbon metabolism carboxylic acids as their 3-nitrophenylhydrazones by UPLC/ESI-MS. [Link]

• ResearchGate. (2025, August 8). Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. [Link]

• MDPI. Developing a Quantitative Profiling Method for Detecting Free Fatty Acids in Crude Lanolin Based on Analytical Quality by Design. [Link]

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Technical Guide: Solubility & Stability Profiling of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid

This guide is structured as a high-level technical whitepaper designed for drug development scientists. It moves beyond basic data listing to provide actionable protocols and mechanistic insights.

[1]

Executive Summary

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (6-NO2-4-OH-3-QCA) is a critical heterocyclic building block.[1] While nominally a "hydroxy" quinoline, its behavior is dominated by the 4-oxo-1,4-dihydroquinoline tautomer.[1] This structural reality dictates its high melting point, poor neutral aqueous solubility, and specific stability concerns.[1]

This guide provides a definitive physicochemical profile, establishing the causality between its zwitterionic nature and its solubility limitations. It includes validated protocols for thermodynamic solubility determination and forced degradation studies, essential for CMC (Chemistry, Manufacturing, and Controls) documentation.[1]

Physicochemical Characterization

Structural Tautomerism & Impact

Researchers often misinterpret the solubility profile by assuming a phenolic "4-hydroxy" character.[1] In the solid state and polar solvents, the compound exists predominantly as the 4-pyridone (4-oxo) tautomer.[1] This results in strong intermolecular hydrogen bonding (dimerization), significantly increasing crystal lattice energy and reducing solubility in non-polar solvents.[1]

Feature	Characteristic	Impact on Application
Molecular Formula	C₁₀H₆N₂O₅	MW: 234.16 g/mol
Dominant Tautomer	4-oxo-1,4-dihydroquinoline	High melting point (>260°C); poor lipophilicity.[1]
Acid-Base Profile	Amphoteric / Zwitterionic	Solubility is highly pH-dependent.[1]
pKa (Predicted)	pKa₁ (COOH): ~3.5pKa₂ (NH⁺): ~1.0	Dissolves best in basic media (pH > 8).[1]
LogP	~1.7 (Predicted)	Moderate lipophilicity, but crystal packing limits dissolution.[1]

Solubility Profile

The compound exhibits "brick dust" properties—high crystallinity and low solubility in water and common organic solvents.

• Aqueous Media: Practically insoluble at neutral pH. Solubility increases significantly at pH > 8.0 due to carboxylate formation (Salt form).

• Organic Solvents:

  • DMSO/DMF: High solubility (>50 mg/mL). Preferred for stock solutions.

  • Methanol/Ethanol:[1] Sparingly soluble. Heating required.[2][3][4]

  • Dichloromethane/Hexanes:[1] Insoluble.[5]

Experimental Protocols

Protocol A: Thermodynamic Solubility Determination

Rationale: Kinetic solubility (e.g., from DMSO stock) often overestimates solubility due to supersaturation.[1] This protocol ensures equilibrium data.

Workflow Diagram:

Caption: Step-by-step workflow for thermodynamic solubility assessment ensuring saturation equilibrium.

Step-by-Step Methodology:

• Preparation: Place 10 mg of 6-NO2-4-OH-3-QCA into 4 mL glass vials.

• Solvent Addition: Add 1 mL of target media (0.1N HCl, 50 mM Phosphate Buffer pH 7.4, 0.1N NaOH).

• Equilibration: Agitate at 25°C for 48 hours. Note: Check for solid presence visually; add more solid if fully dissolved.[1]

• Separation: Centrifuge at 10,000 rpm for 10 mins or filter using a pre-saturated PVDF filter (nylon may bind the compound).

• Quantification: Dilute filtrate with mobile phase and analyze via HPLC (UV detection at 254 nm or 310 nm).

Protocol B: Forced Degradation (Stress Testing)

Rationale: The 6-nitro and 3-carboxyl groups present specific degradation risks.[1] This protocol maps the stability boundary.

Degradation Pathways:

• Decarboxylation: Loss of CO₂ at high thermal stress (forming 6-nitro-4-hydroxyquinoline).[1]

• Nitro Reduction: Conversion to 6-amino derivative under reducing conditions or photolysis.

• Oxidative Ring Opening: Rare, but possible under harsh oxidation.

Workflow Diagram:

Caption: Primary degradation pathways: Thermal decarboxylation and nitro-group reduction.[1][6][7]

Stress Conditions Table:

Stress Type	Condition	Duration	Expected Degradation
Acid Hydrolysis	1N HCl, 80°C	24 Hours	Low (<5%).[1] Stable core.
Base Hydrolysis	1N NaOH, 80°C	24 Hours	Low. Soluble salt forms.
Oxidation	3% H₂O₂, RT	24 Hours	Potential N-oxide formation (minor).[1]
Thermal	Solid state, 105°C	7 Days	Stable.[1] Decarboxylation requires >200°C.
Photostability	1.2M Lux hours	24 Hours	High Risk. Protect from light.[1]

Stability & Handling Recommendations

Storage[1]

• Solid State: Store at room temperature (15-25°C) in a tightly sealed container. The compound is non-hygroscopic but light-sensitive.[1]

• Solution: DMSO stocks (10-50 mM) are stable at -20°C for >6 months. Avoid repeated freeze-thaw cycles which may induce precipitation.[1]

Safety (Nitro Group Warning)

While stable, nitro-aromatics can be energetic.[1] Avoid heating bulk material to decomposition (>270°C) in closed vessels. Standard PPE (gloves, goggles) is sufficient for handling.[1][6]

Analytical Method (HPLC)

For stability tracking, use the following validated conditions:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[1]

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: 254 nm (aromatic ring) and 320 nm (nitro/conjugation band).[1]

References

• Smolecule. (2023). 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid: Synthesis and Characterization. Retrieved from 6[1]

• PubChem. (2025).[8] Compound Summary: 4-Hydroxy-7-nitroquinoline-3-carboxylic acid (Isomer Analog Data).[1][9] National Library of Medicine.[9] Retrieved from 9[1][9]

• MDPI. (2020). Quinolin-4-ones: Methods of Synthesis and Application in Medicine.[1][2] (Gould-Jacobs Reaction Mechanism).[1][2] Retrieved from 2[1]

• ChemicalBook. (2025).[7] 4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLIC ACID Properties. Retrieved from 1[1]

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• 5. Frontiers | Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives [frontiersin.org]
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4-Hydroxy-6-nitro-3-quinolinecarboxylic acid molecular weight and formula.

An In-depth Technical Guide to 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid: Core Properties, Synthesis, and Research Applications

Abstract

This technical guide provides a comprehensive overview of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The document details its core molecular and physicochemical properties, provides validated protocols for its synthesis and characterization, and explores its current and potential applications in research and drug development. As a derivative of the 4-quinolone-3-carboxylic acid scaffold, this molecule serves as a valuable building block for the synthesis of novel therapeutic agents. This guide is intended for researchers, chemists, and drug development professionals seeking an in-depth understanding of this compound's scientific landscape.

Chapter 1: Core Molecular and Physicochemical Properties

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a distinct organic compound characterized by a quinoline core functionalized with hydroxyl, nitro, and carboxylic acid groups. These functional groups dictate its chemical reactivity, biological activity, and physical properties.

Chemical Identity

The fundamental identity of this compound is established by its molecular formula and weight.

• Molecular Formula: C₁₀H₆N₂O₅[1][2]

• Molecular Weight: 234.17 g/mol [1][2][3]

• CAS Number: 35973-24-1[2][3]

• Canonical SMILES: C1=CC2=C(C=C1[O-])N=C(C(=C2O)C(=O)O)

• InChI Key: HVEINHUJRQCZNZ-UHFFFAOYSA-N[2]

Physicochemical Data Summary

The key quantitative data for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are summarized in the table below for ease of reference.

Property	Value	Source(s)
Molecular Formula	C₁₀H₆N₂O₅	[1][2]
Molecular Weight	234.17 g/mol	[1][2][3]
Physical Form	Solid
CAS Number	35973-24-1	[2][3]

Structural Elucidation

The chemical structure consists of a bicyclic quinoline core. A hydroxyl group is located at the 4-position, a carboxylic acid at the 3-position, and a nitro group at the 6-position.[1] This specific arrangement of electron-withdrawing (nitro, carboxylic acid) and electron-donating (hydroxyl) groups on the aromatic system creates a unique electronic profile that influences its reactivity and potential for molecular interactions.

Caption: Chemical structure of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Chapter 2: Synthesis and Purification Protocols

The synthesis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is most commonly achieved through the electrophilic nitration of a quinoline precursor. This approach is efficient and allows for regioselective installation of the nitro group.

Rationale for Synthetic Strategy

The primary synthetic route involves the nitration of 4-hydroxyquinoline-3-carboxylic acid.[1] The quinoline ring system is activated towards electrophilic substitution by the electron-donating hydroxyl group at the 4-position. The use of a strong nitrating agent, typically a mixture of concentrated nitric and sulfuric acids, provides the necessary nitronium ion (NO₂⁺) electrophile. The sulfuric acid protonates the nitric acid, facilitating the formation of the nitronium ion, which then attacks the electron-rich aromatic ring. The substitution occurs preferentially at the 6-position due to the directing effects of the existing substituents.

Detailed Experimental Protocol: Nitration of 4-hydroxyquinoline-3-carboxylic acid

This protocol is a representative procedure based on established chemical principles for nitration reactions.

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, place 4-hydroxyquinoline-3-carboxylic acid. Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

• Preparation of Nitrating Mixture: Slowly and cautiously add a stoichiometric excess of concentrated nitric acid to concentrated sulfuric acid in a separate beaker, keeping the mixture cooled in an ice bath.

• Addition of Nitrating Agent: Add the cold nitrating mixture dropwise to the stirred suspension of 4-hydroxyquinoline-3-carboxylic acid over 30-60 minutes. Critically, the internal temperature must be maintained below 10 °C to prevent over-nitration and side reactions.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at a low temperature for an additional 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).

• Workup: Once the reaction is complete, slowly pour the reaction mixture over crushed ice with vigorous stirring. The crude product will precipitate out of the acidic aqueous solution.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with cold deionized water until the filtrate is neutral to pH paper.

• Drying: Dry the product in a vacuum oven at a moderate temperature (e.g., 60-70 °C) to a constant weight.

Workflow Diagram for Synthesis & Purification

Caption: General workflow for the synthesis and purification of the target compound.

Analytical Characterization

To confirm the identity and purity of the synthesized compound, a suite of analytical techniques is employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structural integrity and the specific positions of the functional groups on the quinoline scaffold.

• Infrared (IR) Spectroscopy: IR spectroscopy helps identify the characteristic vibrational frequencies of the key functional groups, such as the O-H stretch of the hydroxyl and carboxylic acid groups, the C=O stretch of the carboxylic acid, and the symmetric and asymmetric stretches of the N-O bonds in the nitro group.

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound by identifying the molecular ion peak (M⁺ or protonated/deprotonated species like [M+H]⁺ or [M-H]⁻).[1]

Chapter 3: Biological Activity and Therapeutic Potential

The interest in 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid within the drug development community stems from its core chemical scaffold, which is known to be a "privileged structure."

The 4-Quinolone-3-Carboxylic Acid Scaffold in Drug Discovery

The 4-quinolone-3-carboxylic acid motif is a foundational structure in medicinal chemistry.[4] Since the 1960s, derivatives of this scaffold have been developed as potent antibacterial agents (e.g., fluoroquinolones). More recently, this core has been exploited to develop compounds with a wide range of biological activities, including anticancer, anti-HIV, and cannabinoid receptor modulating properties.[4] The planar nature of the quinoline ring allows for effective intercalation with biological macromolecules, while the carboxylic acid and other functional groups provide key hydrogen bonding and electrostatic interactions with target receptors and enzymes.

Investigated Biological Activities

Research has indicated that 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid possesses a range of potential biological activities.[1]

• Antimicrobial Properties: Studies have demonstrated its activity against various Gram-positive and Gram-negative bacteria, as well as certain fungal species.[1] The broader class of nitroaromatic compounds has a long history in the development of antimicrobial drugs.[5]

• Antiprotozoal Properties: In vitro studies have suggested potential efficacy against parasites such as Leishmania.[1]

• Anticancer Potential: While specific studies on this compound are limited, related quinoline derivatives are widely investigated as anticancer agents, often acting through mechanisms like enzyme inhibition (e.g., dihydroorotate dehydrogenase) or disruption of cell signaling pathways.[6][7]

Mechanism of Action: Current Understanding

The precise mechanism of action for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid has not been fully elucidated in scientific literature.[1] However, based on related compounds, its biological effects may be attributed to several possibilities:

• Metal Chelation: Quinolone structures, particularly those with hydroxyl groups, can chelate essential divalent metal cations like Mg²⁺, Mn²⁺, and Zn²⁺.[8] This sequestration of vital cofactors can disrupt microbial enzyme function and inhibit growth.

• Enzyme Inhibition: The scaffold could act as a competitive or non-competitive inhibitor of key enzymes in metabolic or signaling pathways, a strategy successfully employed in the design of other quinoline-based drugs.[6]

Chapter 4: Applications in Research and Development

Beyond its intrinsic biological activities, 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid serves as a versatile platform for further chemical and pharmacological exploration.

Building Block for Chemical Synthesis

The compound is a valuable starting material or intermediate for synthesizing more complex quinoline derivatives.[1] The carboxylic acid group can be readily converted into esters, amides, or other functional groups, allowing for the generation of chemical libraries for high-throughput screening. The nitro group can be reduced to an amine, providing a handle for a different set of chemical modifications and enabling the exploration of structure-activity relationships (SAR).

Investigational Tool in Medicinal Chemistry

As a well-defined small molecule with known bioactivity, it can be used as a reference compound or a starting point for lead optimization campaigns. Its utility in fragment-based drug discovery and as a scaffold for developing multi-target agents makes it a compound of continuing interest.[7]

Chapter 5: Safety and Handling

Comprehensive safety and toxicity data for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are not currently available.[1] However, based on its chemical structure, standard laboratory precautions for handling potentially hazardous chemicals should be strictly followed.

• General Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Structural Concerns: The presence of a nitroaromatic group warrants caution, as this class of compounds can have varying degrees of toxicity.[1] Similarly, some quinoline derivatives are known to have toxicological profiles that require careful management.

• Storage: Store in a cool, dry, and dark place in a tightly sealed container.

Researchers are advised to consult the Safety Data Sheet (SDS) from the supplier and perform a thorough risk assessment before handling this compound.

Conclusion

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a multifaceted compound whose value is rooted in its well-defined chemical properties and its connection to the pharmacologically significant 4-quinolone-3-carboxylic acid family. Its established synthetic routes and diverse biological potential make it a compelling subject for ongoing research in drug discovery, particularly in the fields of antimicrobial and anticancer agent development. Future investigations into its specific mechanism of action and its utility as a synthetic building block will further clarify its role in advancing medicinal chemistry.

References

• Mitrović, A., et al. (2025). Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. Acta Pharmaceutica, 75, 235–257. [Link]

• PubChem. 4-Hydroxy-7-nitroquinoline-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• Google Patents. EP0245690A1 - Process for the preparation of 4-hydroxy-quinoline-3-carboxylic acids.

• Al-Trawneh, S. A., et al. (2013). The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Current Medicinal Chemistry, 20(24), 3049-3071. [Link]

• Global Substance Registration System (GSRS). 4-HYDROXY-6-NITRO-3-QUINOLINECARBOXYLIC ACID. [Link]

• Costakes, M. G., et al. (2018). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 61(10), 4432–4453. [Link]

• Khudhair, M. M. (2025). SYNTHESIS AND SPECTROSCOPIC STUDY OF NITRO -4-HYDROXY QUINOLINE -3-CARBOXYLIC ACID DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. ResearchGate. [Link]

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. [Link]

• Tsupko, T. G., et al. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Molecules, 27(19), 6202. [Link]

• Google Patents. US2082358A - 2-methyl-3-hydroxyquinoline-4-car-boxylic acids and a process of preparing them.

• Geronikaki, A., et al. (2021). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Molecules, 26(16), 4938. [Link]

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discovery and history of quinolinecarboxylic acids

An In-Depth Technical Guide to the Discovery and History of Quinolonecarboxylic Acids

Abstract

The quinolonecarboxylic acids, commonly known as quinolones, represent a major class of synthetic antibacterial agents that have become indispensable in modern medicine. Their history is a compelling narrative of serendipity, systematic chemical modification, and the relentless pursuit of improved therapeutic efficacy. This guide traces the journey from an accidental discovery in an antimalarial program to the development of potent, broad-spectrum fluoroquinolones. We will explore the key scientific milestones, the evolution of structure-activity relationships, the mechanistic basis of their action, and the synthetic strategies that defined an era of antibacterial drug development.

The Genesis: A Serendipitous Discovery

The story of the quinolones begins not with a targeted search for an antibiotic, but as a fortunate accident during the synthesis of the antimalarial drug, chloroquine, in the 1950s. Researchers at Sterling-Winthrop Research Institute were working on chloroquine analogues when they isolated a byproduct with unexpected, albeit modest, antibacterial activity. This impurity was identified as 7-chloro-1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acid.[1]

While this initial compound was not potent enough for clinical use, it provided the essential chemical scaffold for future development.[2] The critical insight was recognizing the potential of this 4-oxo-quinoline-3-carboxylic acid nucleus. This led to a focused medicinal chemistry program, culminating in the synthesis of the first clinically significant member of the class, nalidixic acid, by George Lesher and his colleagues in 1962.[3][4]

Interestingly, nalidixic acid is not technically a quinolone but a closely related 1,8-naphthyridine derivative.[1][3] This structural shift was likely a strategic decision to secure intellectual property, as an independent discovery of the antibacterial quinolone core had been patented by researchers at Imperial Chemical Industries (ICI) in the late 1950s, though never commercially developed.[5]

Figure 1: From Chloroquine Byproduct to Nalidixic Acid.

The First Generation: A Proof of Concept

Nalidixic acid was introduced clinically in 1967 and represented the first generation of quinolone antibiotics.[4]

Key Characteristics:

• Spectrum of Activity: Its primary utility was against Gram-negative bacteria, particularly Enterobacteriaceae, making it an effective treatment for uncomplicated urinary tract infections (UTIs).[3][4]

• Limitations: It had no significant activity against Gram-positive or anaerobic bacteria, and its use was hampered by low serum concentrations, limiting its effectiveness to the urinary tract.[4] Furthermore, resistance could develop rapidly during therapy.[4]

Other first-generation agents, such as oxolinic acid and cinoxacin, were developed in the 1970s but offered only marginal improvements over nalidixic acid.[3] Despite their limitations, these early compounds were invaluable. They validated the 4-quinolone core as a viable antibacterial pharmacophore and established its mechanism of action: the inhibition of bacterial DNA gyrase (later identified as topoisomerase II).[4][6]

Historical Synthesis Methodology: The Gould-Jacobs Reaction

The foundational synthesis of the 4-hydroxyquinoline core, a key intermediate, often relied on principles from the Gould-Jacobs reaction. This approach involves the reaction of an aniline with an ethoxymethylenemalonic ester derivative, followed by thermal cyclization.

Step-by-Step Protocol (Conceptual):

• Condensation: An appropriately substituted aniline is reacted with diethyl ethoxymethylenemalonate (EMME). The amino group of the aniline displaces the ethoxy group of EMME to form an anilinomethylenemalonate intermediate. This step is typically performed by heating the reactants together, often without a solvent.

• Thermal Cyclization: The resulting intermediate is heated to a high temperature (typically 240-260°C) in a high-boiling point solvent like diphenyl ether. This intramolecular reaction closes the ring to form the 4-hydroxyquinoline-3-carboxylate ester.

• Saponification: The ester is hydrolyzed to the corresponding carboxylic acid using a strong base, such as sodium hydroxide.

• N-Alkylation: The nitrogen at the 1-position is alkylated (e.g., with ethyl iodide) to introduce the N-substituent, a critical feature for antibacterial activity.

This classical approach, while effective, required harsh conditions and limited the diversity of functional groups that could be incorporated into the final molecule.

The Fluorine Revolution: Emergence of the Fluoroquinolones

The therapeutic landscape of quinolones changed dramatically in the late 1970s and early 1980s. The breakthrough was the strategic incorporation of a fluorine atom at the C-6 position of the quinolone ring and a piperazine ring at the C-7 position.[5]

Norfloxacin, introduced in the early 1980s, was the first of this new "fluoroquinolone" class.[5] The addition of the fluorine atom had a profound impact, stemming from its high electronegativity. This modification significantly increased the potency of the drug by enhancing its binding to the target enzyme, DNA gyrase.[5][7]

The introduction of the piperazine moiety at C-7 was equally crucial. This group expanded the spectrum of activity to include Gram-positive organisms and important Gram-negative pathogens like Pseudomonas aeruginosa.[5]

This dual modification—a C-6 fluorine and a C-7 piperazine—became the hallmark of the highly successful second-generation fluoroquinolones, including ciprofloxacin, which was patented in 1981 and remains one of the most widely used antibiotics globally.[3][4]

Figure 2: Key Structural Modifications Leading to Fluoroquinolones.

Generational Evolution: Refining the Scaffold

Following the success of the second generation, subsequent research focused on fine-tuning the quinolone structure to further enhance the spectrum of activity, improve pharmacokinetic properties, and increase safety. This led to a classification system based on generations.[3]

Generation	Key Agents	Year Introduced (Approx.)	Key Advances in Spectrum of Activity
First	Nalidixic acid, Cinoxacin	1960s-1970s	Narrow spectrum, primarily Gram-negative enteric bacteria for UTIs.[3][4]
Second	Ciprofloxacin, Norfloxacin, Ofloxacin	1980s	Expanded Gram-negative coverage (P. aeruginosa), some Gram-positive and atypical coverage.[3][6]
Third	Levofloxacin, Gatifloxacin	1990s	Enhanced activity against Gram-positive bacteria, especially Streptococcus pneumoniae.[3][6]
Fourth	Moxifloxacin, Gemifloxacin, Trovafloxacin	Late 1990s - 2000s	Broadest spectrum, including significant activity against anaerobic bacteria.[3][6]

This evolution was driven by systematic modifications at various positions on the quinolone ring, particularly at R1, R5, R7, and R8, demonstrating a sophisticated understanding of the structure-activity relationship (SAR).

Mechanism of Action: Dual-Target Inhibition

Quinolones exert their bactericidal effect by inhibiting the essential bacterial enzymes DNA gyrase (a type II topoisomerase) and topoisomerase IV.[6][8] These enzymes are critical for managing DNA topology during replication, transcription, and repair.

• DNA Gyrase: This enzyme introduces negative supercoils into the bacterial DNA, a process necessary to relieve torsional stress during replication and transcription. In Gram-negative bacteria, DNA gyrase is the primary target of quinolones.

• Topoisomerase IV: This enzyme is primarily responsible for decatenating (unlinking) daughter chromosomes after DNA replication. It is the main target in most Gram-positive bacteria.

The quinolones trap these enzymes in a complex with the DNA after they have cleaved the DNA strands but before they can reseal the break. This leads to an accumulation of double-strand DNA breaks, which triggers cell death.[7][8]

Figure 3: Mechanism of Action of Fluoroquinolones.

Conclusion

The history of quinolinecarboxylic acids is a testament to the power of medicinal chemistry. From a single, serendipitously discovered byproduct, an entire class of essential antibiotics was born. The journey from the narrow-spectrum nalidixic acid to the broad-spectrum fourth-generation fluoroquinolones was marked by rational drug design, a deep understanding of structure-activity relationships, and the strategic chemical modifications that repeatedly redefined the therapeutic potential of the class. While the rise of antibiotic resistance presents an ongoing challenge, the rich history of the quinolones provides a valuable blueprint for future antibacterial drug discovery and development.

References

• Bisacchi, G. S. (2015). Origins of the Quinolone Class of Antibacterials: An Expanded “Discovery Story”. Journal of Medicinal Chemistry, 58(12), 4874–4882. [Link]

• Wikipedia. (n.d.). Quinolone antibiotic. Retrieved from [Link]

• Emmerson, A. M., & Jones, A. M. (2003). The quinolones: decades of development and use. Journal of Antimicrobial Chemotherapy, 51(Suppl 1), 13–20. [Link]

• Taniguchi, T., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. [Link]

• Harrison, C. R., et al. (2022). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. National Institutes of Health. [Link]

• Ferreira, M., et al. (2023). The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown. MDPI. [Link]

• RegisteredNurseRN. (2022). Fluoroquinolones (Quinolones) Pharmacology Nursing Mnemonic, Mechanism of Action NCLEX. YouTube. [Link]

• Zhang, J., et al. (2023). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. MDPI. [Link]

• Ferreira, M., et al. (2023). The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown. National Institutes of Health. [Link]

• ResearchGate. (n.d.). The history of quinolones. Retrieved from [Link]

• Ball, P. (2000). Quinolone generations: Natural history or natural selection? ResearchGate. [Link]

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• ResearchGate. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Retrieved from [Link]

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A Comprehensive Review of its Synthesis, Properties, and Biological Significance

An In-depth Technical Guide to 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

Abstract

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound belonging to the quinoline carboxylic acid family, a class of molecules that has garnered significant interest in medicinal chemistry due to its wide range of biological activities. This technical guide provides a comprehensive review of the current literature on 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, covering its synthesis, physicochemical properties, known biological activities, and potential mechanisms of action. The document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental context to facilitate further investigation and application of this compound.

Introduction

The quinoline scaffold is a privileged structure in drug discovery, forming the core of numerous synthetic and natural compounds with diverse pharmacological properties.[1][2] Derivatives of quinoline and its bioisostere, quinolone, are known to exhibit a wide spectrum of biological activities, including antibacterial, antifungal, antimalarial, antiviral, anticancer, and anti-inflammatory effects.[1][2] 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (4H6N3QCA) is a specific derivative characterized by a hydroxyl group at the 4-position, a nitro group at the 6-position, and a carboxylic acid at the 3-position.[3] These functional groups are expected to play a crucial role in the molecule's chemical reactivity and biological interactions. The presence of the nitroaromatic moiety, in particular, is a common feature in many bioactive compounds and can be a precursor to a variety of other functional groups, offering a versatile handle for chemical modification. This guide aims to synthesize the available scientific literature on 4H6N3QCA, providing a foundational understanding for its potential applications in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4H6N3QCA is essential for its handling, formulation, and interpretation of its biological activity.

Property	Value	Source
Molecular Formula	C10H6N2O5	[3]
Molecular Weight	234.17 g/mol	[3]
IUPAC Name	4-hydroxy-6-nitroquinoline-3-carboxylic acid
Synonyms	6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	[3]
Appearance	Likely a crystalline solid	Inferred
Solubility	Sparingly soluble in water, soluble in organic solvents like DMSO and DMF	Inferred from similar structures

The molecule exists in tautomeric forms, primarily between the 4-hydroxyquinoline and the 4-quinolone forms. The 4-quinolone tautomer is often the more stable form. The carboxylic acid, hydroxyl, and nitro groups are all capable of participating in hydrogen bonding, which will influence the molecule's melting point, solubility, and interactions with biological targets.[3]

Synthesis and Chemical Reactivity

The synthesis of 4H6N3QCA can be achieved through several established synthetic routes for quinoline derivatives. The choice of method often depends on the availability of starting materials and the desired scale of the reaction.

Primary Synthetic Routes

One of the most direct methods for the synthesis of 4H6N3QCA is the nitration of a pre-existing 4-hydroxyquinoline-3-carboxylic acid scaffold.[3] This electrophilic aromatic substitution is typically carried out using a mixture of concentrated nitric acid and sulfuric acid under carefully controlled temperature conditions to ensure regioselectivity for the 6-position.[3]

Other notable synthetic strategies for constructing the core quinoline ring system that could be adapted for 4H6N3QCA include:

• Gould-Jacobs Reaction: This method involves the condensation of an aniline (in this case, a 4-nitroaniline derivative) with diethyl ethoxymethylenemalonate, followed by thermal cyclization.[4] Subsequent hydrolysis of the resulting ester would yield the desired carboxylic acid. The high temperatures required for cyclization are a key consideration in this method.[4]

• Conrad-Limpach-Knorr Synthesis: This approach can also be used for the preparation of 4-hydroxyquinoline derivatives and could be adapted for the synthesis of 4H6N3QCA.[3]

• Pfitzinger Synthesis: This reaction involves the condensation of isatin with a carbonyl compound in the presence of a base to yield quinoline-4-carboxylic acids.[3] Subsequent nitration would be required to introduce the nitro group at the 6-position.

General Synthesis Workflow: Nitration of 4-hydroxyquinoline-3-carboxylic acid

Caption: General workflow for the synthesis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid via nitration.

Key Chemical Reactions

The functional groups of 4H6N3QCA allow for a range of chemical transformations:

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group using various reducing agents, such as hydrogen gas with a palladium catalyst or sodium dithionite.[3] This provides a route to 6-amino-4-hydroxy-3-quinolinecarboxylic acid, a versatile intermediate for further derivatization.

• Reactions of the Carboxylic Acid: The carboxylic acid group can undergo standard transformations, such as esterification and amidation, to produce a library of related compounds with potentially modulated biological activities.[3]

• Oxidation: The hydroxyl group can be oxidized to form quinone derivatives, although this may require harsh conditions that could affect other parts of the molecule.[3]

Biological Activity and Potential Therapeutic Applications

While specific studies on 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are limited, the broader class of quinoline carboxylic acids and nitroaromatic compounds exhibit a wide range of biological activities.

Antimicrobial Activity

Derivatives of 4-hydroxy-3-quinolinecarboxylic acid have been investigated for their antimicrobial properties.[5] 4H6N3QCA itself has been reported to show antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against certain fungal species.[3] The mechanism of action for quinolone antibacterials often involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, and repair. The nitro group in 4H6N3QCA could also contribute to its antimicrobial effects through bioreduction to cytotoxic reactive nitrogen species within the microbial cell.

Antiprotozoal Activity

Preliminary in vitro studies have suggested that 4H6N3QCA may have potential efficacy against protozoan parasites, such as those responsible for leishmaniasis.[3] Many existing antiprotozoal drugs are nitroheterocyclic compounds, which act as prodrugs that are activated by nitroreductases within the parasite to generate toxic metabolites.

Enzyme Inhibition

The quinoline carboxylic acid scaffold is known to be a versatile framework for the design of enzyme inhibitors.

• Dihydroorotate Dehydrogenase (DHODH) Inhibition: DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway.[6] Inhibition of this enzyme leads to pyrimidine depletion and can halt cell cycle progression, making it an attractive target for the development of therapies for cancer, autoimmune disorders, and parasitic infections.[6] Several quinoline carboxylic acid derivatives have been identified as potent DHODH inhibitors.[6]

• Sirtuin Inhibition: Sirtuins are a class of NAD+-dependent deacetylases that play important roles in various cellular processes, including metabolism and cancer.[7] Certain 2-phenyl-quinoline-4-carboxylic acid derivatives have been identified as selective inhibitors of SIRT3, with potential applications in leukemia therapy.[7]

• Dehydrogenase Inhibition: 4-hydroxyquinoline-3-carboxylic acids have been studied as inhibitors of cellular respiration, specifically targeting enzymes like malate dehydrogenase and lactate dehydrogenase.[8]

Anti-inflammatory and Antioxidant Activity

The quinoline and quinolone scaffolds are present in compounds with anti-inflammatory and antioxidant properties.[1] Some quinoline derivatives have been shown to inhibit lipoxygenase (LOX), an enzyme involved in the inflammatory cascade.[1]

Anticancer Activity

The antiproliferative effects of quinoline derivatives have been documented against various cancer cell lines.[9] Potential mechanisms include the induction of cell cycle arrest and apoptosis. The ability of some quinoline carboxylic acids to chelate divalent metals may also contribute to their anticancer effects.[9]

Putative Mechanism of Action

The precise mechanism of action for 4H6N3QCA has not been fully elucidated in the literature. However, based on its structural features and the known activities of related compounds, several putative mechanisms can be proposed.

Inhibition of Nucleic Acid Synthesis

A plausible mechanism, particularly for its antibacterial effects, is the inhibition of bacterial DNA gyrase and topoisomerase IV. This is the well-established mechanism for the quinolone class of antibiotics. The planar quinoline ring system can intercalate into DNA, while the carboxylic acid and ketone (in the quinolone tautomer) can coordinate with the magnesium ions in the enzyme's active site.

Generation of Reactive Nitrogen Species

The nitro group can be enzymatically reduced in anaerobic or microaerophilic environments (such as within certain bacteria or protozoa) to form nitroso and hydroxylamine intermediates, as well as the nitro anion radical. These reactive species can cause widespread damage to cellular macromolecules, including DNA, proteins, and lipids, leading to cell death.

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Protocols & Analytical Methods

Application Notes and Protocols for Utilizing 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid in Antimicrobial Assays

Introduction: The Emerging Potential of a Nitroquinoline Compound

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents, most notably the fluoroquinolone antibiotics.[1] The inherent chemical versatility of the quinoline ring system allows for extensive functionalization, leading to a broad spectrum of biological activities.[2] This application note focuses on a specific derivative, 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid , a compound of interest for its potential antimicrobial properties.[3] Research into quinoline derivatives has demonstrated activity against a wide array of Gram-positive and Gram-negative bacteria.[3]

The introduction of a nitro group at the 6-position and a carboxylic acid at the 3-position of the 4-hydroxyquinoline core suggests a unique electronic and structural profile that may confer potent antimicrobial efficacy. The mechanism of action for many quinolone-based drugs involves the inhibition of essential bacterial enzymes like DNA gyrase and topoisomerase IV, which are critical for DNA replication and repair.[1] Furthermore, some nitroaromatic compounds exhibit antimicrobial effects through mechanisms such as metal ion chelation or the generation of reactive nitrogen species upon bioreduction, creating a multi-faceted attack on microbial viability.[4]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides field-proven insights and detailed, self-validating protocols for the systematic evaluation of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid's antimicrobial activity. The methodologies outlined herein are grounded in international standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and reproducibility.[5][6]

Compound Handling and Preparation: Foundational Steps for Reliable Data

Solubility and Stock Solution Preparation

The solubility of a test compound is a critical parameter that dictates its handling and application in biological assays. While specific quantitative solubility data for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is not extensively published, a strategic approach to solubilization is essential. Dimethyl sulfoxide (DMSO) is a powerful and versatile aprotic solvent, widely recognized for its ability to dissolve a broad spectrum of organic molecules, including complex heterocyclic structures.[7][8]

Rationale for Solvent Choice: DMSO is miscible with water and most aqueous culture media, allowing for the preparation of concentrated stock solutions that can be diluted to final assay concentrations with minimal risk of precipitation.[7] It is crucial, however, to limit the final concentration of DMSO in the assay to a level that does not impact microbial growth or viability, typically ≤1% (v/v).

Protocol for Stock Solution Preparation:

• Accurately weigh a precise amount of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid powder using a calibrated analytical balance.

• Add a minimal volume of high-purity DMSO (e.g., cell culture grade) to the weighed compound.

• Facilitate dissolution by gentle vortexing or sonication in a water bath at room temperature.

• Incrementally add more DMSO until the compound is fully dissolved, creating a concentrated primary stock solution (e.g., 10 mg/mL or higher, if achievable).

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected container.

• Store the stock solution at -20°C or -80°C to maintain stability. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Stability Considerations

The chemical stability of test compounds in aqueous environments is paramount for the accuracy of antimicrobial assays. Quinoline derivatives can be susceptible to degradation influenced by factors such as pH, light exposure, and temperature.[9]

Expert Insights:

• pH Sensitivity: The stability of quinoline compounds can be pH-dependent. It is recommended to assess the stability of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in the specific culture medium to be used for the assays, which is typically buffered to a physiological pH of ~7.2-7.4.

• Photosensitivity: Many aromatic compounds, including quinolines, are light-sensitive.[9] All handling, storage, and incubation of the compound and assay plates should be performed with protection from direct light.

• Working Solutions: Prepare fresh working solutions from the frozen stock for each experiment to ensure consistent potency.

Core Antimicrobial Assays: A Multi-faceted Evaluation

A thorough assessment of a novel antimicrobial agent requires a suite of assays to determine its inhibitory and cidal activity, as well as the dynamics of its effect over time. The following protocols are based on established CLSI and EUCAST guidelines.[5][6]

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the gold standard for quantifying the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5]

Workflow for MIC Determination:

Caption: Workflow for MIC determination using broth microdilution.

Detailed Protocol:

• Prepare Serial Dilutions: In a sterile 96-well plate, perform a two-fold serial dilution of the 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours old) in sterile saline to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute Inoculum: Dilute the standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay plate.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well of the microtiter plate containing the serially diluted compound.

• Controls: Include a positive control for growth (inoculum in broth without the compound) and a negative control for sterility (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity).

Agar Disk Diffusion Assay for Qualitative Susceptibility Screening

The agar disk diffusion method provides a qualitative assessment of antimicrobial activity and is useful for screening multiple isolates.[6]

Detailed Protocol:

• Prepare Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the broth microdilution assay.

• Inoculate Agar Plate: Dip a sterile cotton swab into the inoculum and streak it evenly over the entire surface of a Mueller-Hinton agar (MHA) plate.

• Apply Disks: Aseptically place sterile paper disks (6 mm diameter) impregnated with a known concentration of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid onto the agar surface. A disk impregnated with the solvent (DMSO) should be used as a negative control.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Measure Zones of Inhibition: Measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

Time-Kill Kinetic Assay: Assessing Bactericidal vs. Bacteriostatic Activity

This dynamic assay provides insight into the rate at which an antimicrobial agent kills a bacterial population over time.[10]

Workflow for Time-Kill Assay:

Caption: Workflow for a time-kill kinetic assay.

Detailed Protocol:

• Prepare Test Cultures: In flasks containing CAMHB, add 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid at concentrations relative to its predetermined MIC (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a growth control flask without the compound.

• Inoculation: Inoculate each flask with a standardized bacterial suspension to achieve an initial density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Sampling: At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

• Quantification of Viable Cells: Perform serial dilutions of each aliquot in sterile saline and plate onto MHA plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration. A ≥3-log₁₀ reduction (99.9% kill) in CFU/mL compared to the initial inoculum is considered bactericidal activity.[10]

Data Interpretation and Presentation

Clear and concise presentation of quantitative data is essential for robust analysis and comparison.

Table 1: Example MIC and MBC Data for 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid

Organism	ATCC Strain	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC)
Staphylococcus aureus	29213	8	16	Bactericidal (≤4)
Escherichia coli	25922	16	128	Bacteriostatic (>4)
Pseudomonas aeruginosa	27853	32	>256	Tolerant
Candida albicans	90028	4	8	Fungicidal (≤4)

Note: The Minimum Bactericidal Concentration (MBC) is determined by subculturing from the clear wells of the MIC plate onto antibiotic-free agar. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Safety and Cytotoxicity: A Crucial Consideration

While evaluating the antimicrobial efficacy of a novel compound, it is imperative to consider its potential toxicity to mammalian cells. Nitroaromatic compounds, in general, can exhibit cytotoxicity through mechanisms involving redox cycling and oxidative stress.[11] Therefore, preliminary in vitro cytotoxicity screening is a critical step in assessing the therapeutic potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Recommended Assay: MTT Assay on Mammalian Cell Lines

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.

Brief Protocol Outline:

• Cell Seeding: Seed mammalian cells (e.g., HeLa, HepG2, or normal human fibroblasts) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the concentration of the compound that inhibits 50% of cell viability (IC₅₀).

A favorable therapeutic index is indicated by an IC₅₀ value that is significantly higher than the MIC values against the target pathogens.

Conclusion and Future Directions

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid presents a promising scaffold for the development of novel antimicrobial agents. The protocols detailed in this application note provide a robust framework for its comprehensive in vitro evaluation. By adhering to standardized methodologies, researchers can generate high-quality, reproducible data on its antimicrobial spectrum, potency, and dynamics of activity. Future investigations should aim to elucidate the specific molecular mechanism of action, explore its efficacy in biofilm models, and conduct in vivo studies to validate its therapeutic potential.

References

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• Szolcsanyi, P., et al. (2015). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 20(12), 22531–22554. Available at: [Link]

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• Čėnas, N., et al. (2020). QSARs in prooxidant mammalian cell cytotoxicity of nitroaromatic compounds: The roles of compound lipophilicity and cytochrome P-450: The DT-diaphorase-catalyzed reactions. Chemija, 31(3), 170-177.

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• Gershon, H., & Dittmer, D. (1985). Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8quinolinols. Journal of Organic Chemistry, 50(24), 4761-4763.
• Novikov, V. V., et al. (2021). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)
• Lee, S., et al. (2021). Categorizing microbial growth inhibition through quantification of 16S rRNA growth marker with stripwells covering a spectrum of antimicrobial conditions. MethodsX, 8, 101438.

• Hanzlik, R. P. Chemical Mechanisms of Cytotoxicity. The University of Kansas. Available at: [Link]

• Wube, A. A., & Wätjen, W. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 26(16), 4786.

• National Institute for Communicable Diseases. (2019, January). Antimicrobial susceptibility testing EUCAST disk diffusion method. Available at: [Link]

• Acta Scientific. (2021, April 1). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Available at: [Link]

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• YouTube. (2023, October 11). In Vitro Phototoxicity Testing Part 2: Application Case Studies. Available at: [Link]

• Foley, D. A., et al. (2017). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 8(11), 1145–1150.
• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230.

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Application Notes and Protocols for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid as an Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the investigation of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid as a potential enzyme inhibitor. This document outlines the scientific rationale for its study, protocols for target identification and characterization, and the principles behind the experimental design.

Introduction: Unveiling the Inhibitory Potential of a Nitroquinoline Carboxylic Acid

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound featuring a quinoline core, a structural motif prevalent in a multitude of biologically active molecules. The presence of hydroxyl, carboxylic acid, and nitro functional groups suggests a high potential for interaction with biological macromolecules, including enzymes. While the specific enzymatic targets of this particular molecule are not yet extensively characterized in the public domain, the broader family of quinoline carboxylic acids has demonstrated significant inhibitory activity against a range of enzymes.

Derivatives of 4-hydroxyquinoline-3-carboxylic acid have been identified as inhibitors of dehydrogenase enzymes, such as malate dehydrogenase and lactate dehydrogenase, indicating that this core structure is a promising scaffold for targeting metabolic pathways.[1] Furthermore, the nitro-aromatic moiety is a known pharmacophore that can be involved in critical binding interactions or redox-mediated mechanisms of action.[2] The quinoline scaffold itself has been successfully exploited to develop inhibitors for enzymes as diverse as Dihydroorotate Dehydrogenase (DHODH), protein kinase CK2, and sirtuins.[3][4][5]

This guide, therefore, serves as a starting point for researchers to systematically explore the enzyme inhibitory properties of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, from initial screening to detailed mechanistic studies.

Strategic Approach to Target Identification and Validation

Given the evidence from structurally related compounds, a logical starting point for investigating the inhibitory properties of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is to screen it against a panel of dehydrogenase enzymes. However, a broader, unbiased screening approach against a diverse panel of enzyme classes is also recommended to identify novel and unexpected targets.

Experimental Workflow for Target Identification

Caption: A streamlined workflow for identifying and characterizing enzyme inhibition.

Protocols for Enzymatic Assays

The following protocols are designed to be adaptable for various enzyme systems. As a primary example, a protocol for a dehydrogenase assay is provided, given the known activity of the 4-hydroxyquinoline-3-carboxylic acid scaffold against this enzyme class.[1]

General Considerations and Reagent Preparation

• Compound Handling: 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. For specific handling and safety information, consult the material safety data sheet (MSDS).

• Stock Solution: Prepare a high-concentration stock solution of the compound (e.g., 10-50 mM) in a suitable organic solvent like dimethyl sulfoxide (DMSO). Ensure the final concentration of the solvent in the assay is low (typically ≤1%) to avoid effects on enzyme activity.

• Enzyme and Substrate: Use highly purified enzyme preparations. The concentration of the enzyme and substrate should be optimized for each specific assay to ensure linear reaction kinetics.

Protocol: Screening for Dehydrogenase Inhibition (e.g., Malate Dehydrogenase)

This protocol is based on the spectrophotometric measurement of the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.

Materials:

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

• Malate Dehydrogenase (MDH) from a suitable source

• Oxaloacetate (substrate)

• NAD+ (cofactor)

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.5)

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagent Mix: Prepare a master mix containing the assay buffer, NAD+, and MDH at 2x the final desired concentration.

• Compound Dilution: Prepare a serial dilution of the 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid stock solution in the assay buffer.

• Assay Plate Setup:

  • Add 50 µL of the compound dilutions to the wells of the 96-well plate.

  • Include positive control wells (known inhibitor, if available) and negative control wells (DMSO vehicle).

  • Add 50 µL of the enzyme/cofactor mix to all wells.

  • Incubate for 10-15 minutes at the optimal temperature for the enzyme (e.g., 37°C) to allow for inhibitor binding.

• Initiate Reaction: Add 100 µL of a 2x solution of oxaloacetate to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in the spectrophotometer and measure the increase in absorbance at 340 nm over a set period (e.g., 10-20 minutes) at regular intervals (e.g., every 30 seconds).

• Data Analysis: Calculate the initial reaction velocity (rate of change in absorbance) for each well. Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

Protocol: IC50 Determination

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.

Procedure:

• Perform the enzyme assay as described above using a wider range of concentrations of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (typically 8-12 concentrations spanning several orders of magnitude around the estimated IC50).

• Calculate the percent inhibition for each concentration.

• Plot the percent inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism, R) to determine the IC50 value.

Parameter	Description
IC50	The concentration of an inhibitor where the response (or binding) is reduced by half.
Hill Slope	Describes the steepness of the dose-response curve.
R²	A measure of the goodness of fit of the curve to the data.

Table 1: Key Parameters in IC50 Determination

Protocol: Mechanism of Action Studies

These studies are crucial for understanding how the inhibitor interacts with the enzyme. The primary goal is to distinguish between competitive, non-competitive, uncompetitive, and mixed inhibition.

Caption: Workflow for determining the mechanism of enzyme inhibition.

Procedure:

• Perform the enzyme assay with a matrix of varying concentrations of both the substrate and 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

• Measure the initial reaction velocities for each condition.

• Plot the data using a Lineweaver-Burk plot (double reciprocal plot of 1/velocity vs. 1/[Substrate]).

• Analyze the plot to determine the type of inhibition based on the changes in Vmax (y-intercept) and Km (x-intercept).

Inhibition Type	Effect on Vmax	Effect on Km	Lineweaver-Burk Plot Interpretation
Competitive	Unchanged	Increases	Lines intersect on the y-axis
Non-competitive	Decreases	Unchanged	Lines intersect on the x-axis
Uncompetitive	Decreases	Decreases	Lines are parallel
Mixed	Decreases	Varies	Lines intersect in the second or third quadrant

Table 2: Interpretation of Lineweaver-Burk Plots for Different Inhibition Types

Concluding Remarks and Future Directions

The presented application notes and protocols provide a robust framework for the initial characterization of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid as an enzyme inhibitor. A systematic approach, beginning with screening against logically selected enzyme families and progressing to detailed mechanistic studies, will be crucial in elucidating its biological function. Should a potent and specific inhibitory activity be identified, further studies, including structural biology (e.g., X-ray crystallography) and in-cell or in-vivo assays, will be warranted to validate the target and explore the therapeutic potential of this compound.

References

• 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions. Journal of Medicinal Chemistry. [Link]

• Mechanism of inhibition of catalase by nitro and nitroso compounds. ResearchGate. [Link]

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. ACS Publications. [Link]

• Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry. [Link]

• Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. PubMed. [Link]

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Application Notes and Protocols for Investigating 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid in Cancer Cell Lines

Introduction: A Compound of Interest in Oncology Research

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound belonging to the quinoline carboxylic acid class. The quinoline scaffold is a prominent feature in a variety of pharmacologically active agents, with applications ranging from antimicrobial to anticancer treatments.[1][2][3] The presence of a nitro group, a well-known electron-withdrawing moiety, can significantly influence the biological activity of a molecule, often enhancing its efficacy in various therapeutic contexts.[3] This document provides a detailed guide for the systematic evaluation of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid as a potential anticancer agent in preclinical cell line models. While specific data on this particular molecule is emerging, the protocols and scientific rationale presented here are based on established methodologies for evaluating novel chemical entities in cancer research, drawing on the known activities of structurally related quinoline derivatives.[4][5][6]

Putative Mechanism of Action: Insights from Related Quinolines

While the precise mechanism of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in cancer cells is yet to be fully elucidated, several plausible pathways can be hypothesized based on the activities of similar compounds. These potential mechanisms provide a foundational framework for designing robust experimental investigations.

• Inhibition of Key Cellular Enzymes: Many quinoline derivatives exert their anticancer effects by targeting enzymes crucial for cancer cell proliferation and survival.[7][8] For instance, some quinoline-4-carboxylic acid derivatives have been identified as potent inhibitors of Dihydroorotate Dehydrogenase (DHODH), an enzyme essential for de novo pyrimidine biosynthesis.[8][9] Inhibition of DHODH leads to pyrimidine depletion, S-phase cell cycle arrest, and ultimately, a halt in cell proliferation.[8] Another potential target is the sirtuin family of deacetylases, particularly SIRT3, a mitochondrial deacetylase that plays a dichotomous role in cancer.[7] Selective inhibition of SIRT3 has shown promise in treating certain leukemias.[7]

• DNA Intercalation and Damage: The planar structure of the quinoline ring is conducive to intercalation between DNA base pairs. Some quinoline-3-carboxylic acid derivatives have been shown to act as DNA minor groove binding agents, leading to the disruption of DNA replication and transcription, and ultimately triggering apoptotic cell death.[10][11]

• Induction of Apoptosis: A common outcome of effective anticancer agents is the induction of programmed cell death, or apoptosis. Quinoline derivatives have been observed to trigger apoptosis through the upregulation of intrinsic pathways, a process that can be monitored by the activation of caspases and changes in mitochondrial membrane potential.[2]

The following diagram illustrates a hypothetical signaling pathway that could be affected by 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, integrating the potential mechanisms mentioned above.

Caption: Hypothetical signaling pathways potentially modulated by 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Experimental Protocols

The following protocols provide a comprehensive workflow for the initial assessment of the anticancer properties of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Preparation of Stock Solutions

Rationale: Proper solubilization and storage of the test compound are critical for obtaining reproducible results. The choice of solvent should be one that is non-toxic to the cells at the final working concentration.

Protocol:

• Prepare a high-concentration stock solution (e.g., 10 mM) of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in sterile dimethyl sulfoxide (DMSO).

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

• For all experiments, the final concentration of DMSO in the cell culture medium should not exceed 0.5% (v/v) to minimize solvent-induced cytotoxicity. A vehicle control (DMSO alone) must be included in all assays.

Cell Viability and Cytotoxicity Assays (MTT/XTT)

Rationale: These colorimetric assays are the first step in evaluating the effect of a compound on cell proliferation and viability. They measure the metabolic activity of cells, which is generally proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid stock solution in complete cell culture medium. Replace the existing medium in the 96-well plate with the medium containing the compound at various concentrations. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT/XTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent to each well and incubate for 2-4 hours.

• Solubilization and Absorbance Reading: If using MTT, add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals. Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the data to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

Rationale: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid at concentrations around the determined IC50 value for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Cell Cycle Analysis by Propidium Iodide (PI) Staining

Rationale: This assay determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M). Many anticancer drugs induce cell cycle arrest at specific checkpoints.

Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells by trypsinization.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Analyze the DNA content histograms to determine the percentage of cells in each phase of the cell cycle.

The following diagram outlines the general experimental workflow for evaluating the anticancer potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Caption: General experimental workflow for in vitro evaluation.

Data Presentation and Interpretation

Quantitative data, such as IC50 values from cell viability assays, should be presented in a clear and concise tabular format for easy comparison across different cell lines and time points.

Cell Line	Treatment Duration	IC50 (µM) of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid
MCF-7 (Breast Cancer)	48 hours	Experimental Value
A549 (Lung Cancer)	48 hours	Experimental Value
HCT116 (Colon Cancer)	48 hours	Experimental Value
PC3 (Prostate Cancer)	48 hours	Experimental Value

Note: The IC50 values in this table are placeholders and need to be determined experimentally.

Trustworthiness and Self-Validating Systems

To ensure the reliability and validity of the experimental findings, the following points are crucial:

• Positive and Negative Controls: Every experiment must include appropriate positive (a known anticancer drug) and negative (vehicle) controls.

• Replicates: All experiments should be performed with at least three biological replicates to ensure statistical significance.

• Orthogonal Assays: The results from one assay should be confirmed with an independent, orthogonal method. For example, if apoptosis is observed with Annexin V staining, this should be corroborated by a caspase activity assay or by observing PARP cleavage via Western blotting.

• Dose- and Time-Dependence: The effects of the compound should ideally be dose- and time-dependent, which strengthens the evidence for a specific biological activity.

Conclusion

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid represents a promising scaffold for the development of novel anticancer agents. The protocols and rationale outlined in this document provide a robust framework for its initial preclinical evaluation. A systematic approach, beginning with broad cytotoxicity screening and progressing to more detailed mechanistic studies, will be instrumental in uncovering the therapeutic potential of this compound.

References

• Frontiers. (2022, March 29). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. [Link]

• National Institutes of Health. (2025, February 5). Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. [Link]

• National Institutes of Health. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. [Link]

• Bentham Science. Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. [Link]

• ACS Publications. (2018, May 4). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. [Link]

• Quinoline-3-Carboxylic Acids “DNA Minor Groove-Binding Agent”. (2022, January 1). [Link]

• ACS Publications. Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. [Link]

• ResearchGate. (2025, August 8). Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. [Link]

• Biochemical characteristics of the 6-nitro regioisomer of nitroxoline and its 1,2,3,4-tetrahydroquinoline analogues. (2025, June 1). [Link]

• PubMed. Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent. [Link]

• 4-hydroxy-3-nitro-2-quinolones and related compounds as inhibitors of allergic reactions. [Link]

• RSC Publishing. Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. [Link]

• MDPI. (2022, June 5). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. [Link]

• Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. [Link]

• Bentham Science. (2021, August 11). Quinoline-3-Carboxylic Acids “DNA Minor Groove-Binding Agent”. [Link]

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Application Notes & Protocols for Developing In Vitro Assays with 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

Abstract

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound belonging to the quinoline class, a scaffold of significant interest in medicinal chemistry due to the broad pharmacological activities of its derivatives.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and implementing a suite of in vitro assays to characterize the biological activities of this compound. We move beyond simple procedural lists to explain the causality behind experimental choices, ensuring that each protocol functions as a self-validating system. This guide covers foundational concepts, preliminary compound handling, primary screening assays for anticancer and antimicrobial potential, and secondary, mechanism-of-action studies, including enzyme inhibition and metal chelation.

Foundational Concepts: Understanding the Molecule

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a solid organic compound with the molecular formula C₁₀H₆N₂O₅ and a molecular weight of approximately 234.17 g/mol .[1][3] Its structure, featuring a quinoline core substituted with hydroxyl, nitro, and carboxylic acid groups, suggests a high potential for diverse biological interactions.[1] Understanding these functional groups is key to hypothesizing mechanisms of action and designing relevant assays.

• Quinoline Core: A well-established pharmacophore present in numerous drugs.

• Hydroxyl and Carboxylic Acid Groups: Can participate in hydrogen bonding with biological targets like enzyme active sites.[1]

• Nitro Group: Can be bioreduced to form reactive intermediates that may interact with cellular components.[1]

Table 1: Physicochemical Properties of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

Property	Value	Source
Molecular Formula	C₁₀H₆N₂O₅	[1]
Molecular Weight	~234.17 g/mol	[1]
Physical Form	Solid	[3]
SMILES String	([O-])c1cc2c(ncc(c2O)C(=O)O)cc1	[3]
InChI Key	HVEINHUJRQCZNZ-UHFFFAOYSA-N	[3]

Plausible Mechanisms of Action

Based on the activities of structurally related compounds, we can postulate several plausible mechanisms of action for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, which can be investigated using targeted assays. Research on similar quinoline carboxylic acids has identified them as potent inhibitors of dihydroorotate dehydrogenase (DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for cell proliferation.[4] Furthermore, related nitroquinoline compounds like nitroxoline exert their antimicrobial effects through the chelation of essential divalent metal cations (e.g., Zn²⁺, Fe²⁺), depriving bacteria of these crucial micronutrients.[5]

Caption: Plausible mechanisms of action for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

General Workflow for Assay Development

A systematic approach is crucial for efficiently characterizing a novel compound. The workflow should progress from broad, high-throughput screening to more specific, hypothesis-driven assays to elucidate the mechanism of action.

Caption: General workflow for in vitro assay development.

Essential Preliminary Steps

Protocol 1: Preparation of Stock Solutions

• Rationale: Accurate and consistent results depend on correctly prepared compound stock solutions. Dimethyl sulfoxide (DMSO) is a common solvent for initial solubilization of hydrophobic compounds for in vitro assays.

• Materials:

  • 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid powder

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes or amber glass vials

  • Calibrated analytical balance and positive displacement pipettes

• Procedure:

  • Weigh the required amount of compound powder using an analytical balance in a fume hood.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock (e.g., 10-50 mM). This minimizes the final DMSO concentration in the assay.

  • Vortex thoroughly until the compound is fully dissolved. Gentle warming in a water bath (<40°C) may be required.

  • Centrifuge the tube briefly to pellet any undissolved particulates.

  • Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.

Protocol 2: Determination of Optimal Vehicle Concentration

• Rationale: The solvent used to dissolve the compound (the "vehicle," e.g., DMSO) can have its own biological effects. It is critical to determine the highest concentration of the vehicle that can be used in the assay without causing significant toxicity or interference.

• Procedure:

  • Prepare a serial dilution of the vehicle (e.g., DMSO) in the relevant cell culture medium or assay buffer. The concentration range should cover and exceed the highest anticipated final concentration in the experimental wells (e.g., from 2% down to 0.01%).

  • Add these dilutions to your assay system (e.g., cells in a 96-well plate).

  • Include a "no vehicle" control (medium/buffer only).

  • Incubate for the same duration as the planned experiment.

  • Measure the assay endpoint (e.g., cell viability via MTT assay).

  • Determine the highest vehicle concentration that results in <10% change in the signal compared to the "no vehicle" control. This is your maximum allowable vehicle concentration for all subsequent experiments.

Primary Screening Assays: Assessing General Bioactivity

Protocol 3: Cell Viability/Cytotoxicity Assay (MTT-Based)

• Principle: This colorimetric assay measures the metabolic activity of cells. Viable cells contain mitochondrial reductase enzymes that convert the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into a purple formazan product. The amount of formazan is proportional to the number of living cells.

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO₂ incubator.

  • Compound Treatment: Prepare serial dilutions of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in culture medium from your stock solution. Remove the old medium from the cells and add the compound dilutions. Include vehicle controls and "no treatment" controls.

  • Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution (final concentration ~0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a dedicated solubilization buffer) to each well to dissolve the purple formazan crystals.

  • Absorbance Reading: Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

  • Data Analysis: Normalize the data to the vehicle control (set to 100% viability). Plot the percent viability against the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Protocol 4: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

• Principle: This is the gold-standard method for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[5]

• Procedure:

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth (e.g., Mueller-Hinton Broth) to a density of ~5 x 10⁵ CFU/mL.

  • Compound Dilution: In a 96-well plate, prepare a two-fold serial dilution of the compound in the broth.

  • Inoculation: Add the standardized inoculum to each well.

  • Controls: Include a positive control (broth + inoculum, no compound) to ensure microbial growth and a negative control (broth only) to check for sterility.

  • Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C) for 18-24 hours.

  • Result Interpretation: The MIC is the lowest compound concentration in which no visible growth (turbidity) is observed by eye. This can be confirmed by measuring the optical density (OD) at 600 nm.

Secondary Assays: Elucidating Mechanism of Action

If the primary screens show activity, the following assays can help determine the underlying mechanism.

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Application Notes and Protocols for 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid in Drug Discovery

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in drug discovery. This document outlines the theoretical framework, potential therapeutic targets, and detailed experimental protocols to investigate the efficacy of this compound.

Introduction: The Quinoline Scaffold as a Privileged Structure in Medicinal Chemistry

The quinoline ring system is a cornerstone in the development of therapeutic agents, renowned for its presence in a wide array of biologically active compounds. Its rigid, planar structure and ability to intercalate with biological macromolecules have made it a "privileged scaffold" in medicinal chemistry. Derivatives of quinoline have demonstrated a broad spectrum of pharmacological activities, including anticancer, antibacterial, antifungal, and neuroprotective effects.[1] 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, with its unique substitution pattern, presents an intriguing candidate for exploration in several key areas of drug discovery. The electron-withdrawing nitro group at the 6-position and the acidic carboxylic acid at the 3-position, combined with the hydroxyl group at the 4-position, are expected to modulate its biological activity and pharmacokinetic properties.

Potential Therapeutic Applications and Mechanistic Insights

Based on the extensive research on structurally related quinoline derivatives, 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is postulated to have significant potential in the following therapeutic areas:

Anticancer Activity: Targeting Proliferative Pathways

The quinoline scaffold is a well-established pharmacophore in oncology.[2] Numerous quinoline derivatives have been shown to exert potent cytotoxic effects against a variety of cancer cell lines, including those of the colon, breast, and lung.[3][4] The anticancer activity of these compounds is often attributed to their ability to interfere with critical cellular processes such as cell cycle progression, apoptosis, and angiogenesis.[2]

Plausible Mechanism of Action: A key signaling pathway often dysregulated in cancer is the PI3K/Akt/mTOR pathway, which is central to cell growth, proliferation, and survival.[5][6] The structural features of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid suggest its potential to act as an inhibitor of kinases within this pathway. The planar quinoline ring could potentially bind to the ATP-binding pocket of these enzymes, leading to the inhibition of their catalytic activity and subsequent downstream signaling.

Diagram 1: Proposed Inhibition of the PI3K/Akt/mTOR Signaling Pathway

Caption: Proposed mechanism of anticancer action.

Antibacterial Activity: Inhibition of Essential Bacterial Enzymes

Quinolone and quinoline derivatives are renowned for their antibacterial properties, with some of the most successful antibiotics to date belonging to this class.[7] Their primary mechanism of action often involves the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[7][8] These enzymes are essential for bacterial DNA replication, transcription, and repair, making them excellent targets for antibacterial agents.

Plausible Mechanism of Action: 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid shares the core quinoline-3-carboxylic acid scaffold found in many quinolone antibiotics. This structural motif is crucial for binding to the DNA-enzyme complex, where the carboxylic acid group coordinates with a magnesium ion, ultimately leading to the stabilization of DNA cleavage complexes and bacterial cell death.[7]

Diagram 2: Proposed Experimental Workflow for Antibacterial Screening

Caption: Workflow for evaluating antibacterial potential.

Dihydroorotate Dehydrogenase (DHODH) Inhibition: A Target for Antiproliferative and Immunosuppressive Therapies

Dihydroorotate dehydrogenase (DHODH) is a key enzyme in the de novo pyrimidine biosynthesis pathway.[9] Inhibition of DHODH depletes the cellular pool of pyrimidines, which are essential for DNA and RNA synthesis, thereby halting cell proliferation.[9] This makes DHODH an attractive target for the development of anticancer, immunosuppressive, and antiparasitic drugs.[4][9] Several potent DHODH inhibitors are based on the quinoline carboxylic acid scaffold.[10]

Plausible Mechanism of Action: The quinoline core of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid can potentially occupy the ubiquinone binding pocket of DHODH, a known binding site for many inhibitors.[4] The carboxylic acid moiety can form crucial hydrogen bonds with amino acid residues in the active site, leading to competitive inhibition of the enzyme.

NMDA Receptor Modulation: A Potential Neuroprotective Role

Kynurenic acid, a metabolite of tryptophan, is an endogenous antagonist of the N-methyl-D-aspartate (NMDA) receptor.[11] Structurally, 4-Hydroxy-3-quinolinecarboxylic acid is a close analog of kynurenic acid. Overactivation of NMDA receptors is implicated in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.[12] Therefore, antagonists of the NMDA receptor have significant therapeutic potential.

Plausible Mechanism of Action: Given its structural similarity to kynurenic acid, 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid may act as an antagonist at the glycine co-agonist binding site of the NMDA receptor.[11] The nitro group at the 6-position could potentially enhance binding affinity or modulate the electronic properties of the quinoline ring, influencing its interaction with the receptor.

Experimental Protocols

The following protocols provide a starting point for investigating the biological activities of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. Researchers should optimize these protocols based on their specific experimental setup and objectives.

Protocol 1: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid on cancer cell lines.

Materials:

• Cancer cell lines (e.g., HCT-116 for colon cancer, MCF-7 for breast cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% FBS and 1% penicillin/streptomycin

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (dissolved in DMSO to prepare a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: Antibacterial Susceptibility Testing (Broth Microdilution Method for MIC Determination)

This protocol determines the Minimum Inhibitory Concentration (MIC) of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid against bacterial strains.[13][14]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus for Gram-positive, Escherichia coli for Gram-negative)

• Mueller-Hinton Broth (MHB)

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (dissolved in a suitable solvent like DMSO)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland standard

• Resazurin solution (optional, for viability indication)

Procedure:

• Compound Dilution: Prepare serial two-fold dilutions of the compound in MHB in a 96-well plate.

• Inoculation: Add an equal volume of the standardized bacterial inoculum to each well. The final bacterial concentration should be approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be observed visually or by adding a viability indicator like resazurin.

Protocol 3: DNA Gyrase Supercoiling Inhibition Assay

This assay measures the ability of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid to inhibit the supercoiling activity of bacterial DNA gyrase.[8][15]

Materials:

• Purified bacterial DNA gyrase (commercially available)

• Relaxed plasmid DNA (e.g., pBR322)

• Assay buffer (containing ATP, MgCl₂, KCl, and other components as recommended by the enzyme supplier)

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

• Positive control inhibitor (e.g., Ciprofloxacin)

• Agarose gel electrophoresis system

• DNA staining dye (e.g., Ethidium Bromide or SYBR Safe)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, relaxed plasmid DNA, and varying concentrations of the test compound.

• Enzyme Addition: Add DNA gyrase to initiate the reaction.

• Incubation: Incubate the reaction mixture at 37°C for 1 hour.

• Reaction Termination: Stop the reaction by adding a stop buffer/loading dye (containing SDS and EDTA).

• Agarose Gel Electrophoresis: Load the samples onto an agarose gel and run the electrophoresis to separate the supercoiled and relaxed DNA forms.

• Visualization and Analysis: Stain the gel with a DNA dye and visualize under UV light. Inhibition of supercoiling will result in a decrease in the amount of supercoiled DNA and an increase in the relaxed form.

Data Presentation

Quantitative data from the proposed assays should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Hypothetical Anticancer Cytotoxicity Data

Cell Line	Compound	IC₅₀ (µM)
HCT-116	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	TBD
MCF-7	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	TBD
A549	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	TBD

TBD: To Be Determined

Table 2: Hypothetical Antibacterial Activity Data

Bacterial Strain	Compound	MIC (µg/mL)
Staphylococcus aureus	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	TBD
Escherichia coli	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	TBD

TBD: To Be Determined

Conclusion and Future Directions

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid represents a promising scaffold for the development of novel therapeutic agents. The application notes and protocols provided herein offer a robust framework for initiating the investigation of its potential anticancer, antibacterial, and enzyme-inhibitory activities. Further studies, including in vivo efficacy models and detailed structure-activity relationship (SAR) analyses, will be crucial in advancing this compound from a promising lead to a potential clinical candidate.

References

Sources

• 1. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 2. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase (Journal Article) | OSTI.GOV [osti.gov]
• 3. Exploring the anticancer potential of nitrated N-substituted-4-hydroxy-2-quinolone-3-carboxamides: synthesis, biological assessment, and computational analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural insights into inhibition of the drug target dihydroorotate dehydrogenase by bacterial hydroxyalkylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Methods to assay inhibitors of DNA gyrase and topoisomerase IV activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Evidence that quinolinic acid severely impairs energy metabolism through activation of NMDA receptors in striatum from developing rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scielo.br [scielo.br]
• 15. Bacterial DNA gyrase assay kits [profoldin.com]

Application Notes and Investigational Protocols for 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid in Molecular Biology and Drug Discovery

Abstract: The quinoline and quinolone scaffolds are recognized as "privileged structures" in medicinal chemistry, forming the core of numerous bioactive compounds with a wide range of pharmacological activities.[1] This document provides detailed application notes and investigational protocols for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, a heterocyclic compound with potential for drug development. While its specific molecular mechanisms are still under active investigation, its structural similarity to known inhibitors of critical cellular pathways suggests significant research potential.[2] This guide is intended for researchers, scientists, and drug development professionals, offering a framework for exploring its biological activities. We will delve into its physicochemical properties, postulated mechanisms of action based on analogous structures, and provide detailed, step-by-step protocols for preliminary biological screening.

Compound Profile and Handling

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a quinoline derivative characterized by a hydroxyl group at position 4, a nitro group at position 6, and a carboxylic acid at position 3.[2] These functional groups are critical, as they can participate in various non-covalent and covalent interactions with biological macromolecules, suggesting a high potential for bioactivity.[2]

Property	Value	Source
Molecular Formula	C₁₀H₆N₂O₅	[2]
Molecular Weight	234.17 g/mol	[2]
Appearance	Typically a solid powder	N/A
CAS Number	35973-24-1	N/A

Storage and Handling: Store the compound in a cool, dry, well-ventilated area, protected from light. For long-term storage, desiccated conditions at -20°C are recommended. When handling, standard laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[2] Due to the presence of a nitro group, potential explosive properties under specific conditions (e.g., severe shock or high temperature) should be considered, although this is a general precaution for nitroaromatic compounds.[2]

Solubility: Solubility testing is a critical first step. Due to the carboxylic acid moiety, solubility is expected to be poor in acidic aqueous solutions but should increase significantly in basic solutions (e.g., with NaOH or NaHCO₃) or in polar organic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). For biological assays, preparing a concentrated stock solution in 100% DMSO is standard practice.

Postulated Mechanisms of Action and Potential Biological Targets

While direct studies on 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are limited, the extensive research on the quinoline-3-carboxylic acid scaffold allows for the formulation of several well-grounded hypotheses regarding its potential biological targets.[1] The core structure is known to interact with a variety of enzymes and cellular pathways.

Key Hypothesized Targets:

• Inhibition of Nucleic Acid Synthesis: The 4-quinolone-3-carboxylic acid motif is famously associated with antibacterial agents that inhibit DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication.[1] This remains a primary avenue of investigation for any new derivative.

• Disruption of Cellular Metabolism:

  • Dehydrogenase Inhibition: Several 4-hydroxyquinoline-3-carboxylic acids are known inhibitors of dehydrogenase enzymes, such as malate dehydrogenase and lactate dehydrogenase, which can disrupt cellular respiration.[3]

  • Pyrimidine Biosynthesis: A key target for this class of compounds is Dihydroorotate Dehydrogenase (DHODH), a rate-limiting enzyme in the de novo pyrimidine synthesis pathway.[4] Inhibition of DHODH depletes nucleotide pools, halting cell proliferation, and has been exploited for anticancer, anti-inflammatory, and antiparasitic therapies.[4]

• Inhibition of Protein Synthesis: Certain quinoline derivatives have demonstrated potent antimalarial activity by inhibiting the translation elongation factor 2 (PfEF2), which is critical for protein synthesis in the parasite.

• Modulation of Signaling Pathways: Analogous quinolinone structures have been shown to inhibit key signaling enzymes like phosphatidylinositol 3-kinase (PI3Kα), a significant target in cancer therapy.[5]

The following diagram illustrates the potential molecular targets for this class of compounds, providing a roadmap for experimental investigation.

Caption: Potential molecular targets and biological effects of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Investigational Protocols: Screening for Biological Activity

The following protocols provide a foundational framework for characterizing the bioactivity of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Protocol 3.1: Antimicrobial Susceptibility Testing via Broth Microdilution

Rationale: Based on the known antibacterial activity of the quinolone scaffold and preliminary reports on this compound class, determining the Minimum Inhibitory Concentration (MIC) is a primary screening step.[1][2]

Materials:

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (Test Compound)

• DMSO (for stock solution)

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Positive control antibiotic (e.g., Ciprofloxacin)

• Spectrophotometer or plate reader

Procedure:

• Prepare Stock Solution: Dissolve the test compound in 100% DMSO to a concentration of 10 mg/mL (or ~42.7 mM).

• Prepare Bacterial Inoculum: Culture bacteria overnight. Dilute the culture in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilutions:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the stock solution to the first well and mix thoroughly. This creates a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, across the plate. Discard 100 µL from the last well.

• Inoculation: Add 10 µL of the prepared bacterial inoculum to each well.

• Controls:

  • Positive Control: Set up a serial dilution of the control antibiotic.

  • Negative Control (Sterility): Wells with CAMHB only.

  • Growth Control: Wells with CAMHB and bacterial inoculum only.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Data Analysis: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Well	Compound Conc. (µg/mL)	Bacterial Growth
1	256	-
2	128	-
3	64	-
4	32	+
5	16	+
Result	MIC = 64 µg/mL

Protocol 3.2: In Vitro DHODH Enzyme Inhibition Assay

Rationale: To investigate the compound's potential as an anticancer or anti-inflammatory agent by targeting pyrimidine synthesis, a direct enzyme inhibition assay is essential.[4] This protocol provides a template for assessing inhibition of human DHODH.

Principle: The activity of DHODH is measured by monitoring the reduction of the electron acceptor 2,6-dichloroindophenol (DCIP), which results in a decrease in absorbance at 600 nm.

Caption: Workflow for an in vitro DHODH enzyme inhibition assay.

Materials:

• Recombinant human DHODH

• Assay Buffer (e.g., 100 mM Tris-HCl pH 8.0, 0.1% Triton X-100)

• L-Dihydroorotate (DHO)

• Decylubiquinone (CoQ10 analog)

• 2,6-dichloroindophenol (DCIP)

• Test Compound and Positive Control (e.g., Brequinar)

• UV/Vis plate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of DHO, CoQ10, and DCIP in appropriate solvents.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • CoQ10 (final concentration ~50 µM)

  • DCIP (final concentration ~60 µM)

  • Test Compound at various concentrations (final DMSO concentration <1%)

  • Recombinant DHODH enzyme

• Pre-incubation: Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add DHO (final concentration ~200 µM) to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a reader pre-warmed to 37°C. Measure the decrease in absorbance at 600 nm every 30 seconds for 20 minutes.

• Data Analysis:

  • Calculate the reaction rate (V) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition: % Inhibition = (1 - (V_inhibitor / V_control)) * 100.

  • Plot % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 3.3: Cell Viability Assay (MTT/XTT)

Rationale: To assess the compound's general cytotoxic or cytostatic effects, particularly its anticancer potential as suggested by analogs.[5]

Materials:

• Human cancer cell line (e.g., MCF-7 breast cancer, HCT-116 colon cancer)

• Complete growth medium (e.g., DMEM + 10% FBS)

• Test Compound

• MTT or XTT reagent

• Solubilization solution (for MTT)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the cells for 48-72 hours at 37°C in a 5% CO₂ incubator.

• Viability Measurement:

  • Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

  • Remove the medium and add 100 µL of solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot against compound concentration to determine the IC₅₀ value.

Data Interpretation and Future Directions

The successful execution of these initial screening protocols will yield valuable quantitative data (MIC and IC₅₀ values) on the biological activity of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

• Potent antimicrobial activity (low MIC) would warrant further investigation into the specific mechanism, such as testing for DNA gyrase inhibition.

• Selective inhibition of DHODH or potent cytotoxicity against cancer cell lines would position the compound as a lead candidate for anticancer or immunomodulatory drug development.[4] Further studies would involve cell cycle analysis, apoptosis assays, and eventually, progression to in vivo animal models.

This compound represents a promising starting point for a medicinal chemistry program. The functional groups on the quinoline ring provide ample opportunity for chemical modification to improve potency, selectivity, and pharmacokinetic properties, driving the discovery of novel therapeutics.[2]

References

• Baragaña, B., et al. (2015). A novel multiple-stage antimalarial agent that inhibits protein synthesis. Nature, 522(7556), 315–320. Retrieved from [Link]

• Madak, J. T., et al. (2022). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 65(5), 4334–4359. Retrieved from [Link]

• Gouliarmou, V., et al. (2023). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Molecules, 28(3), 1353. Retrieved from [Link]

• Sellstedt, J. H., et al. (1975). 4-hydroxy-3-nitro-2-quinolones and related compounds as inhibitors of allergic reactions. Journal of Medicinal Chemistry, 18(9), 926-933. Retrieved from [Link]

• Hodnett, E. M., et al. (1978). 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions. Journal of Medicinal Chemistry, 21(7), 652-657. Retrieved from [Link]

• Al-Trawneh, S. A., et al. (2014). The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. Current Medicinal Chemistry, 21(19), 2174-2193. Retrieved from [Link]

Sources

• 1. The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buy 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid | 35973-24-1 [smolecule.com]
• 3. 4-hydroxyquinoline-3-carboxylic acids as inhibitors of cell respiration. 2. Quantitative structure-activity relationship of dehydrogenase enzyme and Ehrlich ascites tumor cell inhibitions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Resistance to Quinoline-Based Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with quinoline-based compounds. This guide is designed to provide in-depth troubleshooting and practical guidance for the challenges encountered when bacteria develop resistance to this critical class of antimicrobials. As your dedicated application scientist, my goal is to equip you with the foundational knowledge and field-proven protocols to diagnose, understand, and ultimately overcome quinoline resistance in your experiments.

Section 1: Understanding the Landscape of Quinolone Resistance

Before delving into troubleshooting, it's crucial to understand the primary mechanisms by which bacteria evade the action of quinoline-based drugs. Quinolones, including the widely used fluoroquinolones, target the bacterial enzymes DNA gyrase and topoisomerase IV, which are essential for DNA replication.[1][2] Resistance predominantly arises through three key mechanisms.[2][3][4]

• Target-Site Mutations: This is the most common and clinically significant form of high-level resistance.[5] Specific point mutations occur in the quinolone resistance-determining regions (QRDRs) of the genes encoding DNA gyrase (gyrA and gyrB) and topoisomerase IV (parC and parE).[4] These mutations alter the enzyme structure, reducing the binding affinity of quinoline drugs and rendering them less effective.[4] In Gram-negative bacteria, gyrA mutations are typically the primary drivers of resistance, while in Gram-positive bacteria, mutations in parC often arise first.[1]

• Reduced Intracellular Drug Concentration: Bacteria can limit the amount of quinoline compound that reaches its intracellular targets through two main strategies:

  • Overexpression of Efflux Pumps: These are membrane proteins that actively transport a wide range of substrates, including quinolones, out of the bacterial cell.[6] Increased expression of these pumps leads to a lower intracellular drug concentration, often resulting in low to moderate levels of resistance.[6] This mechanism can also contribute to multidrug resistance (MDR).

  • Decreased Porin Expression: In Gram-negative bacteria, quinolones enter the cell through porin channels in the outer membrane. Downregulation or mutation of these porins can reduce drug influx, contributing to resistance.

• Plasmid-Mediated Resistance: Bacteria can acquire resistance genes on mobile genetic elements called plasmids. These genes can confer resistance through several mechanisms:

  • qnr Proteins: These proteins protect DNA gyrase and topoisomerase IV from the action of quinolones.[5]

  • Enzymatic Modification: Some plasmid-encoded enzymes can chemically modify and inactivate quinolones.

  • Plasmid-Encoded Efflux Pumps: Plasmids can carry genes for their own efflux pumps, further contributing to reduced intracellular drug concentration.

The following diagram illustrates the interplay of these resistance mechanisms at a cellular level.

Caption: Cellular mechanisms of resistance to quinoline-based compounds.

Section 2: Troubleshooting Experimental Assays

Accurate and reproducible data is the cornerstone of resistance research. This section addresses common issues encountered during key experimental procedures.

FAQ 1: My Minimum Inhibitory Concentration (MIC) results are inconsistent between replicates. What could be the cause?

Inconsistent MIC values are a frequent challenge. Before questioning the biological basis of resistance, it is essential to rule out technical variability.

Troubleshooting Steps:

• Homogeneity of the Antimicrobial Solution: Ensure that your stock solution of the quinoline compound is fully dissolved and homogenous before preparing serial dilutions. Precipitates or incomplete dissolution can lead to variable concentrations in your assay.

• Inoculum Standardization: The density of the bacterial inoculum is critical for reproducible MICs. Always use a spectrophotometer to adjust the inoculum to a 0.5 McFarland standard. A denser inoculum can lead to apparently higher MICs.

• Pipetting Accuracy: Small inaccuracies in pipetting volumes, especially during serial dilutions, can significantly impact the final concentrations. Calibrate your pipettes regularly and use fresh tips for each dilution.

• Plate Incubation: Ensure consistent incubation conditions (temperature, time, and atmosphere) for all plates. Stacking plates too high in an incubator can lead to uneven temperature distribution.

• Reading the MIC: The MIC is defined as the lowest concentration that completely inhibits visible growth. Subjectivity in reading can be a source of variability. It is advisable to have a second person read the plates, or to use a plate reader to measure optical density.

FAQ 2: I suspect efflux pump activity is contributing to resistance. How can I confirm this?

An ethidium bromide (EtBr) accumulation assay is a common method to assess efflux pump activity. EtBr is a fluorescent dye that is a substrate for many efflux pumps. Reduced accumulation of EtBr in the presence of an energy source (like glucose) suggests active efflux.

Experimental Protocol: Ethidium Bromide Accumulation Assay

This protocol is adapted for a 96-well plate format and a fluorescence plate reader.

Materials:

• Bacterial culture in logarithmic growth phase

• Phosphate-buffered saline (PBS)

• Ethidium bromide (EtBr) stock solution (e.g., 1 mg/mL)

• Glucose solution (e.g., 20% w/v)

• Efflux pump inhibitor (EPI) stock solution (e.g., Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or Phenylalanine-arginine β-naphthylamide (PAβN))

• 96-well black, clear-bottom microtiter plate

Procedure:

• Prepare Bacterial Suspension:

  • Grow bacteria to mid-log phase in a suitable broth.

  • Harvest the cells by centrifugation and wash twice with PBS.

  • Resuspend the cells in PBS to an OD600 of 0.2.[7]

• Assay Setup:

  • In the 96-well plate, add 180 µL of the bacterial suspension to each well.[7]

  • Prepare control wells with PBS only.

  • Add 20 µL of a 100 µM EtBr solution to each well for a final concentration of 10 µM.[7]

  • To test the effect of an EPI, add the inhibitor to the desired final concentration. For example, PAβN can be used at 20 µg/mL.[8]

  • To energize the efflux pumps, add glucose to a final concentration of 0.4%.[9]

• Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader.

  • Set the excitation wavelength to 515 nm and the emission wavelength to 600 nm.[7]

  • Incubate the plate at 37°C and measure the fluorescence at regular intervals (e.g., every 5 minutes) for at least 60 minutes.

Data Interpretation:

• Low fluorescence in the presence of glucose compared to the absence of glucose suggests active efflux.

• Increased fluorescence in the presence of an EPI compared to the control (with glucose) indicates that the resistance is, at least in part, mediated by the efflux pump(s) targeted by the inhibitor.

Troubleshooting:

• High background fluorescence: Ensure your PBS and other reagents are not contaminated with fluorescent compounds.

• No difference between energized and non-energized cells: The efflux pump may not be the primary resistance mechanism, or the bacteria may have a different energy source for the pump.

• EPI toxicity: At high concentrations, some EPIs can be toxic to bacteria. Perform a viability control to ensure the inhibitor concentration is not bactericidal. Interestingly, some EPIs like catechin gallates can enhance efflux at low concentrations, so a dose-response experiment is recommended.[10]

FAQ 3: How do I identify the specific mutations in gyrA and parC that are conferring resistance?

Sanger sequencing of the QRDRs of gyrA and parC is the gold standard for identifying target-site mutations.

Experimental Workflow: QRDR Sequencing

Caption: A streamlined workflow for identifying QRDR mutations.

Step-by-Step Protocol:

• Genomic DNA Extraction: Isolate high-quality genomic DNA from your resistant bacterial strain.

• PCR Amplification:

  • Design or obtain primers that flank the QRDRs of the gyrA and parC genes of your target bacterium.

  • Perform PCR to amplify these regions.

  • Troubleshooting PCR: If you experience no amplification or non-specific products, consider the following:

    • Template Quality: Poor DNA quality can inhibit PCR. Re-purify the DNA if necessary.[11]

    • Annealing Temperature: Optimize the annealing temperature in 2°C increments.[12]

    • Mg²⁺ Concentration: Titrate the MgCl₂ concentration as it is crucial for polymerase activity.[11]

    • Primer Design: Ensure your primers are specific and do not form secondary structures.

• PCR Product Purification: Purify the PCR products to remove primers and dNTPs.

• Sanger Sequencing: Send the purified PCR products for Sanger sequencing using the same primers as for amplification.

• Sequence Analysis:

  • Align the obtained sequence with the wild-type sequence of the corresponding gene from a susceptible reference strain.

  • Identify any nucleotide changes that result in amino acid substitutions.

  • Interpreting Sequencing Data: Compare the patient's electropherogram with a wild-type sample.[13] Look for heterozygous peaks which may indicate a mixed population or plasmid-mediated resistance. If a mutation is identified for the first time in a particular lineage, it is good practice to confirm it with a second PCR and sequencing reaction to rule out PCR artifacts.[14]

Common QRDR Mutations and their Impact on Ciprofloxacin MIC in E. coli

Gene	Mutation	Typical Ciprofloxacin MIC (µg/mL)	Fold Increase (approx.)
Wild-type	-	0.015 - 0.03	-
gyrA	S83L	0.12 - 0.25	8-16x
gyrA	D87N	0.12 - 0.25	8-16x
gyrA	S83L + D87N	2 - 8	128-512x
gyrA (double) + parC	S80I	>32	>2048x

Note: These values are approximate and can vary between strains.

Section 3: Strategies to Overcome Resistance in the Lab

Once you have characterized the resistance mechanism(s) in your bacterial strain, you can explore strategies to overcome this resistance.

Strategy 1: Combination Therapy with Efflux Pump Inhibitors (EPIs)

If efflux is a significant contributor to resistance, combining a quinoline with an EPI can restore its activity.

Experimental Design:

A checkerboard assay is an effective method to assess the synergistic effect of two compounds.[15]

Protocol: Checkerboard Synergy Assay

• Prepare Drug Dilutions:

  • In a 96-well plate, prepare serial dilutions of the quinoline compound along the x-axis.

  • Prepare serial dilutions of the EPI along the y-axis.

  • The wells will contain a matrix of different quinoline and EPI concentrations.

• Inoculation:

  • Inoculate the plate with a standardized bacterial suspension (0.5 McFarland).

  • Include controls for each drug alone and a growth control (no drugs).

• Incubation and Reading:

  • Incubate the plate overnight at 37°C.

  • Determine the MIC of the quinoline in the presence of each concentration of the EPI.

Data Analysis:

Calculate the Fractional Inhibitory Concentration (FIC) index: FIC Index = (MIC of quinoline in combination / MIC of quinoline alone) + (MIC of EPI in combination / MIC of EPI alone)

• Synergy: FIC Index ≤ 0.5

• Additive: 0.5 < FIC Index ≤ 4

• Antagonism: FIC Index > 4

Expected Outcome:

The use of an EPI like PAβN has been shown to reduce the MIC of levofloxacin in P. aeruginosa by up to 64-fold in strains overexpressing efflux pumps.[8]

Strategy 2: Exploring Synergistic Antibiotic Combinations

Combining a quinoline with another class of antibiotic can sometimes result in a synergistic effect, even in the absence of a known efflux mechanism.

Experimental Approach:

The checkerboard assay described above can be used to test combinations of a quinoline with other antibiotics such as β-lactams, aminoglycosides, or macrolides. Combinations of fluoroquinolones with antipseudomonal penicillins or imipenem have shown synergy against Pseudomonas aeruginosa.[13]

Strategy 3: Design and Screening of Novel Quinolone Derivatives

For researchers in drug development, overcoming resistance often involves designing novel quinoline analogues that are less susceptible to existing resistance mechanisms.

Workflow for Novel Compound Screening:

Caption: A workflow for the evaluation of novel quinoline derivatives.

Key Considerations in Designing Novel Quinolones:

• Modifications to Evade Efflux: Altering the chemical structure to reduce recognition by efflux pumps.

• Enhanced Target Binding: Designing molecules with a higher affinity for the mutated target enzymes. One approach is to develop compounds that do not rely on the water-metal ion bridge for their primary interaction with the target enzymes, which is often disrupted by resistance mutations.[5]

• Dual-Targeting or Hybrid Molecules: Creating hybrid molecules that combine the quinoline scaffold with another pharmacophore to have multiple mechanisms of action.

Section 4: Conclusion

Overcoming resistance to quinoline-based compounds is a multifaceted challenge that requires a systematic and informed approach. By understanding the underlying mechanisms of resistance and employing robust experimental techniques, researchers can effectively troubleshoot their experiments and develop novel strategies to combat this growing threat. This guide provides a starting point for your investigations, and our team of application scientists is always available to provide further support.

References

• MDPI. (n.d.). Update on the Discovery of Efflux Pump Inhibitors against Critical Priority Gram-Negative Bacteria. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Use of an Efflux Pump Inhibitor To Determine the Prevalence of Efflux Pump-Mediated Fluoroquinolone Resistance and Multidrug Resistance in Pseudomonas aeruginosa. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Fluorometric determination of ethidium bromide efflux kinetics in Escherichia coli. Retrieved January 27, 2026, from [Link]

• Frontiers. (n.d.). Quinolone Resistance: Much More than Predicted. Retrieved January 27, 2026, from [Link]

• Oxford Academic. (n.d.). Mechanisms of Resistance to Quinolones. Retrieved January 27, 2026, from [Link]

• ACS Publications. (n.d.). Mechanism of Quinolone Action and Resistance. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Mutational alterations in the QRDR regions associated with fluoroquinolone resistance in Pseudomonas aeruginosa of clinical origin from Savar, Dhaka. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Efflux pump inhibitors for bacterial pathogens: From bench to bedside. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Mutation Supply and Relative Fitness Shape the Genotypes of Ciprofloxacin-Resistant Escherichia coli. Retrieved January 27, 2026, from [Link]

• Bio-protocol. (n.d.). Ethidium bromide accumulation assay. Retrieved January 27, 2026, from [Link]

• CD Genomics. (n.d.). Interpretation of Sanger Sequencing Results. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Mechanisms of resistance to quinolones: Target alterations, decreased accumulation and DNA gyrase protection. Retrieved January 27, 2026, from [Link]

• Sketchviz. (n.d.). Graphviz Examples and Tutorial. Retrieved January 27, 2026, from [Link]

• Microbiology Spectrum. (n.d.). Targeting efflux pumps prevents the multi-step evolution of high-level resistance to fluoroquinolone in Pseudomonas aeruginosa. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). New and simplified method for drug combination studies by checkerboard assay. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Mechanisms of reduced susceptibility to ciprofloxacin in Escherichia coli isolates from Canadian hospitals. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Possible targets for development of quinolone derivatives against antimicrobial resistance, created by biorender.com. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Evaluation of efflux pump inhibitory activity of some plant extracts and using. Retrieved January 27, 2026, from [Link]

• YouTube. (2021, January 13). Graphviz tutorial. Retrieved from [Link]

• National Institutes of Health. (n.d.). Current and Future Technologies for the Detection of Antibiotic-Resistant Bacteria. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Figure 4. Mechanisms of resistance. (a) Number of mutations in QRDR as.... Retrieved January 27, 2026, from [Link]

• Springer. (n.d.). Adaptation of ethidium bromide fluorescence assay to monitor activity of efflux pumps in bacterial pure cultures or mixed population from environmental samples. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Competitive fitness of the gyrA S83L mutant as function of.... Retrieved January 27, 2026, from [Link]

• SciSpace. (n.d.). Antimicrobial Synergy Testing by the Inkjet Printer-assisted Automated Checkerboard Array and the Manual Time-kill Method. Retrieved January 27, 2026, from [Link]

• Remedy Publications LLC. (2017, September 20). Quinolones: Understanding the Drug Designing to Combat Drug Resistance. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) New and simplified method for drug combination studies by checkerboard assay. Retrieved January 27, 2026, from [Link]

• The Open Microbiology Journal. (n.d.). A SIMPLE METHOD for ASSESSMENT of MDR BACTERIA for OVER-EXPRESSED EFFLUX PUMPS. Retrieved January 27, 2026, from [Link]

• Medium. (2018, October 7). Dot Language (graph based diagrams). Retrieved from [Link]

• National Institutes of Health. (n.d.). Overcoming Target-Mediated Quinolone Resistance in Topoisomerase IV by Introducing Metal Ion-Independent Drug-Enzyme Interactions. Retrieved January 27, 2026, from [Link]

• Brieflands. (n.d.). Contribution of gyrA and qnrA genes in Ciprofloxacin Resistant Ecsherichia coli Isolates from Patients with Urinary Tract Infections of Imam Khomeini Hospital of Tehran. Retrieved January 27, 2026, from [Link]

• Azure Biosystems. (n.d.). qPCR Troubleshooting Guide. Retrieved January 27, 2026, from [Link]

• Microbiology Spectrum. (n.d.). Comparative reassessment of AcrB efflux inhibitors reveals differential impact of specific pump mutations on the activity of potent compounds. Retrieved January 27, 2026, from [Link]

• ACGS. (n.d.). Practice guidelines for Sanger Sequencing Analysis and Interpretation. Retrieved January 27, 2026, from [Link]

• PLOS One. (n.d.). The Efflux Inhibitor Phenylalanine-Arginine Beta-Naphthylamide (PAβN) Permeabilizes the Outer Membrane of Gram-Negative Bacteria. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Evaluation of efflux pump inhibitory activity of some plant extracts and using them as adjuvants to potentiate the inhibitory activity of some antibiotics against Staphylococcus aureus. Retrieved January 27, 2026, from [Link]

• FutureLearn. (n.d.). Interpreting the Sanger sequence data. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Antimicrobial Synergy Testing by the Inkjet Printer-assisted Automated Checkerboard Array and the Manual Time-kill Method. Retrieved January 27, 2026, from [Link]

• Research Unit of Computer Graphics | TU Wien. (n.d.). Graph Models for Biological Pathway Visualization: State of the Art and Future Challenges. Retrieved January 27, 2026, from [Link]

• BioWorld. (n.d.). Novel quinolone-derivative tackles microbial resistance. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Example of results from the ethidium bromide accumulation assay using.... Retrieved January 27, 2026, from [Link]

• Caister Academic Press. (n.d.). PCR Troubleshooting. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Mutation Rate and Evolution of Fluoroquinolone Resistance in Escherichia coli Isolates from Patients with Urinary Tract Infections. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Microbial Efflux Pump Inhibitors: A Journey around Quinoline and Indole Derivatives. Retrieved January 27, 2026, from [Link]

• MDPI. (n.d.). Machine Learning-Based Analysis of Large-Scale Transcriptomic Data Identifies Core Genes Associated with Multi-Drug Resistance. Retrieved January 27, 2026, from [Link]

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Technical Support Center: Crystallization of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid

Welcome to the dedicated technical support center for the crystallization of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (CAS No. 35973-24-1). This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-quality crystals of this compound. Here, we synthesize fundamental crystallographic principles with practical, field-proven insights to empower you to troubleshoot and optimize your crystallization processes effectively.

Frequently Asked Questions (FAQs)

Q1: I'm not getting any crystals, or the yield is very low. What should I do?

This is a common issue often related to solvent selection and supersaturation. Start by systematically screening a range of solvents with varying polarities. If you have some crystal formation but low yield, optimizing the cooling rate and final temperature can significantly improve recovery. For a comprehensive approach, refer to our detailed guide on .

Q2: My crystals are too small (like fine powder) or are forming as needles. How can I get larger, more well-defined crystals?

Crystal size and morphology are primarily influenced by the rate of nucleation versus the rate of crystal growth. Fine powders or needles often result from rapid crystallization due to high supersaturation. A slower cooling rate, reduced supersaturation, and gentle agitation can promote the growth of larger, more equant crystals. Explore our guide on for detailed protocols.

Q3: My final product is discolored or contains impurities. How can I improve the purity?

Impurities can be either entrapped in the crystal lattice or adsorbed on the crystal surface. A second recrystallization is often an effective method for enhancing purity. Ensuring complete dissolution at the initial stage and employing techniques like hot filtration can remove insoluble impurities. Our guide on provides step-by-step instructions.

Q4: Instead of crystals, my compound is "oiling out" or precipitating as an amorphous solid. What's happening and how can I fix it?

"Oiling out" occurs when the solute separates from the solution as a liquid phase before crystallizing. This is common when the solution is highly supersaturated or when the boiling point of the solvent is significantly higher than the melting point of the solute. To address this, you can try using a lower concentration, a different solvent system, or a slower cooling rate. Our guide on offers several effective strategies.

Q5: I suspect I might have different crystal forms (polymorphs). How can I investigate this?

Polymorphism, the ability of a compound to exist in multiple crystalline forms, can significantly impact its physical and biological properties. Initial indications of polymorphism can be observed through variations in crystal habit, melting point, or spectroscopic data between batches. Our section on provides an overview of characterization techniques and control strategies.

In-Depth Troubleshooting Guides

Troubleshooting Poor or No Crystal Formation

The foundation of a successful crystallization lies in the appropriate choice of solvent and the controlled generation of supersaturation. 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, with its aromatic, carboxylic acid, hydroxyl, and nitro functional groups, exhibits complex solubility behavior.

The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures. Given the polar nature of the carboxylic acid and hydroxyl groups, polar solvents are a logical starting point. However, the quinoline backbone provides some aromatic character, suggesting that a mixture of solvents might be necessary to fine-tune solubility.

Experimental Protocol: Systematic Solvent Screening

• Preparation: Place approximately 10-20 mg of your compound into several test tubes.

• Solvent Addition: To each tube, add a different solvent from the table below, starting with a small volume (e.g., 0.5 mL).

• Solubility at Room Temperature: Agitate the tubes at room temperature and observe the solubility. A good candidate solvent will show poor solubility.

• Solubility at Elevated Temperature: For solvents that show poor solubility at room temperature, gently heat the mixture to the solvent's boiling point. A suitable solvent will fully dissolve the compound at this stage.

• Cooling and Crystallization: Allow the clear solutions to cool slowly to room temperature, and then further cool in an ice bath. Observe for crystal formation.

• Evaluation: The best solvent will yield a good crop of crystals upon cooling with minimal solute remaining in the mother liquor.

Table 1: Recommended Solvents for Screening

Solvent Class	Examples	Rationale for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid
Alcohols	Ethanol, Methanol, Isopropanol	Good potential for hydrogen bonding with the carboxylic acid and hydroxyl groups.[1]
Ketones	Acetone	Aprotic polar solvent, can be effective.
Esters	Ethyl Acetate	Medium polarity, good for compounds with moderate polarity.
Acids	Acetic Acid	Can protonate the quinoline nitrogen, potentially altering solubility.
Ethers	Dioxane, Tetrahydrofuran (THF)	Moderate polarity, can be used in solvent/anti-solvent systems.
Water	The compound's polarity suggests some water solubility, likely requiring pH adjustment.

dot

Caption: Workflow for systematic solvent screening.

Controlling Crystal Size and Morphology

The balance between nucleation and crystal growth is dictated by the level of supersaturation.[2] High supersaturation favors rapid nucleation, leading to many small crystals. Lower supersaturation allows existing crystals to grow larger.

Key Parameters and Their Effects:

• Supersaturation: The driving force for crystallization. Lowering the initial concentration can lead to larger crystals.

• Cooling Rate: A slow, controlled cooling rate is crucial. Rapid cooling increases supersaturation quickly, favoring nucleation.

• Agitation: Gentle stirring can improve heat and mass transfer, leading to more uniform crystal growth. However, vigorous agitation can induce secondary nucleation and crystal breakage.

Experimental Protocol: Controlled Cooling Crystallization

• Dissolution: Dissolve the compound in the minimum amount of a suitable hot solvent. If the solution is not clear, perform a hot filtration to remove any insoluble impurities.

• Controlled Cooling: Allow the flask to cool slowly. Insulating the flask (e.g., with glass wool) can help achieve a slow cooling rate. Avoid placing the hot flask directly into an ice bath.

• Seeding (Optional): If spontaneous nucleation is slow, adding a small seed crystal can induce crystallization at a lower supersaturation level, promoting growth over nucleation.

• Maturation: Once crystals begin to form, allow the system to stand at room temperature for a period to allow for crystal growth.

• Final Cooling: After a significant amount of crystals have formed, the flask can be moved to an ice bath to maximize the yield.

• Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry thoroughly.

Impurity Issues and Crystal Purity

The purity of the final crystalline product is paramount. Impurities can be incorporated during crystallization, affecting the crystal's properties and downstream applications.

Strategies for Purity Enhancement:

• Hot Filtration: If your crude material contains insoluble impurities, dissolving it in a suitable solvent and filtering the hot solution before crystallization can effectively remove them.

• Decolorization: If the solution is colored due to impurities, adding a small amount of activated charcoal to the hot solution and then filtering it can remove the colored species. Use charcoal sparingly, as it can also adsorb your product.

• Recrystallization: This is the most common method for purifying a solid. The process involves dissolving the impure solid in a hot solvent and then allowing it to crystallize upon cooling. The impurities will ideally remain in the mother liquor.

dot

Caption: Decision workflow for crystal purification.

Handling Oiling Out or Amorphous Precipitation

"Oiling out" is a liquid-liquid phase separation that can be frustrating for crystallographers. It often occurs when the solubility of the compound changes too rapidly with temperature.

Mitigation Strategies:

• Reduce Concentration: Using a more dilute solution can sometimes prevent the solute from reaching a concentration where it separates as a liquid.

• Change Solvent System: If a single solvent leads to oiling out, a binary solvent system (a good solvent and an anti-solvent) can be effective. The anti-solvent is slowly added to the solution of the compound in the good solvent to induce crystallization.

• Slower Cooling: A very slow cooling rate can give the molecules more time to arrange themselves into a crystal lattice rather than forming an amorphous precipitate.

• Scratching: Gently scratching the inside of the flask with a glass rod at the liquid-air interface can sometimes provide a nucleation site and induce crystallization from an oil.

Investigating Suspected Polymorphism

The existence of different polymorphs can be a critical factor in drug development, as different forms can have different solubilities, stabilities, and bioavailabilities. While definitive characterization requires advanced techniques, some initial laboratory observations can suggest the presence of polymorphism.

Initial Indicators:

• Different Crystal Habits: Observing different crystal shapes (e.g., needles vs. plates) from crystallizations under slightly different conditions.

• Variable Melting Points: Different batches of crystals exhibiting different melting points.

• Solubility Differences: Noticing variations in the solubility of different batches.

Control Strategies:

Controlling the desired polymorph often involves careful control over the crystallization conditions, including the choice of solvent, the rate of cooling, and the temperature.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Available at: [Link]

• ACS Publications. (2018, January 4). Controlling Polymorphism in Pharmaceutical Compounds Using Solution Shearing. Crystal Growth & Design. Available at: [Link]

• ACS Publications. (2025, January 15). Study of the Effect of Supersaturation Changes on the Growth of {100} KDP Crystal Faces. ACS Omega. Available at: [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. Available at: [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• ResearchGate. (2025, August 4). Effect of Supersaturation on Crystal Size and Number of Crystals Produced in Antisolvent Crystallization. Available at: [Link]

• ResearchGate. (2025, August 7). Solvent design for crystallization of carboxylic acids. Available at: [Link]

• Mettler Toledo. Supersaturation and Crystallization for Nucleation and Growth. Available at: [Link]

• Hampton Research. Crystallization Tips. Available at: [Link]

• GSF. 4-HYDROXY-6-NITRO-3-QUINOLINECARBOXYLIC ACID. Available at: [Link]

• Kiet. Handbook Of Industrial Crystallization. Available at: [Link]

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. mt.com [mt.com]

stability issues with 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in solution

Welcome to the technical support guide for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound in solution. As a molecule with multiple reactive functional groups, understanding its stability profile is critical for obtaining reliable and reproducible experimental results. This guide is structured to address common challenges and provide practical solutions based on fundamental chemical principles.

Introduction to the Stability of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a complex organic molecule featuring a quinoline core substituted with a hydroxyl group, a nitro group, and a carboxylic acid. Each of these functional groups contributes to the overall chemical properties and potential stability issues of the molecule in solution. The primary factors that can influence its stability include pH, temperature, light exposure, and the presence of oxidizing or reducing agents.[1][2]

The quinoline ring system itself is relatively stable, but the substituents are prone to various degradation reactions. The nitroaromatic moiety can be susceptible to reduction, while the carboxylic acid can undergo decarboxylation under certain conditions. Furthermore, the phenolic hydroxyl group can be sensitive to oxidation. Understanding these potential degradation pathways is the first step in troubleshooting stability issues.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific questions and problems that you may encounter during your experiments with 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

FAQ 1: My solution of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is changing color over time. What could be the cause?

A change in solution color, often to a yellowish or brownish hue, is a common indicator of degradation. For nitroaromatic compounds, this can be attributed to several factors:

• Photodegradation: Exposure to light, particularly UV light, can induce photochemical reactions in nitroaromatic compounds.[3][4][5][6] This can lead to the formation of colored byproducts. It has been observed that the photolysis of nitrophenols can be significantly affected by the solution's pH.[3]

• Oxidation: The phenolic hydroxyl group can be susceptible to oxidation, which can be accelerated by exposure to air (oxygen), elevated temperatures, and the presence of metal ions.[2] This process can form colored quinone-type structures.

• pH-dependent degradation: The stability of the compound can be highly pH-dependent. At alkaline pH, the phenolic proton is abstracted, forming a phenolate ion which is more susceptible to oxidation.

Troubleshooting Steps:

• Protect from Light: Prepare and store solutions in amber vials or wrap containers with aluminum foil to minimize light exposure.[2]

• Use Degassed Solvents: To minimize oxidation, use solvents that have been degassed by sparging with an inert gas like nitrogen or argon.

• Control pH: Maintain the pH of the solution within a stable range, which should be determined experimentally. For many carboxylic acids, a slightly acidic to neutral pH (around 4-7) is often optimal for stability.[1]

• Add Antioxidants: In some cases, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT) or sodium metabisulfite, may be necessary to prevent oxidative degradation.[2]

FAQ 2: I am observing a loss of potency or a decrease in the concentration of my compound over time. What are the likely degradation pathways?

A decrease in the concentration of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid can result from several chemical degradation pathways:

• Hydrolysis: While the quinoline core is generally stable to hydrolysis, under harsh acidic or basic conditions and elevated temperatures, the carboxylic acid group could potentially be involved in reactions, although this is less common for aromatic carboxylic acids.[7][8][9][10]

• Reduction of the Nitro Group: The nitro group is susceptible to reduction, which can occur in the presence of reducing agents or certain biological matrices.[11][12] This would lead to the formation of nitroso, hydroxylamino, or amino derivatives.

• Photodegradation: As mentioned, light can induce degradation, leading to a variety of photoproducts and a decrease in the parent compound concentration.[3][4][5][6]

Troubleshooting and Mitigation Workflow:

Sources

• 1. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 2. Drug Stability: Key Factors Affecting Pharmaceutical Quality & Shelf-Life [academically.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct photolysis of nitroaromatic compounds in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. WO2019206798A1 - Process for the hydrolysis of quinolone carboxylic esters - Google Patents [patents.google.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. :: Environmental Analysis Health and Toxicology [eaht.org]

Technical Support Center: Scaling Up 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid Production

Introduction

Welcome to the technical support hub for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (CAS: 35973-24-1). This compound is a critical intermediate in the synthesis of antibacterial agents (such as nitroquinolines) and other pharmaceutical scaffolds.

Scaling up this production process presents distinct chemical engineering challenges, primarily centered on the electrophilic aromatic nitration of the precursor, 4-hydroxyquinoline-3-carboxylic acid.[1] This guide moves beyond bench-scale synthesis to address the heat transfer, mass transfer, and safety constraints inherent in kilogram-to-ton scale manufacturing.

Module 1: The Nitration Step (Reaction Engineering)

The industry-standard route involves the nitration of 4-hydroxyquinoline-3-carboxylic acid using a mixed acid system (Sulfuric Acid/Nitric Acid).[1] This is the most hazardous step during scale-up due to the high exothermicity.

Troubleshooting Guide: Thermal Management & Safety

Q1: We are observing a rapid temperature spike (thermal runaway) immediately upon adding Nitric Acid. How do we control this at the 50L+ scale?

A: At the bench scale, heat dissipates quickly. At the pilot scale, the surface-area-to-volume ratio drops drastically.

• Root Cause: The heat of mixing (

  ) of HNO and H SO is adding to the heat of reaction ( ). Adding nitric acid too fast exceeds the cooling jacket's capacity.

• Solution:

  • Pre-Cooling: Ensure the sulfuric acid solution (containing the substrate) is pre-cooled to 0–5°C before addition.

  • Dosing Control: Switch from manual addition to a metered dosing pump . Link the pump rate to the reactor's internal temperature probe. If

    , the pump must automatically cut off.

  • Dilution: If using fuming nitric acid, consider diluting with sulfuric acid before addition to spread the heat load, though this increases waste volume.

Q2: Our yield is inconsistent, and we see significant amounts of the 8-nitro isomer or dinitrated byproducts. Why?

A: Regioselectivity in quinolines is temperature-dependent.

• Mechanism: The 6-position is activated for electrophilic attack, but higher temperatures lower the activation energy barrier for the 8-position and for dinitration.

• Protocol Adjustment:

  • Addition Phase: Must be kept strictly < 10°C .[2]

  • Reaction Phase: Ramp temperature slowly to 50–60°C (do not exceed 80°C).

  • Stoichiometry: Limit HNO

    to 1.05 – 1.1 equivalents. Excess nitric acid at high temperatures guarantees dinitration.

Data Table 1: Critical Process Parameters (CPP) for Nitration

Parameter	Specification	Impact of Deviation
HNO Stoichiometry	1.05 – 1.10 eq	< 1.05: Incomplete conversion.> 1.10: Dinitration impurities.
Addition Temp	0°C – 10°C	> 15°C: Localized hot spots, safety risk, isomer formation.
Reaction Temp	50°C – 60°C	< 45°C: Slow kinetics, slurry thickens.> 80°C: Decomposition, decarboxylation risk.
Agitation Speed	High Shear (Tip speed > 2 m/s)	Poor mixing leads to concentration gradients and "hot spots."

Module 2: Work-Up and Isolation (Solid-Liquid Separation)

The product precipitates upon quenching the acid mixture into water. This step defines the particle size and purity.

Troubleshooting Guide: Quenching & Filtration

Q3: The product forms a sticky, unfilterable paste during the water quench. How do we get a crystalline solid?

A: This "oiling out" phenomenon occurs when the product precipitates too fast or at a temperature where it is semi-molten.

• The Fix (Reverse Quench): Do not pour water into the acid reactor. Instead, pump the reaction mass slowly into a separate vessel containing chilled water (0–5°C) under vigorous agitation.

• Temperature Control: Maintain the quench vessel < 20°C. If the water gets too hot, the product may become gummy.

• Seeding: Adding a small amount of pure seed crystals to the water before quenching can promote ordered crystallization over amorphous precipitation.

Q4: The filter cake retains a high level of residual acid even after washing. This is corroding our dryer.

A: 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid can trap sulfuric acid in the crystal lattice or agglomerates.

• Protocol:

  • Displacement Wash: Do not just reslurry. Perform a displacement wash with cold water first.

  • pH Adjustment: The final wash should be with a mild buffer (e.g., Sodium Acetate solution) or water adjusted to pH 4-5. Warning: Do not use strong base (NaOH) as the carboxylic acid will form a water-soluble salt and you will lose yield.

  • Conductivity Check: Measure the conductivity of the filtrate. Wash until it matches the input water.

Module 3: Visualizing the Workflow

The following diagram illustrates the optimized process flow, highlighting the critical control points (CCPs) where failure is most likely to occur during scale-up.

Figure 1: Optimized Process Flow Diagram for the Nitration of 4-Hydroxy-3-quinolinecarboxylic Acid.

Module 4: Standardized Experimental Protocol

Objective: Synthesis of 1.0 kg of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Safety Prerequisite:

• Full PPE (Acid resistant suit, face shield).

• Scrubber system active (to neutralize NOx fumes).

• Reactor equipped with emergency relief vent.

Step-by-Step Methodology:

• Reactor Setup: Use a 10L glass-lined reactor with a mechanical stirrer, internal temperature probe, and jacketed cooling.

• Dissolution:

  • Charge 5.0 L of Concentrated Sulfuric Acid (98%) .

  • Start agitation (150 RPM).

  • Slowly add 1.0 kg (5.29 mol) of 4-Hydroxyquinoline-3-carboxylic acid [1].

  • Note: This step is exothermic. Maintain temp < 30°C.

• Nitration (The Critical Step):

  • Cool the mixture to 0–5°C .

  • Charge 350 mL (approx. 1.05 eq) of Fuming Nitric Acid into a dosing funnel/pump.

  • Begin dropwise addition.[2][3] Rate Limit: Ensure internal temp never exceeds 10°C .

  • Time: Addition should take 60–90 minutes.

• Reaction Completion:

  • After addition, stir at 5°C for 30 mins.

  • Slowly ramp temperature to 60°C over 1 hour.

  • Hold at 60°C for 3 hours.

  • IPC (In-Process Control): Check HPLC. Target: < 1.0% Starting Material.

• Quenching:

  • Prepare a separate vessel with 15 L of Ice/Water .

  • Slowly pump the reaction mass into the water vessel under vigorous stirring.

  • Yellow precipitate forms immediately.

• Isolation:

  • Filter the slurry using a centrifuge or Nutsche filter.

  • Wash cake with 5 L of cold water (3x) until filtrate pH > 4.

  • Dry in a vacuum oven at 60°C until constant weight.

Module 5: Analytical Controls & Specifications

To ensure the product meets pharmaceutical grade standards, the following analytical methods are recommended.

Table 2: Analytical Specification Sheet

Test	Method	Acceptance Criteria	Notes
Appearance	Visual	Light yellow to yellow powder	Darkening indicates oxidation/decomposition.
Assay	HPLC	> 98.0%	Reverse phase C18, ACN/Water (0.1% TFA).
Regio-Isomer	HPLC	< 0.5% (8-nitro isomer)	Critical for downstream drug efficacy.
Loss on Drying	Gravimetric	< 0.5%	High moisture affects stoichiometry in next steps.
Sulfated Ash	Gravimetric	< 0.1%	Ensures inorganic salts are removed.

References

• National Institutes of Health (NIH) . (2025). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids. Retrieved from [Link]

• Google Patents. (2005). Process for preparing 6-hydroxy-3,4-dihydroquinolinone (Related Quinoline Scale-up Processes). US Patent 6967209B2.

Sources

• 1. Buy 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid | 35973-24-1 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP0245690A1 - Process for the preparation of 4-hydroxy-quinoline-3-carboxylic acids - Google Patents [patents.google.com]

Technical Support Center: Navigating the Nuances of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid in Cell Culture

Welcome to the technical support center for researchers utilizing 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in their cell culture experiments. This guide is designed to provide you with in-depth troubleshooting strategies and a comprehensive understanding of the compound's behavior in vitro. As scientists, we recognize that unexpected results are a common part of the research process. This resource aims to equip you with the knowledge to identify, address, and interpret the challenges that may arise when working with this quinoline derivative.

Understanding the Compound: A Double-Edged Sword

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid belongs to the quinoline carboxylic acid class of compounds, a scaffold found in various bioactive molecules. The presence of the nitro group, however, adds a layer of complexity. Nitroaromatic compounds are known for their potential to induce cellular stress through various mechanisms. Therefore, a thorough understanding of its potential modes of action is crucial for robust experimental design and accurate data interpretation.

Frequently Asked Questions (FAQs)

Here, we address some of the common questions that arise during the use of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in cell culture.

Q1: I'm observing higher-than-expected cytotoxicity in my cell line. What could be the primary cause?

A1: Several factors could contribute to this observation. Firstly, the inherent chemical structure of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, particularly the nitro group, can lead to the generation of reactive oxygen species (ROS) and induce oxidative stress within the cells. This can trigger apoptotic pathways and lead to cell death. Secondly, the compound may be precipitating out of solution at your working concentration, leading to inconsistent and artificially high localized concentrations that are toxic to the cells. Lastly, the possibility of phototoxicity should be considered, as some quinoline derivatives can become more toxic upon exposure to light.

Q2: My IC50 values for this compound are inconsistent across experiments. What should I troubleshoot?

A2: Inconsistent IC50 values are a common challenge and often point to variability in experimental conditions.[1][2][3] Key areas to investigate include:

• Compound Solubility and Stability: Ensure your stock solution is fully dissolved and prepare fresh dilutions for each experiment. The compound may degrade or precipitate in culture media over time.[1]

• Cell Health and Passage Number: Use cells that are in a consistent, healthy growth phase and within a defined passage number range.

• Seeding Density: Variations in the initial number of cells plated can significantly impact the final readout of a cytotoxicity assay.

• Serum Concentration: Components in fetal bovine serum (FBS) can bind to the compound, altering its effective concentration.[3] Maintain a consistent serum percentage across all experiments.

Q3: I'm concerned about the solubility of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in my cell culture medium. What are my options?

A3: Poor aqueous solubility is a frequent hurdle. While Dimethyl Sulfoxide (DMSO) is a common solvent, its concentration in the final culture medium should be kept to a minimum (ideally ≤0.5%) to avoid solvent-induced toxicity.[4] If you still observe precipitation, consider the following:

• Alternative Solvents: Explore less toxic alternatives to DMSO, such as Cyrene™, which has shown promise as a biocompatible solvent.[1][5][6]

• Gentle Warming and Vortexing: When preparing your stock solution, gentle warming (e.g., in a 37°C water bath) and vortexing can aid in dissolution.[7]

• Sonication: Brief sonication of the stock solution can also help to break down small aggregates.

Troubleshooting Guides

This section provides detailed, step-by-step guidance for specific issues you may encounter.

Problem 1: Unexpected or High Levels of Cell Death

Underlying Cause: The cytotoxicity of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid can be multifactorial, stemming from its intrinsic chemical properties and its interaction with the cellular environment. The nitroaromatic structure is a key player, often leading to increased production of Reactive Oxygen Species (ROS), which can damage cellular components and trigger apoptosis.[8]

Troubleshooting Workflow:

Caption: Workflow to investigate potential phototoxicity.

Data Interpretation and Best Practices

• Dose-Response Curves: When generating dose-response curves, ensure you have a sufficient number of data points to accurately determine the IC50 value. Use a non-linear regression analysis for curve fitting.

• Controls are Critical: Always include appropriate controls in your experiments:

  • Vehicle Control: To account for any effects of the solvent.

  • Untreated Control: To establish baseline cell viability.

  • Positive Control: A known cytotoxic agent to ensure the assay is working correctly.

• Serum Protein Binding: Be aware that quinolinecarboxylic acids can bind to proteins in the serum, which can reduce the free concentration of the compound available to interact with the cells. [9]If you observe a significant difference in potency between serum-containing and serum-free media, this may be a contributing factor.

By systematically addressing these potential issues, you can enhance the reliability and reproducibility of your experimental data when working with 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

References

• ResearchGate. (2013, January 3). How to deal with the poor solubility of tested compounds in MTT assay? [Online forum post]. Retrieved from [Link]

• Chen, T. H., et al. (2020). DFIQ, a Novel Quinoline Derivative, Shows Anticancer Potential by Inducing Apoptosis and Autophagy in NSCLC Cell and In Vivo Zebrafish Xenograft Models. Cancers, 12(6), 1348.
• Singh, R. K., et al. (2001). Activation of caspase-3 activity and apoptosis in MDA-MB-468 cells by N(omega)-hydroxy-L-arginine, an inhibitor of arginase, is not solely dependent on reduction in intracellular polyamines. Carcinogenesis, 22(11), 1863–1869.
• Camp, J. E., et al. (2020). Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. RSC Medicinal Chemistry, 11(1), 111-117.
• Thong-ASA, W., et al. (2021). Protein binding of 4-hydroxybenzoic acid and 4-hydroxy-3-methoxybenzoic acid to human serum albumin and their anti-proliferation on doxorubicin-sensitive and doxorubicin-resistant leukemia cells. Journal of Pharmaceutical and Biomedical Analysis, 205, 114321.
• Gkika, E., et al. (2021). 6-Nitro-Quinazolin-4(3H)-one Exhibits Photodynamic Effects and Photodegrades Human Melanoma Cell Lines. A Study on the Photoreactivity of Simple Quinazolin-4(3H)-ones. Photochemistry and Photobiology, 97(4), 826-836.
• Camp, J. E., et al. (2019). Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. RSC Medicinal Chemistry, 11(1), 111-117.

• The Royal Society of Chemistry. (2025). Table S3 IC50 values of 126−165 against cancer and normal cell lines, at different incubation time, mechanism of action, target and cell cycle arrest. Retrieved from [Link]

• Berridge, M. V., Herst, P. M., & Tan, A. S. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Methods in Molecular Biology, 2335, 1–13.
• Wang, L., et al. (2010). Effects of DMEM and RPMI 1640 on the biological behavior of dog periosteum-derived cells. Archives of Oral Biology, 55(10), 745–752.

• ICH. (1996). Q1B Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• ResearchGate. (n.d.). Half‐maximal inhibitory concentration (IC50) values of quinoline... [Image]. Retrieved from [Link]

• Adan, A., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy, 7(7), 3823-3829.
• Lagunin, A., et al. (2020). QSAR Modeling for Predicting IC50 and GI50 Values for Human Cell Lines Used in Toxicological Studies. Molecules, 25(18), 4238.

• ResearchGate. (2022, November 9). (PDF) IND-2, a Quinoline Derivative, Inhibits the Proliferation of Prostate Cancer Cells by Inducing Oxidative Stress, Apoptosis and Inhibiting Topoisomerase II. Retrieved from [Link]

• Villalobos, C., et al. (2002). Early caspase-3 activation independent of apoptosis is required for cellular function. The Journal of Cell Biology, 158(3), 557–568.
• Reed, R. A., & H. G. Brittain. (2001). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing of Photosensitive Pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 24(5-6), 843-852.

• ResearchGate. (2021, October 19). DMSO solvent alternative like zwitterionic liquid or others and less toxic to cells in vitro studies? Our scientists experience for peptide solubilit? [Online forum post]. Retrieved from [Link]

• Kanzawa, T., et al. (2013). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. Oncology Letters, 5(4), 1327–1330.
• Kumar, R., et al. (2023). Intracellular ROS production and apoptotic effect of quinoline and isoquinoline alkaloids on the growth of Trypanosoma evansi. Acta Tropica, 245, 106980.

• G-Biosciences. (2020, April 7). LDH Cytotoxicity Assay FAQs. Retrieved from [Link]

• Altogen Labs. (n.d.). Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines. Retrieved from [Link]

• ResearchGate. (2024, April 6). Cell viability assay: Problems with MTT assay in the solubilization step [Online forum post]. Retrieved from [Link]

• Taylor & Francis. (n.d.). Caspase 3 – Knowledge and References. Retrieved from [Link]

• Camp, J. E., et al. (2020). Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. RSC Medicinal Chemistry, 11(1), 111-117.
• Scheef, E. A., et al. (2018). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. Journal of Visualized Experiments, (137), 57768.
• Zhang, Y., et al. (2024). Effect of reactive oxygen species (ROS) produced by pyridine and quinoline on NH4+-N removal under phenol stress: The shift of nitrification pathway and its potential mechanisms. Bioresource Technology, 391, 129953.
• Vangala, V. R., et al. (2011). Characterization, physicochemical and photo-stability of a co-crystal involving an antibiotic drug, nitrofurantoin, and 4-hydroxybenzoic acid. CrystEngComm, 13(12), 4070-4078.
• Chan, K. K., et al. (2013). The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. PLoS One, 8(8), e70233.
• Wang, Y., et al. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry, 10, 848833.

• BMG LABTECH. (2019, June 3). Reactive Oxygen Species (ROS) Detection. Retrieved from [Link]

• Science.gov. (n.d.). lines ic50 values: Topics by Science.gov. Retrieved from [Link]

• ResearchGate. (2015, July 9). How can I increase the solubility of a compound for an MTT assay? [Online forum post]. Retrieved from [Link]

• Mondal, S., et al. (2014). Selective binding of naphthoquinone derivatives to serum albumin proteins and their effects on cytotoxicity. Chemico-Biological Interactions, 213, 26–35.

• ResearchGate. (2015, May 26). Problems with IC50 determination - cell viability over 100 %. How can I handle this? [Online forum post]. Retrieved from [Link]

• Zomorodnian, E., et al. (2012). Impact of anti-cancer drugs and other determinants on serum protein binding of morphine 6-glucuronide. Daru: Journal of Faculty of Pharmacy, Tehran University of Medical Sciences, 20(1), 77.
• Adan, A., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy, 7(7), 3823-3829.
• Sarosiek, K. A., & L. D. Green. (2022). Paradoxical roles of caspase-3 in regulating cell survival, proliferation, and tumorigenesis.
• Faleiro, L., et al. (1997). Catalytic Activity of caspase-3 Is Required for Its Degradation: Stabilization of the Active Complex by Synthetic Inhibitors. The EMBO Journal, 16(9), 2271–2281.
• Tsikas, D., et al. (2022). Serum albumin as a primary non-covalent binding protein for nitro-oleic acid. Free Radical Biology and Medicine, 182, 114-123.

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• 9. Protein binding of 4-hydroxybenzoic acid and 4-hydroxy-3-methoxybenzoic acid to human serum albumin and their anti-proliferation on doxorubicin-sensitive and doxorubicin-resistant leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing In Vivo Dosage for 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid

Prepared by: Senior Application Scientist, In Vivo Pharmacology Core

This guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive framework for establishing a robust in vivo dosing strategy for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. Given the novelty of this specific compound in extensive in vivo literature, this document is built upon the foundational principles of pharmacology, toxicology, and formulation science applicable to novel chemical entities, particularly those with predicted low aqueous solubility.

Part I: Foundational Knowledge & Pre-Clinical FAQs

This section addresses the critical preliminary questions researchers face before initiating animal studies. A thorough understanding of the compound's characteristics is the bedrock of a successful in vivo experiment.

Q1: What are the known physicochemical and biological properties of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid?

Answer: 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound belonging to the quinoline carboxylic acid class.[1] Its structure, featuring a quinoline core, a hydroxyl group, a carboxylic acid group, and a nitro group, suggests several key properties:

• Chemical Structure: The molecule's formula is C10H6N2O5 with a molecular weight of approximately 234.17 g/mol .[1] The quinoline scaffold is a "privileged structure" in medicinal chemistry, found in numerous bioactive compounds.[2]

• Potential Biological Activity: While specific data on this compound is sparse, related quinoline derivatives have shown a wide range of activities, including antibacterial, antifungal, and antiprotozoal effects.[1][3][4] The nitro group can be a cause for concern regarding potential toxicity but is also a feature in some active pharmaceutical ingredients.[1][5]

• Mechanism of Action (MoA): The precise MoA is not well-established. However, it is hypothesized that the nitro group may be reduced to form reactive intermediates, while the hydroxyl and carboxylic acid moieties can form hydrogen bonds with biological targets like enzymes.[1] Some quinoline carboxylic acids are known inhibitors of enzymes like dihydroorotate dehydrogenase (DHODH), which is involved in pyrimidine biosynthesis.[6][7]

Q2: What is the likely solubility profile, and why is this the first major hurdle for in vivo studies?

Answer: The structural features of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid strongly suggest it will be a poorly water-soluble compound . The parent compound, quinolinic acid, is only soluble in 180 parts of water.[8] The aromatic quinoline ring system contributes to its lipophilicity.

This is the primary technical challenge because poor aqueous solubility directly leads to:

• Low Bioavailability: The compound cannot be efficiently absorbed from the administration site (e.g., intraperitoneal space or gastrointestinal tract) into the bloodstream if it remains in a solid state.[9]

• Erratic Absorption: Inconsistent dissolution can lead to high variability in exposure between individual animals, making data difficult to interpret.[10]

• Formulation Difficulties: Simple aqueous vehicles like saline or phosphate-buffered saline (PBS) are unlikely to be suitable, necessitating complex formulation strategies.

Overcoming this solubility barrier is not just a matter of convenience; it is essential for achieving meaningful and reproducible in vivo results.

Part II: Formulation Development - The Key to Systemic Exposure

Without a proper formulation, even a potent compound will fail in vivo. The goal is to create a stable, homogenous, and safe delivery system that maintains the compound in solution long enough for absorption.

Q3: My compound won't dissolve in saline. What are my formulation options?

Answer: This is an expected challenge. For poorly soluble compounds, multi-component solvent systems, known as vehicles, are required. The selection of a vehicle should be systematic, starting with the simplest options and progressing as needed. The primary goal is to achieve a clear, stable solution at the desired concentration.

Table 1: Common Formulation Vehicles for Poorly Soluble Compounds in Preclinical Studies

Vehicle Composition	Key Components & Ratio (Typical Starting Point)	Mechanism of Action	Pros & Cons
Aqueous Co-solvent System	5-10% DMSO, 90-95% Saline	DMSO acts as a strong organic solvent to dissolve the compound initially.	Pros: Simple to prepare. Cons: Limited solubilizing capacity. DMSO can be toxic at high concentrations. Potential for compound to precipitate upon injection into the aqueous in vivo environment.
PEG-Based Co-solvent System	10% DMSO, 40% PEG300, 50% Saline	Polyethylene glycol (PEG) increases viscosity and maintains solubility upon dilution in the body.	Pros: Higher solubilizing capacity than simple DMSO/saline. PEG is generally well-tolerated. Cons: Can be viscous. Higher concentrations of PEG can cause renal toxicity with chronic dosing.
Surfactant-Based System (Recommended Starting Point)	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	Tween 80 is a non-ionic surfactant that forms micelles to encapsulate the drug, preventing precipitation.	Pros: Excellent solubilizing power for very hydrophobic compounds. Generally good in vivo tolerance. Cons: More complex to prepare. Tween 80 can cause hypersensitivity reactions in some animals and may have its own biological effects.
Cyclodextrin-Based System	5-30% Hydroxypropyl-β-cyclodextrin (HPβCD) in Water/Saline	HPβCD has a hydrophobic inner cavity that encapsulates the drug molecule, while the hydrophilic exterior keeps it in solution.	Pros: Can significantly increase solubility without organic co-solvents. Often well-tolerated. Cons: Can be expensive. Potential for nephrotoxicity at high doses, especially with repeated administration. Not all molecules fit well into the cyclodextrin cavity.

Protocol 1: Preparation of a Standard Surfactant-Based Vehicle (10% DMSO / 40% PEG300 / 5% Tween 80)

This protocol describes the preparation of a robust vehicle suitable for many poorly soluble compounds. The key principle is to add components in order from the strongest solvent to the weakest, ensuring the compound remains dissolved at each step.

Materials:

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Polyethylene glycol 300 (PEG300), sterile, injectable grade

• Tween 80 (Polysorbate 80), sterile, injectable grade

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes and syringes

Procedure:

• Calculate Required Volumes: Determine the final volume and concentration needed. For example, to make 10 mL of a 5 mg/mL solution, you will need 50 mg of the compound. The vehicle composition will be: 1 mL DMSO, 4 mL PEG300, 0.5 mL Tween 80, and 4.5 mL Saline.

• Initial Dissolution: Weigh the compound (50 mg) into a sterile 15 mL conical tube. Add the DMSO (1 mL). Vortex or sonicate in a water bath until the compound is completely dissolved and the solution is clear. This is a critical first step.

• Add Co-solvent: Slowly add the PEG300 (4 mL) to the DMSO solution. Vortex thoroughly after addition. The solution should remain clear. If it becomes cloudy, the formulation may not be viable at this concentration.

• Add Surfactant: Add the Tween 80 (0.5 mL). Vortex again until the solution is homogenous and clear.

• Final Dilution: Add the saline (4.5 mL) dropwise while vortexing. This is the step where precipitation is most likely to occur. A slow addition rate is crucial.

• Final Inspection & Storage: Once all components are added, the final formulation should be a clear, slightly viscous solution. Visually inspect for any particulates. This formulation can typically be stored at 4°C for a short period, but it is always best to prepare it fresh on the day of dosing. Warm to room temperature before injection.

Part III: Designing and Executing Dose-Finding Studies

With a viable formulation, the next step is to determine a safe and tolerable dose range in an animal model. Direct extrapolation from in vitro data is often misleading and not recommended for determining starting doses.[11]

Visualization 1: In Vivo Dose Optimization Workflow

Caption: Workflow for establishing an optimal in vivo dose.

Q4: What is a Maximum Tolerated Dose (MTD) study, and why is it critical?

Answer: A Maximum Tolerated Dose (MTD) study is a short-term toxicological assessment designed to find the highest dose of a compound that can be administered without causing unacceptable side effects or overt toxicity.[12][13] It is the most important first step in any in vivo pharmacology program for a new chemical entity.[14][15]

The purpose of the MTD is to:

• Establish a Safety Ceiling: It defines the upper limit for dosing in subsequent, longer-term efficacy studies.[16]

• Identify Target Organs of Toxicity: Clinical observations and post-mortem analysis can provide early clues about which organ systems are most sensitive to the compound.

• Maximize the Chance of Seeing Efficacy: By knowing the highest safe dose, you can dose high enough in efficacy studies to maximize the likelihood of observing a therapeutic effect.[14]

The MTD is typically defined by endpoints such as a >10-15% loss in body weight, or the appearance of significant, persistent clinical signs of distress (e.g., lethargy, hunched posture, rough coat).[16] Mortality is not an intended endpoint. [12]

Protocol 2: Step-by-Step Guide to a Rodent MTD Study

This protocol outlines a typical acute MTD study in mice.

Study Design:

• Animal Model: Female BALB/c mice, 8-10 weeks old (or other common strain).

• Group Size: 3-5 mice per group.

• Dose Levels: A wide range should be selected. If no prior data exists, a logarithmic progression is a good start (e.g., 10, 30, 100, 300 mg/kg). Include a "Vehicle Only" control group.

• Route of Administration: Intraperitoneal (IP) or Oral (PO), depending on the intended clinical route and formulation.

• Dosing Schedule: Single dose (Day 0).

• Study Duration: 7-14 days of observation.

Procedure:

• Acclimation: Allow animals to acclimate to the facility for at least 3-5 days before the study begins.

• Pre-Dose Measurements: On Day 0, record the initial body weight of each animal.

• Dose Administration: Prepare the formulations as described in Protocol 1. Administer the calculated dose volume to each animal based on its individual body weight. Ensure the vehicle control group receives the same volume of vehicle as the highest dose group.

• Post-Dose Monitoring:

  • Intensive (First 4-6 hours): Observe animals continuously for immediate adverse reactions (e.g., seizures, ataxia, respiratory distress).

  • Daily: Record body weight for each animal. Perform a detailed clinical observation, looking for signs of toxicity such as hunched posture, lethargy, piloerection (rough coat), dehydration, or abnormal gait.

• Endpoint Criteria: Define humane endpoints. A common endpoint is >20% body weight loss or severe, persistent clinical signs. Animals reaching these endpoints should be humanely euthanized.

• Data Analysis: Plot the mean body weight change for each group over time. Note the dose level at which significant body weight loss (>10%) or other clinical signs appear. The MTD is the highest dose level that was well-tolerated by these criteria.

Part IV: Troubleshooting Guide - When Experiments Go Wrong

In vivo experiments are complex, and unexpected results are common. This section addresses frequent issues in a Q&A format.

Q5: I'm seeing severe toxicity at doses I expected to be safe. What could be the cause?

Answer: This is a critical safety observation. The cause can be compound-related or formulation-related.

• Vehicle Toxicity: Is the vehicle itself causing the toxicity? Always run a "Vehicle Only" control group. High concentrations of DMSO, PEG, or Tween 80 can cause adverse effects like abdominal irritation (for IP) or osmotic diarrhea (for PO).

• Formulation Instability (Precipitation): Did the compound crash out of solution upon injection? This can cause a severe inflammatory response or create an embolism, leading to acute toxicity. Re-check the clarity of your formulation and consider if it is stable upon dilution in an aqueous environment.

• Rapid Cmax Spike: The formulation might be delivering the drug too quickly, leading to a very high peak plasma concentration (Cmax) that is toxic, even if the overall exposure (AUC) is low. This is a pharmacokinetic issue.[10]

• Off-Target Pharmacology: The compound may have unexpected biological targets that mediate the toxicity. The nitro group, for example, can sometimes be associated with specific toxicities.[5]

Q6: My compound shows no efficacy, even at the MTD. What are the next steps?

Answer: A lack of efficacy at the highest safe dose is a common and challenging result. A systematic approach is needed to diagnose the problem.

Visualization 2: Troubleshooting Lack of Efficacy```dot

Caption: The therapeutic window is the dose range between the minimum required for efficacy and the maximum that is tolerated.

References

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• Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. (2016). Journal of Medicinal Chemistry. [Link]

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2018). Journal of Medicinal Chemistry. [Link]

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• Optimising in vivo pharmacology studies--Practical PKPD considerations. (2009). British Journal of Pharmacology. [Link]

• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (2021). Molecules. [Link]

• Studies on quinoline derivatives and related compounds. 5. Synthesis and antimicrobial activity of novel 1-alkoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids. (1986). Journal of Medicinal Chemistry. [Link]

• The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. (2014). Current Medicinal Chemistry. [Link]

• Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. (2022). SLAS DISCOVERY: Advancing Life Sciences R&D. [Link]

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• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (2011). Expert Opinion on Drug Delivery. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid within the Quinolone Landscape

An In-depth Guide for Researchers and Drug Development Professionals

In the ever-evolving field of antibacterial drug discovery, the quinolone scaffold remains a cornerstone for the development of potent therapeutic agents. This guide provides a detailed comparison of the lesser-studied 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid with established quinolone antibiotics. By examining its structural attributes in the context of well-understood structure-activity relationships (SAR) and comparing it to the first-generation quinolone, nalidixic acid, and the highly successful second-generation fluoroquinolone, ciprofloxacin, we aim to provide a comprehensive perspective for researchers in drug development.

Introduction to the Quinolone Class

Quinolones are a class of synthetic broad-spectrum antibiotics.[1][2] Their core structure consists of a bicyclic aromatic system.[3] The antibacterial action of quinolones primarily involves the inhibition of bacterial DNA gyrase (a type II topoisomerase) and topoisomerase IV, enzymes essential for DNA replication, repair, and recombination.[2][4][5] By targeting these enzymes, quinolones disrupt DNA synthesis, leading to bacterial cell death.[3]

The evolution of quinolones is often categorized into generations, each marked by an expanded spectrum of activity and improved pharmacokinetic properties.[1] The addition of a fluorine atom at the C-6 position, a key feature of fluoroquinolones, significantly enhanced their antibacterial potency and spectrum.[3][6]

Profiling 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound featuring a quinoline core with a hydroxyl group at the 4-position, a nitro group at the 6-position, and a carboxylic acid group at the 3-position.[1] Its molecular formula is C₁₀H₆N₂O₅, with a molecular weight of approximately 234.17 g/mol .[1]

Comparative Analysis with Key Quinolones

To understand the potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, it is instructive to compare its structure and known features with those of nalidixic acid and ciprofloxacin.

Structural and Physicochemical Comparison

Feature	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	Nalidixic Acid	Ciprofloxacin
Chemical Structure	A quinoline core with hydroxyl, nitro, and carboxylic acid groups.	A naphthyridinone core with a carboxylic acid and an ethyl group.	A fluoroquinolone with a cyclopropyl group, a piperazine moiety, and a fluorine atom.
Molecular Formula	C₁₀H₆N₂O₅	C₁₂H₁₂N₂O₃	C₁₇H₁₈FN₃O₃
Molecular Weight	234.17 g/mol [1]	232.24 g/mol	331.34 g/mol
Key Functional Groups	4-hydroxyl, 6-nitro, 3-carboxylic acid	1-ethyl, 7-methyl, 3-carboxylic acid	6-fluoro, 7-piperazinyl, 1-cyclopropyl, 3-carboxylic acid

Mechanism of Action and Antibacterial Spectrum

The primary mechanism of action for clinically established quinolones is the inhibition of DNA gyrase and topoisomerase IV.[3][4]

• Nalidixic Acid : As a first-generation quinolone, it primarily targets DNA gyrase and is more effective against Gram-negative bacteria.[7] Its spectrum is relatively narrow, and it has been largely superseded by newer agents.[8]

• Ciprofloxacin : A second-generation fluoroquinolone, ciprofloxacin exhibits potent, broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[4] The fluorine atom at C-6 and the piperazine ring at C-7 are crucial for this enhanced activity.[3] It inhibits both DNA gyrase and topoisomerase IV.[4]

For 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid , while a definitive mechanism is unconfirmed, its core 4-quinolone-3-carboxylic acid structure is a known pharmacophore for targeting bacterial topoisomerases. The presence of a nitro group at the C-6 position is a notable feature. In some other classes of antimicrobials, such as nitrofurans and nitroimidazoles, the nitro group is a prodrug element that, upon reduction within the bacterial cell, forms cytotoxic radicals. It is plausible that the 6-nitro group in this quinolone derivative could contribute to its antibacterial effect through a similar mechanism, in addition to or in place of direct enzyme inhibition. However, without experimental data, this remains speculative.

The following diagram illustrates the established mechanism of action for fluoroquinolones like ciprofloxacin.

Figure 2. Workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Protocol:

• Preparation of Antimicrobial Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Create a series of two-fold dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) directly in a 96-well microtiter plate.

• Inoculum Preparation: From a fresh culture (18-24 hours) on an agar plate, pick several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Inoculation: Dilute the adjusted bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth (i.e., the well is clear). Include a growth control (no antibiotic) and a sterility control (no bacteria).

DNA Gyrase Inhibition Assay

This assay measures the ability of a compound to inhibit the supercoiling activity of DNA gyrase.

Principle: DNA gyrase introduces negative supercoils into relaxed circular DNA in an ATP-dependent reaction. The supercoiled and relaxed DNA forms can be separated by agarose gel electrophoresis. An inhibitor will prevent the conversion of relaxed DNA to its supercoiled form.

Step-by-Step Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer (containing Tris-HCl, KCl, MgCl₂, DTT, and spermidine), ATP, relaxed plasmid DNA (e.g., pBR322), and the test compound at various concentrations.

• Enzyme Addition: Add a defined amount of purified E. coli DNA gyrase to initiate the reaction. Include a positive control (no inhibitor) and a negative control (no enzyme or no ATP).

• Incubation: Incubate the reaction mixture at 37°C for 1 hour.

• Termination: Stop the reaction by adding a stop solution containing a detergent (e.g., SDS) and a loading dye.

• Electrophoresis: Load the samples onto a 1% agarose gel. Run the gel at a constant voltage until the different DNA topoisomers are adequately separated.

• Visualization: Stain the gel with ethidium bromide or another DNA stain and visualize the DNA bands under UV light. The inhibition of supercoiling is observed as a decrease in the intensity of the supercoiled DNA band and an increase in the relaxed DNA band with increasing concentrations of the test compound.

Conclusion and Future Directions

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid presents an interesting scaffold for potential antimicrobial development. Its structural similarity to the core quinolone pharmacophore suggests a potential for targeting bacterial topoisomerases. However, the lack of an N-1 substituent and a C-7 heterocyclic ring, which are known to be critical for high potency and broad-spectrum activity in modern quinolones, may limit its efficacy. The unique presence of a 6-nitro group warrants further investigation to determine if it contributes to the antibacterial activity through a mechanism distinct from or synergistic with DNA gyrase inhibition.

To ascertain the true potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, further research is imperative. The experimental protocols detailed in this guide provide a framework for a systematic evaluation of its antibacterial spectrum (MIC testing) and its specific molecular target (DNA gyrase inhibition assays). Such studies will be crucial in determining whether this compound or its derivatives could offer a viable path for the development of new antibacterial agents.

References

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A Researcher's Guide to Validating the Biological Activity of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid

For drug development professionals and researchers, the journey from a synthesized compound to a validated therapeutic candidate is one of rigorous, multi-faceted investigation. This guide provides an in-depth technical framework for the validation of the biological activity of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, a notable member of the quinoline carboxylic acid family. This document eschews a rigid template, instead offering a logical and scientifically-grounded workflow designed to thoroughly characterize this compound's potential. We will delve into its reported activities, compare its structural class to established compounds, and provide detailed, field-tested protocols for its validation.

Introduction to 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid: A Compound of Interest

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound featuring a quinoline core. This core structure is a "privileged scaffold" in medicinal chemistry, forming the backbone of numerous compounds with diverse and potent pharmacological properties, including antibacterial, antiviral, anticancer, and anti-inflammatory activities[1][2]. The specific substitutions on this molecule—a hydroxyl group at the 4-position, a nitro group at the 6-position, and a carboxylic acid at the 3-position—are key to its potential biological functions[3].

Initial studies and the chemical nature of its functional groups suggest that 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid possesses a range of biological activities, including antibacterial, antifungal, and antiprotozoal properties[3]. The nitroaromatic group is a well-known pharmacophore in antimicrobial agents, while the quinoline-3-carboxylic acid moiety is characteristic of quinolone antibiotics[4]. The mechanism of action, while not yet fully elucidated, is thought to involve the reduction of the nitro group into reactive intermediates and the formation of hydrogen bonds with biological macromolecules via the hydroxyl and carboxylic acid groups[3].

This guide will provide the necessary context and methodologies to rigorously test these putative activities.

Comparative Analysis: Positioning within the Quinoline Landscape

To appreciate the potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, it is essential to compare it with other biologically active quinoline derivatives. This comparison provides a benchmark for expected potency and a rationale for selecting appropriate validation assays.

Quinolone-3-Carboxamide Derivatives: Immunomodulators and Anti-cancer Agents

While our target compound is a carboxylic acid, the closely related quinolinone-3-carboxamides have yielded several important drugs. Understanding their mechanisms provides context for the potential pleiotropic effects of quinoline-based compounds.

Compound	Primary Biological Activity	Mechanism of Action
Linomide	Immunomodulatory, Anti-angiogenic	Stimulates natural killer (NK) cell activity and cytokine production.
Rebamipide	Gastroprotective, Anti-inflammatory	Increases prostaglandin E2 in gastric mucosa, scavenges reactive oxygen species, and stimulates mucus secretion[1][5][6].
Tasquinimod	Anti-angiogenic, Immunomodulatory, Anti-cancer	Binds to S100A9, inhibiting its interaction with TLR4 and RAGE, which modulates myeloid cell function and suppresses the tumor microenvironment. Also shows effects on histone deacetylase 4 (HDAC4)[7].

This table provides a comparative overview of related quinolinone-3-carboxamide drugs, highlighting their diverse mechanisms of action.

Quinolines as Enzyme Inhibitors and Receptor Antagonists

The quinoline scaffold is also central to numerous targeted therapies, demonstrating its versatility in interacting with specific biological molecules.

Target Class	Example Compound(s)	Typical Potency (IC50/Ki)
Dihydroorotate Dehydrogenase (DHODH) Inhibitors	Brequinar, Teriflunomide (A77 1726)	Potent inhibitors often exhibit IC50 values in the low nanomolar to low micromolar range. For instance, Brequinar has an IC50 of ~4.5 nM for human DHODH[8].
Sirtuin 3 (SIRT3) Inhibitors	SIRT3-IN-1	IC50 values for selective inhibitors can be in the sub-micromolar range, for example, 0.043 µM for SIRT3-IN-1[9].
NMDA Receptor Antagonists	MK-801, Ro 25-6981	Binding affinities (Ki) can be very high, with values in the low nanomolar range (e.g., MK-801 Ki = 5.5 nM)[10].

This table showcases the potency of various quinoline-based inhibitors and antagonists against different biological targets.

Experimental Validation Workflow

The following section provides detailed, step-by-step protocols for validating the primary reported activities of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. The causality behind experimental choices is explained to ensure trustworthiness and reproducibility.

Workflow for Biological Activity Validation

Caption: A three-phase workflow for the comprehensive validation of a novel compound's biological activity.

Detailed Experimental Protocols

These protocols are designed to be self-validating systems, incorporating necessary controls for robust and interpretable data.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism[11][12].

Principle: A standardized suspension of a microorganism is exposed to serial dilutions of the test compound in a liquid growth medium. The MIC is determined after a specified incubation period.

Step-by-Step Methodology:

• Preparation of Compound Stock Solution:

  • Dissolve 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to a high concentration (e.g., 10 mg/mL). The choice of solvent is critical; it must solubilize the compound without exhibiting antimicrobial activity at its final concentration in the assay.

• Preparation of Microtiter Plates:

  • Using a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in a suitable sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). The final volume in each well should be 100 µL.

  • Include a positive control (broth with microorganism, no compound) and a negative control (broth only). A solvent control (broth with microorganism and the highest concentration of DMSO used) is crucial to rule out any inhibitory effects of the solvent.

• Inoculum Preparation:

  • Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard. This ensures a consistent and reproducible starting number of organisms.

  • Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the assay wells.

• Inoculation and Incubation:

  • Add 100 µL of the diluted inoculum to each well (except the negative control), bringing the final volume to 200 µL.

  • Incubate the plates at the appropriate temperature and duration (e.g., 37°C for 24 hours for most bacteria).

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • For a more quantitative assessment, a viability indicator like Resazurin can be added. A color change from blue to pink indicates metabolic activity (growth)[11]. The MIC is the lowest concentration that prevents this color change.

Protocol: In Vitro Antiproliferative Activity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability. It is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color[6][12][13][14].

Principle: The amount of purple formazan produced is directly proportional to the number of viable cells, allowing for the quantification of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., HCT-116 colon cancer, MCF-7 breast cancer) into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well). The optimal seeding density ensures that cells are in the logarithmic growth phase during the experiment.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in the appropriate cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a no-treatment control.

• Incubation:

  • Incubate the plate for a specified period (e.g., 48 or 72 hours) to allow the compound to exert its effect.

• MTT Addition and Formazan Solubilization:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, until a purple precipitate is visible[14].

  • Add 100 µL of a solubilization solution (e.g., acidic isopropanol or DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the logarithm of the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Protocol: In Vitro Antiprotozoal Activity (Leishmania donovani Amastigote Assay)

This assay evaluates the compound's ability to kill the intracellular amastigote stage of Leishmania, which is the clinically relevant form of the parasite.

Principle: Host cells (macrophages) are infected with Leishmania promastigotes, which then transform into amastigotes. The infected cells are treated with the test compound, and the viability of the intracellular amastigotes is subsequently assessed[15].

Step-by-Step Methodology:

• Macrophage Preparation:

  • Differentiate a human monocytic cell line (e.g., THP-1) into macrophage-like cells by treating them with Phorbol 12-myristate 13-acetate (PMA) for 48 hours. Differentiated cells become adherent and phagocytic.

  • Seed the differentiated macrophages into a 96-well plate.

• Parasite Infection:

  • Infect the macrophages with late-stage Leishmania donovani promastigotes at a specific ratio (e.g., 10 parasites per macrophage).

  • Incubate for 24 hours to allow the parasites to be phagocytosed and transform into amastigotes.

• Compound Treatment:

  • Wash the wells to remove any remaining extracellular promastigotes.

  • Add fresh medium containing serial dilutions of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid and incubate for 72 hours.

• Quantification of Parasite Viability:

  • There are several methods for quantification:

    • Microscopic Counting: Lyse the host cells, prepare a slide, and count the number of amastigotes per macrophage. This is accurate but low-throughput.

    • Parasite Rescue and Transformation: Gently lyse the host cells to release the viable amastigotes. Transfer these to a new plate with a medium that supports promastigote growth. The number of viable amastigotes is proportional to the number of promastigotes that grow out, which can be quantified using a viability dye like AlamarBlue[15].

• Data Analysis:

  • Determine the percentage of parasite inhibition for each compound concentration compared to the untreated control.

  • Calculate the EC50 value (the concentration that inhibits 50% of parasite growth).

Visualizing the Validation Pathway

A clear understanding of the logical flow from initial screening to mechanistic studies is crucial.

Caption: Logical flow from initial screening to a validated lead candidate.

Conclusion and Future Directions

This guide provides a comprehensive framework for the systematic validation of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid's biological activity. By employing these robust, self-validating protocols, researchers can generate high-quality, reproducible data. The key to a successful validation lies not just in performing the experiments, but in understanding the scientific rationale behind each step, from the choice of controls to the interpretation of results.

While initial reports are promising, the quantitative data generated through these assays will be critical in determining the true therapeutic potential of this compound. Future work should focus on elucidating its precise mechanism of action, which could involve identifying its specific molecular targets. This knowledge will be invaluable for any subsequent lead optimization and preclinical development efforts. The quinoline scaffold continues to be a rich source of therapeutic innovation, and a thorough, methodologically sound investigation of new derivatives like 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a vital endeavor in the quest for novel medicines.

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A Comparative Analysis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid and Established Antimicrobial Agents

A Technical Guide for Researchers in Drug Development

In the relentless pursuit of novel antimicrobial agents to combat the escalating threat of drug-resistant pathogens, quinoline derivatives have emerged as a promising class of compounds.[1] This guide provides a comprehensive comparative analysis of a specific, yet under-researched, member of this family, 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, against a panel of well-established antimicrobial drugs. While direct experimental data on the antimicrobial potency of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is limited in publicly accessible literature, this document aims to provide a thorough comparison based on the known activities of structurally related compounds and the foundational principles of antimicrobial action.

This guide is intended for researchers, scientists, and drug development professionals, offering a structured overview of the potential of this nitroquinoline derivative. We will delve into its hypothetical antimicrobial spectrum, its likely dual mechanism of action, and provide detailed experimental protocols for its evaluation, thereby establishing a framework for future in-vitro studies.

The Antimicrobial Landscape: A Comparative Overview

To contextualize the potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, it is essential to compare its anticipated performance against a spectrum of clinically relevant antimicrobial agents. This section presents a comparative summary of Minimum Inhibitory Concentration (MIC) values for established drugs against key pathogenic microorganisms. The data presented here is compiled from various scientific sources and serves as a benchmark for the evaluation of novel compounds like 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Antimicrobial Agent	Class	Target Organism	ATCC Strain	MIC (µg/mL)
Ciprofloxacin	Fluoroquinolone	Escherichia coli	25922	0.004 - 0.016[2]
Staphylococcus aureus	29213	0.25 - 0.5[3][4]
Pseudomonas aeruginosa	27853	0.25 - 0.5[3]
Vancomycin	Glycopeptide	Staphylococcus aureus	29213	0.5 - 2[5][6]
Enterococcus faecalis	29212	1 - 4[5]
Fluconazole	Azole Antifungal	Candida albicans	90028	0.25 - 0.5[7]
Candida albicans	10231	14[8]
4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	Nitroquinoline	Escherichia coli	25922	Data not available
Staphylococcus aureus	29213	Data not available
Pseudomonas aeruginosa	27853	Data not available
Candida albicans	90028	Data not available

Note: The MIC values for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are not available in the reviewed literature. The provided MIC ranges for the comparator drugs are based on published data and may vary depending on the specific testing conditions.

Unraveling the Mechanism of Action: A Dual-Pronged Hypothesis

The chemical structure of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, featuring both a quinoline core and a nitro group, suggests a potential dual mechanism of antimicrobial action. This contrasts with traditional quinolones and introduces a fascinating avenue for overcoming resistance.

The Quinolone Core: Targeting Bacterial DNA Replication

The foundational mechanism of quinolone antibiotics lies in their ability to inhibit bacterial DNA synthesis.[9] They achieve this by targeting two essential type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[9]

• DNA Gyrase: This enzyme is crucial for introducing negative supercoils into bacterial DNA, a process necessary for the initiation of replication and transcription.

• Topoisomerase IV: This enzyme is primarily involved in the decatenation of daughter chromosomes following DNA replication, allowing for proper cell division.

By forming a stable ternary complex with the enzyme and DNA, quinolones trap the enzyme in a state where it has cleaved the DNA but cannot re-ligate it. This leads to an accumulation of double-strand DNA breaks, ultimately triggering cell death.

Caption: Nitroaromatic compound mechanism.

The combination of these two mechanisms in 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid could offer a synergistic advantage, potentially leading to a broader spectrum of activity and a lower propensity for resistance development compared to conventional quinolones.

Experimental Protocols for Antimicrobial Evaluation

To rigorously assess the antimicrobial potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, standardized in-vitro susceptibility testing is paramount. The following section outlines a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) based on the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method for MIC Determination

This method is a gold standard for quantitative antimicrobial susceptibility testing.

Materials:

• 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (and comparator agents)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Bacterial and fungal strains (e.g., ATCC reference strains)

• Spectrophotometer

• Sterile saline (0.85%)

• Incubator

Procedure:

• Preparation of Stock Solutions:

  • Dissolve 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid and comparator agents in an appropriate solvent (e.g., DMSO, followed by dilution in broth) to a high concentration (e.g., 1280 µg/mL).

• Preparation of Microtiter Plates:

  • Perform serial two-fold dilutions of the stock solutions in the respective broth media across the wells of the 96-well plates to achieve a range of concentrations (e.g., 0.06 to 64 µg/mL).

  • Include a growth control well (broth with inoculum, no drug) and a sterility control well (broth only).

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), prepare a bacterial or fungal suspension in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared inoculum.

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• MIC Determination:

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism. This can be determined visually or by measuring the optical density at 600 nm.

Caption: Broth microdilution workflow.

Concluding Remarks and Future Directions

While the definitive antimicrobial profile of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid awaits empirical validation, its structural features present a compelling case for its investigation as a novel therapeutic agent. The hypothesized dual mechanism of action, combining the established DNA replication inhibition of quinolones with the oxidative stress induction by the nitro group, offers a promising strategy to combat microbial growth and potentially mitigate the development of resistance.

The lack of available MIC data underscores the necessity for immediate in-vitro screening of this compound against a broad panel of pathogenic bacteria and fungi. The experimental protocols detailed in this guide provide a robust framework for such an evaluation. Future research should also focus on elucidating the precise molecular interactions of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid with its putative targets and confirming the role of oxidative stress in its antimicrobial activity. Such studies will be instrumental in determining the true potential of this and other nitroquinoline derivatives in the ongoing battle against infectious diseases.

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A Comparative Guide to the Structure-Activity Relationship of 4-Hydroxy-3-quinolinecarboxylic Acid Analogs as Bioactive Agents

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4-hydroxy-3-quinolinecarboxylic acid derivatives, with a particular focus on the impact of nitro substitution at the 6-position. We will explore their primary biological targets, compare their performance against established alternatives, and provide detailed experimental protocols for their synthesis and evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals actively working in the field of small molecule therapeutics.

Introduction: The Quinoline-4-carboxylic Acid Scaffold - A Privileged Structure in Medicinal Chemistry

The quinoline ring system is a cornerstone in the development of therapeutic agents, with its derivatives exhibiting a vast array of biological activities, including antimalarial, antibacterial, and anticancer properties. Within this broad class, the 4-hydroxy-3-quinolinecarboxylic acid scaffold has emerged as a particularly promising pharmacophore. Its rigid, planar structure and the presence of key hydrogen bonding donors and acceptors allow for specific and high-affinity interactions with various biological targets.

The addition of a nitro group, a potent electron-withdrawing moiety, at the 6-position of this scaffold is hypothesized to significantly modulate its electronic properties and biological activity. The nitro group is a known pharmacophore that can participate in redox reactions within cells, leading to cytotoxic effects against pathogens and cancer cells.[1][2] This guide will dissect the SAR of this specific analog class, providing a comparative framework for its potential therapeutic applications.

Primary Biological Target: Dihydroorotate Dehydrogenase (DHODH)

A primary and well-validated target of 4-quinoline carboxylic acid derivatives is Dihydroorotate Dehydrogenase (DHODH).[3][4][5] This enzyme is critical for the de novo biosynthesis of pyrimidines, which are essential building blocks for DNA and RNA. Inhibition of DHODH leads to pyrimidine depletion, arresting cell cycle progression and halting cell proliferation. This mechanism is particularly effective in rapidly dividing cells, such as cancer cells and activated lymphocytes, making DHODH an attractive target for cancer and autoimmune disease therapies.

Mechanism of Action: DHODH Inhibition

Structure-Activity Relationship for DHODH Inhibition

The potency of 4-quinoline carboxylic acid analogs as DHODH inhibitors is dictated by specific structural features that govern their interaction with the enzyme's binding pocket. A structure-guided approach has been instrumental in optimizing these interactions.[3][4][5]

• Core Scaffold: The 4-hydroxy and 3-carboxy groups are essential for binding. They form key hydrogen bonds with amino acid residues in the active site.

• Substitutions at Position 2: Bulky aromatic substituents at this position can enhance potency by occupying a hydrophobic pocket.

• Substitutions on the Benzenoid Ring: Modifications here, such as the introduction of a 6-nitro group, can influence electronic properties and provide additional interactions. For instance, strategically placed hydrogen bond acceptors can form novel interactions with residues like T63 and Y356 in the brequinar-binding pocket of DHODH.[3][5]

Performance Comparison: Quinoline Analogs vs. Brequinar

Brequinar is a well-characterized, potent inhibitor of DHODH that has been evaluated in clinical trials. Therefore, it serves as a critical benchmark for novel DHODH inhibitors.

Compound/Analog	Target	IC50 (nM)	Key Structural Features	Reference
Brequinar	DHODH	10 - 30	Biphenyl core	[3][5]
Analog 41	DHODH	9.71 ± 1.4	Quinoline-based, optimized for H-bonding	[3][5]
Analog 43	DHODH	26.2 ± 1.8	Quinoline-based, water-mediated H-bond with T63	[3][5]
Analog 46	DHODH	28.3 ± 3.3	1,7-Naphthyridine core, H-bond with Y356	[3][5]

As the data indicates, optimized 4-quinoline carboxylic acid analogs can achieve potency comparable to or even exceeding that of brequinar.[3][5] Notably, analog 41 also demonstrated significant oral bioavailability (F = 56%), a crucial parameter for drug development.[3]

Alternative Biological Activities and Comparative Analysis

While DHODH inhibition is a prominent activity, the 4-hydroxy-3-quinolinecarboxylic acid scaffold is pleiotropic, interacting with other biological targets.

Inhibition of Cellular Respiration

Certain analogs of 4-hydroxy-3-quinolinecarboxylic acid have been shown to inhibit cellular respiration by targeting dehydrogenase enzymes such as malate dehydrogenase and lactate dehydrogenase.[6][7]

• SAR Insights: Lipophilic congeners, particularly those with substitutions at the 7-position, show a preference for inhibiting mitochondrial enzymes.[6] The inhibition of malate dehydrogenase is linearly related to the molar refractivity (MR) of the substituents, while the inhibition of Ehrlich ascites tumor cell respiration correlates with lipophilicity (π).[7]

• Comparison: These compounds can be compared to other known inhibitors of cellular respiration, such as the chemotherapeutic agent lonidamine. The quinoline derivatives offer a distinct chemical scaffold with the potential for improved selectivity and reduced off-target effects.

Anti-inflammatory and Antibacterial Activity

Quinoline-3-carboxylic acids have demonstrated significant anti-inflammatory properties in lipopolysaccharide (LPS)-induced inflammation models, with potencies comparable to the classical NSAID indomethacin.[8] Additionally, analogs bearing resemblance to fluoroquinolone antibiotics have been synthesized and show antibacterial activity.[9] For instance, derivatives with a fluorine at the 6-position and a piperazinyl group at the 7-position are potent antibacterial agents.[9]

Experimental Protocols

To facilitate further research and validation, we provide detailed, step-by-step methodologies for the synthesis and biological evaluation of these compounds.

Synthesis: Pfitzinger Condensation Reaction

The Pfitzinger reaction is a classical and versatile method for the synthesis of quinoline-4-carboxylic acids.[4]

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve one equivalent of the appropriate isatin derivative (e.g., 6-nitroisatin) in a solution of ethanolic potassium hydroxide.

• Addition of Reagents: To the stirred solution, add 1.1 equivalents of a carbonyl compound containing an α-methylene group (e.g., sodium pyruvate).

• Reflux: Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the mixture to room temperature and pour it into ice-cold water.

• Precipitation: Acidify the aqueous solution with concentrated hydrochloric acid (HCl) to a pH of approximately 2-3. The desired 4-hydroxy-6-nitro-3-quinolinecarboxylic acid will precipitate out of solution.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or a mixture of DMF and water.

Biological Evaluation: DHODH Inhibition Assay

This protocol describes a standard in vitro assay to determine the IC50 of a compound against human DHODH.

Materials:

• Recombinant human DHODH enzyme

• Dihydroorotate (DHO)

• Coenzyme Q10 (CoQ10)

• 2,6-dichloroindophenol (DCIP)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 150 mM NaCl, 10% glycerol, 0.05% Triton X-100)

• Test compounds dissolved in DMSO

• 96-well microplate

• Microplate reader

Protocol:

• Prepare Reagents: Prepare stock solutions of DHO, CoQ10, and DCIP in the assay buffer. Prepare serial dilutions of the test compounds in DMSO.

• Assay Reaction: In a 96-well plate, add the assay buffer, the test compound at various concentrations (final DMSO concentration should be ≤1%), and the DHODH enzyme. Incubate for 15 minutes at room temperature.

• Initiate Reaction: Start the reaction by adding a mixture of DHO, CoQ10, and DCIP to each well.

• Measure Absorbance: Immediately begin monitoring the decrease in absorbance of DCIP at 600 nm every 30 seconds for 10-15 minutes using a microplate reader. The rate of DCIP reduction is proportional to DHODH activity.

• Data Analysis: Calculate the initial reaction rates for each compound concentration. Plot the percentage of inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

The 4-hydroxy-3-quinolinecarboxylic acid scaffold is a versatile and potent platform for the development of novel therapeutics. The introduction of a 6-nitro substituent offers a promising avenue for modulating the activity of these compounds, particularly for applications in oncology and infectious diseases where DHODH is a key target. The SAR data presented herein demonstrates that with rational, structure-based design, it is possible to develop analogs with potencies rivaling or exceeding those of established clinical candidates like brequinar.

Future research should focus on a comprehensive evaluation of the ADME (absorption, distribution, metabolism, and excretion) and toxicological profiles of the most potent 6-nitro analogs. Furthermore, exploring their efficacy in in vivo models of cancer and autoimmune diseases will be crucial for their translation into clinical practice. The detailed protocols provided in this guide offer a robust framework for undertaking such investigations.

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A Comparative Analysis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid and Its Derivatives: A Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, the quinoline scaffold remains a cornerstone for the development of novel therapeutic agents. Its versatile structure has given rise to a multitude of compounds with a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] Among the vast family of quinoline-based compounds, 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid stands out as a molecule of significant interest due to its unique substitution pattern and potential for diverse chemical modifications.

This guide provides a comprehensive comparative analysis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid and its rationally designed derivatives. We will delve into the synthesis, physicochemical properties, and a comparative evaluation of their biological performance, supported by experimental data from analogous systems and detailed protocols. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to explore this promising class of compounds.

The Core Scaffold: 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound featuring a quinoline core substituted with a hydroxyl group at the 4-position, a nitro group at the 6-position, and a carboxylic acid at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and a predisposition for various biological activities.

Key Structural Features and Their Implications:

• Quinoline Core: A bicyclic aromatic heterocycle that serves as the fundamental pharmacophore.

• 4-Hydroxy Group: Can participate in hydrogen bonding and may be crucial for interaction with biological targets.

• 6-Nitro Group: A strong electron-withdrawing group that can influence the electronic properties of the entire molecule. It is often associated with antimicrobial and cytotoxic activities, potentially through bioreduction to reactive intermediates.

• 3-Carboxylic Acid Group: Provides a key site for derivatization to form esters, amides, and other analogues, allowing for the modulation of physicochemical properties such as solubility, lipophilicity, and cell permeability. This group is also critical for the antibacterial activity of the well-known quinolone antibiotics.[2]

Synthesis of the Parent Compound:

The most common laboratory-scale synthesis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid involves the nitration of 4-hydroxyquinoline-3-carboxylic acid. This electrophilic aromatic substitution is typically carried out using a mixture of concentrated nitric and sulfuric acids under carefully controlled temperature conditions to ensure selective introduction of the nitro group at the 6-position.

Comparative Analysis of Derivatives

While direct comparative studies on a series of derivatives of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are not extensively documented in publicly available literature, we can extrapolate structure-activity relationships (SAR) from closely related quinoline and quinolone carboxamide systems to predict the performance of key derivatives.[1] This section will focus on a comparative analysis of the parent acid with its methyl ester and a representative N-phenyl amide derivative.

Compound	Structure	Predicted Biological Activity	Rationale for Predicted Activity
Parent Acid	4-Hydroxy-6-nitro-3-quinolinecarboxylic acid	Moderate antimicrobial and potential anticancer activity.	The presence of the nitro group and the quinoline core are known to contribute to these activities. The free carboxylic acid may limit cell permeability.
Methyl Ester Derivative	Methyl 4-hydroxy-6-nitroquinoline-3-carboxylate	Potentially enhanced antimicrobial activity, particularly against intracellular pathogens.	Esterification increases lipophilicity, which can improve cell membrane penetration. The ester can be hydrolyzed intracellularly to release the active acid.
N-Phenyl Amide Derivative	N-phenyl-4-hydroxy-6-nitroquinoline-3-carboxamide	Potentially significant anticancer activity.	The introduction of a carboxamide linkage and an additional aromatic ring are features commonly associated with potent anticancer quinoline and quinolone carboxamides, which are known to act as inhibitors of topoisomerase and protein kinases.[1]

Structure-Activity Relationship (SAR) Insights

The biological activity of quinoline derivatives is highly dependent on the nature and position of substituents on the core scaffold. Based on extensive research on related compounds, we can infer the following SAR for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid derivatives.

Caption: Inferred Structure-Activity Relationship for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid derivatives.

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental methodologies for the synthesis and biological evaluation are provided below.

Synthesis Workflows

A. Synthesis of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (Parent Compound)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-hydroxyquinoline-3-carboxylic acid in concentrated sulfuric acid at 0°C.

• Nitration: Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the solution while maintaining the temperature below 10°C.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-3 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Pour the reaction mixture onto crushed ice. The precipitate formed is collected by vacuum filtration.

• Purification: Wash the solid with cold water and recrystallize from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure product.

B. Synthesis of N-Phenyl-4-hydroxy-6-nitroquinoline-3-carboxamide (Amide Derivative)

• Acid Chloride Formation: Suspend 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid in an inert solvent (e.g., dichloromethane) and add thionyl chloride. Reflux the mixture until the solid dissolves completely. Remove the excess thionyl chloride under reduced pressure.

• Amidation: Dissolve the resulting acid chloride in a suitable solvent (e.g., tetrahydrofuran) and add a solution of aniline and a base (e.g., triethylamine) at 0°C.

• Reaction and Work-up: Stir the reaction mixture at room temperature overnight. Quench the reaction with water and extract the product with an organic solvent.

• Purification: Purify the crude product by column chromatography on silica gel.

Caption: Synthetic pathways for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid and its derivatives.

Biological Evaluation Protocols

A. Antimicrobial Activity Assay (Broth Microdilution Method)

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension in a suitable broth medium.

• Serial Dilution: Serially dilute the test compounds in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

B. In Vitro Anticancer Activity (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that inhibits 50% of cell growth) is then calculated.

Caption: Workflow for the biological evaluation of antimicrobial and anticancer activities.

Conclusion and Future Directions

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid presents a versatile and promising scaffold for the development of novel therapeutic agents. While the parent compound itself exhibits notable biological activities, its true potential lies in the strategic derivatization of the C-3 carboxylic acid group. As inferred from the broader literature on quinoline derivatives, conversion to amides is a particularly promising strategy for enhancing anticancer potency.

Future research should focus on the systematic synthesis and direct comparative biological evaluation of a library of ester and amide derivatives of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. Such studies, incorporating a wider range of amine and alcohol substituents, will provide a more definitive understanding of the structure-activity relationships and guide the optimization of lead compounds with improved efficacy and selectivity. Furthermore, mechanistic studies to elucidate the specific molecular targets of these compounds will be crucial for their advancement in the drug discovery pipeline.

References

• Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis. (2025). Medicinal Chemistry Research. [Link]

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. (n.d.). Molecules. [Link]

• The 4-quinolone-3-carboxylic acid motif as a multivalent scaffold in medicinal chemistry. (n.d.). Current Medicinal Chemistry. [Link]

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A Comparative Guide to the Potential Efficacy of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid: An Analysis Based on Structural Analogs

Disclaimer: Direct peer-reviewed efficacy studies on 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid are not extensively available in the current scientific literature. This guide, therefore, provides a comparative analysis of its potential efficacy based on the well-documented biological activities of its core structural components: the quinoline carboxylic acid scaffold and the nitroaromatic moiety. The insights presented herein are intended to guide future research and drug development efforts by drawing parallels with structurally related and well-characterized compounds.

Introduction: Deconstructing the Molecule to Predict Function

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a heterocyclic compound featuring a quinoline core, a structure renowned for its presence in a multitude of pharmacologically active agents.[1][2][3] The addition of a nitro group, a potent electron-withdrawing moiety, and a carboxylic acid group, which can influence pharmacokinetic properties, suggests a molecule with significant therapeutic potential.[4][5] This guide will explore the extrapolated efficacy of this compound by comparing it with established quinoline derivatives and nitroaromatic drugs in the fields of antimicrobial, anticancer, and neuropharmacological research.

Antimicrobial Potential: A Tale of Two Moieties

The antimicrobial potential of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid can be inferred from the known activities of both nitroaromatic compounds and quinoline derivatives.

The Nitro Group's Role in Microbial Inhibition

Nitroaromatic compounds are a well-established class of antimicrobial agents.[4] Their mechanism of action is primarily dependent on the bioreduction of the nitro group within the microbial cell. This process, often carried out by microbial nitroreductases, generates reactive nitroso and hydroxylamine intermediates that can induce significant cellular damage, including DNA damage, leading to cell death.[4][6] This is a key mechanism for drugs like metronidazole.[4]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

A standard method to assess the antimicrobial efficacy of a new compound is the determination of its MIC, the lowest concentration that inhibits visible microbial growth.

• Preparation of Stock Solution: Dissolve the test compound (e.g., 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid) in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the stock solution with sterile microbial growth medium (e.g., Mueller-Hinton broth for bacteria).

• Inoculation: Add a standardized suspension of the target microorganism (e.g., E. coli, S. aureus) to each well. Include positive (microorganism in medium without the compound) and negative (medium only) controls.

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours).

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be confirmed by measuring the optical density at 600 nm.

Nitroquinolines: The Case of Nitroxoline

Nitroxoline (8-hydroxy-5-nitroquinoline) is a nitroquinoline derivative that has been used for treating urinary tract infections.[7][8] Its antimicrobial activity is broad-spectrum, and its mechanism is multifaceted.[9][10] A key aspect of its action is the chelation of essential divalent metal ions, such as zinc and copper, which disrupts crucial bacterial enzymatic processes.[10] Furthermore, recent studies suggest that nitroxoline can act as a metallophore, causing an overload of these metal ions within the bacterial cell and disrupting the integrity of the bacterial outer membrane.[10]

Given the structural similarity, it is plausible that 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid could exert its antimicrobial effects through a combination of these mechanisms: the generation of reactive nitro species and the disruption of metal homeostasis.

Caption: General mechanism of nitroaromatic antimicrobial drugs.

Anticancer Potential: Targeting Cellular Proliferation

The quinoline scaffold is a cornerstone in the development of anticancer agents.[1][11][12] Various quinoline derivatives have been shown to inhibit cancer cell proliferation through diverse mechanisms of action.

Mechanisms of Action of Anticancer Quinolines

Known mechanisms for anticancer quinoline derivatives include:

• Tyrosine Kinase Inhibition: Many quinoline-based drugs, such as bosutinib, target specific tyrosine kinases that are overactive in cancer cells, thereby inhibiting signaling pathways responsible for cell growth and proliferation.[12][13]

• Topoisomerase Inhibition: Compounds like camptothecin, which contains a quinoline moiety, inhibit topoisomerase I, an enzyme essential for DNA replication and repair, leading to apoptosis in cancer cells.[1]

• Tubulin Polymerization Inhibition: Some quinoline derivatives can interfere with the dynamics of microtubules by inhibiting tubulin polymerization, which is crucial for cell division, leading to cell cycle arrest.[1][12]

• Induction of Apoptosis: Many quinoline compounds have been shown to induce programmed cell death in cancer cells through various signaling pathways.[11]

Comparative Efficacy of Quinoline Derivatives

The efficacy of quinoline-based anticancer agents varies significantly with their substitution patterns. For instance, the presence of a carboxylic acid group, as in 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, has been shown in some derivatives to enhance selectivity towards cancer cells.[5] The acidic nature of the carboxylic acid can lead to preferential accumulation in the acidic tumor microenvironment.

Compound Class	Mechanism of Action	Example	Reference
Quinoline-3-Carboxylic Acids	Protein Kinase CK2 Inhibition	Various derivatives	[14]
2-Styrylquinoline-3-Carboxylic Acids	Antiproliferative	Various derivatives	[5]
4-Aminoquinolines	Antimalarial, potential anticancer	Chloroquine	[15]
Nitroquinolines	Anticancer	(Not specified)	[4]
General Quinoline Derivatives	Tyrosine Kinase, Topoisomerase, Tubulin Inhibition	Bosutinib, Camptothecin	[1][12][13]

This table illustrates the diverse range of anticancer activities associated with the quinoline scaffold, suggesting that 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a promising candidate for anticancer drug discovery. The nitro group may also contribute to anticancer activity, as many nitroaromatic compounds have been investigated for this purpose, sometimes as hypoxia-activated prodrugs.[16]

Caption: A typical workflow for screening a new chemical entity.

Neuropharmacological Potential: NMDA Receptor Antagonism

Certain quinoline derivatives, particularly those with a carboxylic acid group, are known to act as antagonists at the glycine site of the N-methyl-D-aspartate (NMDA) receptor.[17] Overactivation of NMDA receptors is implicated in various neurological disorders, making antagonists a subject of intense research.

The structure-activity relationship (SAR) studies of these antagonists have revealed key pharmacophoric features.[17][18] While a detailed analysis would require molecular modeling, the presence of the quinoline core with a carboxylic acid at the 3-position in 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid suggests that it could potentially interact with the NMDA receptor. However, the specific substitutions (a hydroxyl at the 4-position and a nitro at the 6-position) would significantly influence its binding affinity and selectivity. Further investigation is required to determine if this compound fits the established pharmacophore for NMDA receptor antagonism.

Toxicological Considerations

A crucial aspect of drug development is the evaluation of a compound's safety profile. While the nitro group is a valuable pharmacophore, it is also associated with potential toxicity.[19][20] The bioreduction of nitroaromatic compounds can lead to the formation of intermediates that are mutagenic or genotoxic.[6][16] Therefore, any investigation into the efficacy of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid must be accompanied by rigorous toxicological studies to assess its safety.

Conclusion and Future Directions

While direct experimental data on the efficacy of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is lacking, a comparative analysis of its structural components provides a strong rationale for its investigation as a potential therapeutic agent. The combination of a quinoline carboxylic acid scaffold with a nitro group suggests a high probability of significant biological activity, particularly in the antimicrobial and anticancer arenas, with a possibility for neuropharmacological effects.

Future research should focus on the synthesis and subsequent in vitro and in vivo evaluation of this compound. A comprehensive screening against a panel of bacterial and fungal strains, as well as various cancer cell lines, would provide the necessary empirical data to validate the hypotheses presented in this guide. Mechanistic studies would then be crucial to elucidate its mode of action and to guide further optimization of this promising chemical scaffold.

References

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• Synthesis, structure-activity relationship, and receptor pharmacology of a new series of quinoline derivatives acting as selective, noncompetitive mGlu1 antagonists. PubMed. [Link]

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• Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. PubMed. [Link]

• Antimicrobial activity of clioquinol and nitroxoline: a scoping review. PubMed. [Link]

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• Biological Activities of Quinoline Derivatives. ResearchGate. [Link]

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• The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. PMC - PubMed Central. [Link]

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• Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. PubMed. [Link]

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• Structure Activity Relationship of 4 Amino Quinoline Chloroquine | Antimalarial Medicinal Chemistry. YouTube. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Hydroxy-6-nitro-3-quinolinecarboxylic Acid: A Guide for Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, ensuring the safety of laboratory personnel and adherence to environmental regulations. As a trusted partner in your research, we are committed to providing essential safety and operational information that extends beyond the product itself.

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid. Therefore, this guidance is based on the known hazards of structurally similar compounds, specifically aromatic nitro compounds and quinoline carboxylic acid derivatives. A conservative approach is strongly advised.

Understanding the Hazard Profile: A Precautionary Approach

4-Hydroxy-6-nitro-3-quinolinecarboxylic acid possesses two key functional groups that dictate its hazard profile: an aromatic nitro group and a quinoline carboxylic acid core.

• Aromatic Nitro Compounds: This class of chemicals is known for its potential toxicity and, in some cases, explosive instability, especially di- and tri-nitro compounds.[1][2] While this compound is mono-nitrated, it is prudent to treat it as potentially hazardous and sensitive to heat, shock, or friction.[3]

• Quinoline Derivatives: Quinoline and its derivatives can exhibit varying degrees of toxicity and may cause irritation to the skin, eyes, and respiratory system.[4][5]

Given these characteristics, all handling and disposal procedures must be conducted with the utmost care, assuming the compound is toxic and potentially unstable under certain conditions.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid for any purpose, including disposal, the following minimum PPE is mandatory:

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects against splashes of solutions or airborne particles.
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Prevents skin contact with the potentially toxic and irritant compound.
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	N95 or higher particulate respirator	Recommended when handling the solid powder to prevent inhalation.[6]

All handling of the solid material should be performed in a certified chemical fume hood to minimize inhalation risks.[7][8]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is that it must be treated as hazardous chemical waste. Under no circumstances should this compound be disposed of down the drain or in regular solid waste. [1][6]

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous reactions in the waste container.

• Solid Waste: All solid waste, including contaminated weigh boats, filter paper, gloves, and any un-used solid 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid, must be collected in a designated hazardous waste container.[6][9]

• Liquid Waste: Solutions containing 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid should be collected in a separate, compatible liquid hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.[9]

• Incompatible Wastes: Keep this waste stream separate from strong acids, bases, and oxidizing agents.[4][9]

Step 2: Container Selection and Labeling

• Container Choice: Use a robust, leak-proof container made of a material compatible with the chemical. Plastic containers are often preferred for their durability.[2][10][11] The original product container is an excellent choice for waste accumulation.[11]

• Labeling: The waste container must be clearly labeled as soon as the first piece of waste is added.[11][12] The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Hydroxy-6-nitro-3-quinolinecarboxylic acid"

  • The primary hazards (e.g., "Toxic," "Potentially Explosive")

  • The date accumulation started

  • The name of the principal investigator or laboratory contact

Step 3: Waste Accumulation and Storage

• Location: Store the sealed waste container in a designated satellite accumulation area within the laboratory.[10][11]

• Secondary Containment: The waste container should be placed in a secondary container (such as a larger tub or bin) to contain any potential leaks.[11][12]

• Closure: Keep the waste container securely closed at all times, except when adding waste.[10][11]

• Environment: Store away from heat sources, direct sunlight, and areas of potential physical impact.[2][13]

Step 4: Arranging for Disposal

• Contact EHS: Once the waste container is full, or if the experiment generating the waste is complete, contact your institution's Environmental Health and Safety (EHS) office to arrange for a pickup.[10]

• Do Not Accumulate: Avoid long-term storage of this waste in the laboratory.

Spill Management

In the event of a spill, the following procedure should be followed:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or if there is a risk of airborne dust, evacuate the immediate area.

• Don PPE: Before attempting to clean up a small spill, ensure you are wearing the appropriate PPE as outlined in Section 2.

• Containment: For solid spills, gently cover with an absorbent material to prevent dust from becoming airborne.

• Cleanup: Carefully sweep or scoop the spilled material and absorbent into a designated hazardous waste container.[4][14]

• Decontamination: Clean the spill area with an appropriate solvent and then with soap and water.[6] All cleanup materials must be disposed of as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Caption: Disposal decision workflow for 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid.

Conclusion

The safe and compliant disposal of 4-Hydroxy-6-nitro-3-quinolinecarboxylic acid is a critical aspect of laboratory safety and environmental stewardship. By adhering to the precautionary principles and detailed procedures outlined in this guide, researchers can effectively manage this chemical waste stream, ensuring a safe laboratory environment for all. Always consult with your institution's EHS department for specific local regulations and guidance.

References

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• Croner-i. 10: Aromatic halogenated amines and nitro-compounds. Retrieved from [Link]

• The Chemistry Blog. (2024, September 18). How To Handle Explosive Chemicals. Retrieved from [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• Unipd. (2025, April). Operating Procedure No. 2 Handling and Disposal of Explosive. Retrieved from [Link]

• MDPI. (2022). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. Molecules, 27(15), 4998. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• EPFL. Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. Retrieved from [Link]

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• Google Patents. Quinoline carboxylic acid derivatives.

• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• PubMed. (2020). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Molecules, 25(18), 4235. Retrieved from [Link]

• Vanderbilt University. Guide to Managing Laboratory Chemical Waste. Retrieved from [Link]

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